Boneloc

• CAS: 138366-79-7

Core Science & Biosynthesis

Boneloc™ Bone Cement: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc™ bone cement was a commercially available acrylic resin cement introduced in the early 1990s for the fixation of orthopedic implants. It was developed as an alternative to conventional polymethyl methacrylate (PMMA) bone cements, with a formulation designed to reduce the exothermic polymerization temperature and minimize the release of methyl methacrylate (MMA) monomer. Despite its initial promise, Boneloc was withdrawn from the market due to reports of early aseptic loosening and mechanical failure.[1][2][3] This technical guide provides a detailed overview of the chemical composition of Boneloc bone cement, outlines the experimental protocols used for its characterization, and presents a visual representation of its polymerization process.

Chemical Composition

Boneloc bone cement is a two-component system, consisting of a liquid monomer and a solid polymer powder, which are mixed to initiate polymerization. The key chemical constituents are detailed below.

Liquid Monomer Component

The liquid monomer of Boneloc is a distinctive blend of methacrylates, differing significantly from conventional PMMA cements which typically use solely methyl methacrylate (MMA) as the monomer. The composition of the Boneloc liquid monomer is as follows:

Component	Abbreviation	Percentage (v/v)
Methyl Methacrylate	MMA	50%
n-Decyl Methacrylate	DMA	30%
Isobornyl Methacrylate	iBMA	20%

Data sourced from Abdel-Kader et al. (2001).

Solid Polymer Component

The solid powder component of Boneloc consists of a copolymer, a radiopacifying agent, and an initiator for the polymerization reaction.

Component	Percentage (w/w)	Notes
Methyl Methacrylate/Butyl Methacrylate Copolymer	90%	The exact weight or molar ratio of the methyl methacrylate to butyl methacrylate is not publicly available.
Zirconium Dioxide	10%	Serves as the radiopaque agent to make the cement visible on X-rays.[1][3]
Benzoyl Peroxide (BPO)	Not specified	Initiator for the polymerization reaction.

Accelerator System

To facilitate the curing of the cement at room temperature, an accelerator system is included. The accelerator, present in the liquid component, is a mixture of two aromatic amines.

Component	Abbreviation	Percentage (w/w)
N,N-dimethyl-p-toluidine	DMPT	0.5%
Dihydroxypropyl-p-toluidine	DHPPT	0.9%

Data sourced from Abdel-Kader et al. (2001).[1]

Polymerization Process

The polymerization of Boneloc bone cement is a free-radical addition reaction initiated by the mixing of the liquid monomer and the solid powder. The process is illustrated in the signaling pathway diagram below.

Caption: Polymerization of Boneloc Bone Cement.

Experimental Protocols

The characterization of Boneloc bone cement involved a variety of experimental techniques to assess its chemical, mechanical, and physical properties. While highly detailed, step-by-step protocols for experiments conducted specifically on Boneloc are not always available in the public literature, the following sections describe the general methodologies based on standard practices for acrylic bone cements and information from studies that have analyzed Boneloc.

Mechanical Testing

Mechanical properties such as tensile strength, compressive strength, and elastic modulus are critical for the performance of bone cement. These are typically evaluated according to standards such as ASTM F451 and ISO 5833.

General Protocol for Compressive Strength Testing (based on ASTM F451):

• Specimen Preparation: Cylindrical test specimens are prepared by mixing the liquid and powder components and placing the doughy mixture into a mold. Typical dimensions are 6 mm in diameter and 12 mm in height. The specimens are allowed to cure for at least 24 hours at a controlled temperature (e.g., 23 ± 2 °C).

• Conditioning: Prior to testing, specimens may be conditioned in a saline solution or other relevant physiological medium at 37 °C to simulate in vivo conditions.

• Testing: A universal testing machine is used to apply a compressive load to the specimen at a constant crosshead speed (e.g., 20 mm/min). The load and displacement are recorded until the specimen fractures.

• Data Analysis: The compressive strength is calculated as the maximum load divided by the original cross-sectional area of the specimen. The elastic modulus is determined from the slope of the initial linear portion of the stress-strain curve.

A study by Thanner et al. (1995) reported that Boneloc exhibited reduced tensile strength and elastic modulus compared to Palacos® cement, though the detailed experimental parameters were not provided.[4]

Monomer Elution Analysis

The amount of unreacted monomer that leaches from the cured cement is a key factor in its biocompatibility. Gas chromatography (GC) is a common method for quantifying residual monomer.

General Protocol for Monomer Elution Analysis by Gas Chromatography:

• Sample Preparation: Cured cement samples of a known surface area and mass are prepared.

• Elution: The samples are immersed in a specific volume of an extraction solvent (e.g., methanol, ethanol, or a saline solution) in a sealed container. The elution is carried out for a defined period (e.g., 24 hours, 72 hours, or longer) at a constant temperature (e.g., 37 °C).

• Analysis: Aliquots of the extraction solvent are periodically collected. These are injected into a gas chromatograph equipped with a suitable column (e.g., a polar capillary column) and a flame ionization detector (FID).

• Quantification: The concentration of the eluted monomers (MMA, DMA, iBMA) is determined by comparing the peak areas in the chromatograms to a calibration curve prepared with standard solutions of known monomer concentrations.

Thanner et al. (1995) found that while the amount of MMA extracted from Boneloc in methanol over 3 weeks was smaller than from Palacos®, the total amount of released monomers was larger, indicating the elution of the higher molecular weight monomers (DMA and iBMA).[4]

Fourier Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the chemical functional groups present in the bone cement and to assess the degree of polymerization.

General Protocol for FTIR Analysis:

• Sample Preparation: A small amount of the cured bone cement is ground into a fine powder. This powder is then mixed with potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, Attenuated Total Reflectance (ATR)-FTIR can be used, where a solid sample is pressed against an ATR crystal.

• Data Acquisition: The sample is placed in the FTIR spectrometer, and an infrared spectrum is recorded over a specific wavenumber range (e.g., 4000 to 400 cm⁻¹).

• Data Analysis: The presence of characteristic absorption bands corresponding to different functional groups (e.g., C=O of the ester group, C=C of the unreacted monomer) is analyzed. The degree of conversion can be estimated by monitoring the decrease in the intensity of the vinyl C=C stretching band (around 1638 cm⁻¹) relative to an internal standard peak (e.g., the C=O stretching band around 1730 cm⁻¹).

Scanning Electron Microscopy (SEM)

SEM is employed to visualize the surface morphology and microstructure of the bone cement, including the polymer beads, the polymerized matrix, and the distribution of the radiopacifier particles.

General Protocol for SEM Analysis:

• Sample Preparation: A sample of the cured cement is fractured to expose a fresh surface, or a surface is cut and polished. For non-conductive samples like bone cement, a thin conductive coating (e.g., gold or carbon) is applied to the surface using a sputter coater to prevent charging under the electron beam.

• Imaging: The coated sample is placed in the SEM chamber. The surface is scanned with a focused beam of electrons. The secondary electrons or backscattered electrons emitted from the surface are collected to form an image.

• Analysis: The resulting micrographs are analyzed to assess features such as the size and shape of the polymer beads, the integrity of the interface between the beads and the matrix, the presence of voids or cracks, and the dispersion of the zirconium dioxide particles.

Conclusion

Boneloc bone cement was formulated with a modified monomer and accelerator system with the aim of improving upon the properties of conventional PMMA cements. However, clinical experience revealed that these chemical modifications led to inferior mechanical properties, which were implicated in the early failure of implants fixed with this cement. The detailed chemical composition and the principles of its characterization, as outlined in this guide, provide a basis for understanding the structure-property relationships of this material and offer valuable insights for the development of future bone cements.

References

• 1. researchgate.net [researchgate.net]
• 2. mti.mt-intl.ro [mti.mt-intl.ro]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]

Boneloc® Bone Cement: A Technical Guide to its Physical and Chemical Characteristics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc® was a commercially available acrylic bone cement introduced in the early 1990s for the fixation of orthopedic implants.[1][2] It was developed with the aim of improving upon conventional polymethyl methacrylate (PMMA) cements by reducing the exothermic polymerization temperature and minimizing the release of residual monomer.[3] Despite these initial goals, Boneloc demonstrated high rates of aseptic loosening and clinical failure, leading to its withdrawal from the market in 1995.[2][4] This technical guide provides an in-depth analysis of the physical and chemical characteristics of Boneloc, summarizing key quantitative data, detailing experimental protocols for its evaluation, and visualizing important relationships and workflows.

Chemical Composition

Boneloc's composition differed significantly from standard PMMA bone cements in both its powder and liquid components. The formulation was intended to create a more biocompatible and mechanically stable implant fixation.

Table 1: Composition of Boneloc® vs. Standard PMMA Bone Cement [4][5]

Component	Boneloc®	Standard PMMA (e.g., Palacos®)
Powder
Polymer	Methylmethacrylate-butylmethacrylate (MMA/BMA) copolymer	Polymethyl methacrylate (PMMA)
Initiator	Dibenzoyl peroxide	Dibenzoyl peroxide
Radiopacifier	Zirconium dioxide	Zirconium dioxide or Barium sulfate
Liquid
Monomer	50% Methyl methacrylate (MMA), 30% n-Decyl methacrylate (DMA), 20% Isobornyl methacrylate (IBMA)	Methyl methacrylate (MMA)
Accelerator	0.5% N,N-dimethyl-p-toluidine (DMPT), 1.0% Dihydroxy-propyl-p-toluidine (DHPPT)	N,N-dimethyl-p-toluidine (DMPT)
Stabilizer	Hydroquinone	Hydroquinone

Physical and Chemical Characteristics

The unique chemical composition of Boneloc resulted in distinct physical and chemical properties compared to conventional PMMA cements. These properties, while initially appearing advantageous in some respects, ultimately contributed to its clinical failure.

Polymerization Characteristics

The polymerization of Boneloc was characterized by a lower exothermic temperature and a shorter setting time compared to standard PMMA cements.

Table 2: Polymerization Characteristics of Boneloc® vs. Palacos® [6][7]

Parameter	Boneloc®	Palacos®
Maximum Curing Temperature (in vivo)	41°C (38-48°C)	~49°C (41-67°C)
Setting Time	Shorter than conventional cements	Longer than Boneloc®

Mechanical Properties

Boneloc exhibited inferior mechanical properties compared to Palacos®, a standard PMMA bone cement. This mechanical weakness is considered a primary contributor to its high clinical failure rate.

Table 3: Mechanical Properties of Boneloc® vs. Palacos® [6][8][9][10]

Property	Boneloc®	Palacos®
Tensile Strength	Reduced	Higher
Elastic Modulus	Reduced	Higher
Compressive Strength	Variable, but generally lower	78 - 100 MPa
4-Point Bending Strength	-	48 - 74 MPa
Bending Modulus	-	2.2 - 2.8 GPa

Monomer Leaching

While the amount of methyl methacrylate (MMA) extracted from Boneloc® was lower than from Palacos®, the total amount of released monomers was larger.[6][8] This was due to the presence of the higher molecular weight monomers, n-decyl methacrylate (DMA) and isobornyl methacrylate (IBMA), in the liquid component of Boneloc®.

Experimental Protocols

The following sections detail the methodologies for key experiments used to characterize the properties of Boneloc® and other acrylic bone cements.

Mechanical Testing (ISO 5833)

Mechanical properties of bone cements are typically evaluated according to the ISO 5833 standard.[11][12][13]

1. Tensile Strength Testing:

• Specimen Preparation: Dumbbell-shaped specimens are prepared according to ISO 527 specifications. The cement is mixed according to the manufacturer's instructions and molded. Specimens are then cured under controlled conditions.[12]

• Test Procedure: A universal testing machine is used to apply a tensile load to the specimen at a constant crosshead speed (e.g., 5 mm/min) until fracture.[9]

• Data Analysis: The ultimate tensile strength is calculated from the peak load and the initial cross-sectional area of the specimen.

2. Four-Point Bending Test:

• Specimen Preparation: Rectangular beam specimens are prepared.[14][15]

• Test Procedure: The specimen is placed on two support pins, and a load is applied through two loading pins placed at a specified distance on the top surface of the beam. The load is applied at a constant rate until the specimen fractures.[16][17]

• Data Analysis: The flexural strength and bending modulus are calculated from the load-deflection curve.

Polymerization Exotherm and Setting Time

• Apparatus: A thermocouple connected to a data logger is used to measure the temperature change during polymerization.[7]

• Procedure: The cement components are mixed, and the thermocouple is inserted into the center of the cement mass. The temperature is recorded at regular intervals until it returns to ambient temperature. The setting time is determined as the point at which the cement has hardened sufficiently.[18][19]

Monomer Leaching Analysis (Gas Chromatography-Mass Spectrometry)

• Sample Preparation: Cured cement samples of a known surface area are immersed in a solvent (e.g., methanol or a saline solution) for a specified period.[20]

• Extraction: The solvent is collected at various time points.

• GC-MS Analysis: The collected solvent is injected into a gas chromatograph coupled with a mass spectrometer (GC-MS). The components are separated based on their boiling points and retention times in the column and then identified and quantified by their mass spectra.[21][22]

In Vitro Cytotoxicity Testing (ISO 10993-5)

This test evaluates the potential of a material to cause cellular damage.[1][23][24][25][26]

• Cell Culture: A suitable mammalian cell line (e.g., L929 mouse fibroblasts) is cultured in a growth medium.

• Extraction: An extract of the cured bone cement is prepared by incubating it in the cell culture medium for a specified time.

• Cell Exposure: The cell culture medium is replaced with the cement extract, and the cells are incubated.

• Assessment: Cell viability and morphology are assessed qualitatively (microscopy) and quantitatively (e.g., MTT assay) to determine the cytotoxic effect of the material.

Radiostereometric Analysis (RSA)

RSA is a high-precision technique used to measure the three-dimensional migration of an implant relative to the bone.[27][28][29][30][31]

• Marker Implantation: During surgery, small, inert, radio-opaque markers (e.g., tantalum beads) are implanted into the bone surrounding the prosthesis and, if possible, into the implant itself.

• Radiographic Imaging: A specialized radiographic setup with two synchronized X-ray tubes is used to obtain simultaneous stereo radiographs of the implant and markers at different follow-up times.

• Image Analysis: The three-dimensional coordinates of the markers and the implant are determined from the radiographs using specialized software.

• Migration Calculation: The change in the position and orientation of the implant relative to the bone markers over time is calculated to determine the implant's migration.

Signaling Pathways

The monomer components of acrylic bone cements, particularly MMA, can interact with cellular signaling pathways. One identified pathway involves the Mas-related G protein-coupled receptor X2 (MRGPRX2) on mast cells. MMA can activate this receptor, leading to mast cell degranulation and the release of histamine. This mechanism is hypothesized to contribute to bone cement implantation syndrome, a rare but serious complication of cemented arthroplasty.

Visualizations

Experimental Workflow for Mechanical Testing

Caption: Workflow for the mechanical testing of bone cement specimens.

Logical Relationship of Boneloc's Properties to Clinical Failure

Caption: Logical pathway from Boneloc's composition to clinical failure.

Conclusion

The case of Boneloc® serves as a critical reminder of the complex interplay between the chemical composition, physical properties, and clinical performance of medical materials. While designed with theoretical advantages, its altered formulation led to inferior mechanical properties that were not fully predictive of its in vivo behavior under physiological loading. The high failure rate of Boneloc® underscores the importance of comprehensive preclinical testing that closely mimics the in vivo environment and long-term clinical follow-up for new biomaterials. This technical guide provides a detailed overview of the characteristics of Boneloc® to inform future research and development in the field of orthopedic biomaterials.

References

• 1. nhiso.com [nhiso.com]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. actaorthop.org [actaorthop.org]
• 8. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 9. Tensile characteristics of ten commercial acrylic bone cements. | Semantic Scholar [semanticscholar.org]
• 10. Tensile characteristics of ten commercial acrylic bone cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mti.mt-intl.ro [mti.mt-intl.ro]
• 12. Making sure you're not a bot! [mostwiedzy.pl]
• 13. ISO 5833 Bone cement* - Innoproof [innoproof.de]
• 14. researchgate.net [researchgate.net]
• 15. Four-point flexural test - Wikipedia [en.wikipedia.org]
• 16. biomomentum.com [biomomentum.com]
• 17. eeoren.etu.edu.tr [eeoren.etu.edu.tr]
• 18. Effect of shape on bone cement polymerization time in knee joint replacement surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. Gas chromatography-mass spectroscopy analysis of emissions from cement when using ultrasonically driven tools | Acta Orthopaedica [actaorthop.org]
• 22. americanlaboratory.com [americanlaboratory.com]
• 23. medinstitute.com [medinstitute.com]
• 24. mdcpp.com [mdcpp.com]
• 25. mddionline.com [mddionline.com]
• 26. dent.chula.ac.th [dent.chula.ac.th]
• 27. Dual mobility hip arthroplasty wear measurement: Experimental accuracy assessment using radiostereometric analysis (RSA) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. tandfonline.com [tandfonline.com]
• 29. Radiostereometric Analysis: The Hip - PMC [pmc.ncbi.nlm.nih.gov]
• 30. researchgate.net [researchgate.net]
• 31. Effective radiation dose in radiostereometric analysis of the hip - PMC [pmc.ncbi.nlm.nih.gov]

Boneloc® Bone Cement: A Technical Whitepaper on its Core Mechanism of Action and Clinical Performance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Boneloc® bone cement was introduced in the early 1990s as a novel acrylic bone cement for orthopedic applications, with a formulation designed to address some of the perceived shortcomings of conventional polymethyl methacrylate (PMMA) cements. The primary intended mechanism of action was to achieve reliable implant fixation while reducing the exothermic polymerization temperature, thereby minimizing the risk of thermal necrosis to surrounding bone tissue. This was achieved through significant alterations to the monomer and accelerator composition. However, these chemical modifications led to unforeseen consequences on the cement's mechanical properties, resulting in a high rate of early aseptic loosening and clinical failure, and its eventual withdrawal from the market in 1995.[1] This technical guide provides an in-depth analysis of the intended mechanism of action of Boneloc, its chemical composition, polymerization process, and a critical evaluation of the factors that contributed to its clinical failure.

Chemical Composition and Intended Mechanism of Action

The fundamental principle behind Boneloc's design was to create a more biocompatible bone cement by lowering the heat generated during its in-situ polymerization. Standard PMMA bone cements undergo a free-radical polymerization reaction that is highly exothermic, with temperatures at the bone-cement interface potentially causing thermal damage to the bone.[2] Boneloc sought to mitigate this by modifying the chemical composition of both the liquid monomer and the powder components.

The key compositional differences between Boneloc and conventional PMMA bone cements are summarized in Table 1.

Table 1: Composition of Boneloc vs. Conventional PMMA Bone Cement [3]

Component	Boneloc	Conventional PMMA
Liquid Monomer
Methyl Methacrylate (MMA)	50%	~98%
n-Decyl Methacrylate (DMA)	30%	-
Isobornyl Methacrylate (IBMA)	20%	-
Stabilizer (Hydroquinone)	Present	Present
Powder
Polymer	Methyl-Butyl-Methacrylate (MMA/BMA) Copolymer	Polymethyl Methacrylate (PMMA) or MMA-Styrene Copolymer
Initiator	Benzoyl Peroxide (BPO)	Benzoyl Peroxide (BPO)
Radiopacifier	Zirconium Oxide	Zirconium Oxide or Barium Sulfate
Accelerator
N,N-dimethyl-p-toluidine (DMPT)	0.5%	~2%
Dihydroxypropyl-p-toluidine (DHPPT)	1.0%	-

The partial replacement of the methyl methacrylate (MMA) monomer with higher molecular weight monomers, n-decyl-methacrylate (DMA) and isobornyl-methacrylate (IBMA), was a central feature of Boneloc's design.[2] The rationale was that these bulkier monomers would reduce the number of reactive double bonds per unit volume, thereby decreasing the overall heat generated during polymerization.[4] Additionally, the accelerator system was modified, with a partial replacement of N,N-dimethyl-p-toluidine (DMPT) with dihydroxypropyl-p-toluidine (DHPPT).[2]

Polymerization Process

The polymerization of Boneloc, like conventional acrylic bone cements, is a free-radical addition polymerization initiated by the mixing of the liquid monomer and the solid powder components. The process can be broken down into three main stages: initiation, propagation, and termination.

Figure 1: Intended Polymerization Process of Boneloc Bone Cement.

This modified composition did achieve its primary goal of a lower curing temperature. In vivo studies showed that the maximum temperature at the bone-cement interface during hip arthroplasty with Boneloc was around 41°C (38-48°C), which was lower than that observed with conventional PMMA cements.[2]

Mechanical Properties and Clinical Failure

Despite the intended benefits of a lower polymerization temperature, the alterations to Boneloc's chemical composition had a detrimental effect on its mechanical properties.[5] Numerous studies have documented the inferior mechanical performance of Boneloc compared to standard PMMA cements like Palacos®.[6]

Table 2: Comparative Mechanical Properties of Boneloc and Palacos® Bone Cement

Mechanical Property	Boneloc	Palacos®
Tensile Strength	Reduced	Higher
Elastic Modulus	Reduced	Higher
Curing Temperature	Lower	Higher
Glass Transition Temperature	Lower	Higher

Source: Data compiled from Thanner et al. (1995)[6]

The reduced tensile strength and elastic modulus of Boneloc are believed to be the primary reasons for its high clinical failure rate.[7] The altered polymer structure, resulting from the incorporation of DMA and IBMA, likely led to a less rigid and weaker cement mantle that was unable to withstand the long-term mechanical stresses experienced in a weight-bearing joint. This resulted in early aseptic loosening of the prosthesis, often accompanied by fracture of the cement mantle itself.[5] Clinical studies reported alarmingly high failure rates, with some showing over 50% of total hip replacements with Boneloc failing within a decade.[8]

Figure 2: Causal Pathway of Boneloc's Clinical Failure.

Furthermore, while the amount of MMA extracted from Boneloc was lower than from Palacos®, the total amount of released monomers (including DMA and IBMA) was larger.[6] The long-term biological effects of these other released monomers are not as well-characterized as those of MMA.

Experimental Protocols

The evaluation of Boneloc's properties and its comparison to other bone cements involved standard testing methodologies for acrylic bone cements.

Mechanical Testing

Mechanical properties such as compressive and tensile strength, and elastic modulus are determined using standardized tests, typically following ISO 5833 or ASTM F451 standards.

• Specimen Preparation: The powder and liquid components are mixed according to the manufacturer's instructions. The resulting dough is then pressed into molds of a specified geometry (e.g., cylindrical for compression testing, dumbbell-shaped for tensile testing). The specimens are allowed to cure under controlled temperature and humidity for a specified period (e.g., 24 hours at 23 ± 1°C).

• Testing Apparatus: A universal testing machine equipped with appropriate grips and load cells is used.

• Test Procedure (Tensile Strength): The cured dumbbell-shaped specimen is placed in the grips of the testing machine. A tensile load is applied at a constant crosshead speed until the specimen fractures. The ultimate tensile strength is calculated as the maximum load divided by the original cross-sectional area of the specimen.

• Test Procedure (Compressive Strength): A cylindrical specimen is placed between two parallel plates in the testing machine. A compressive load is applied at a constant rate until the specimen fails. The compressive strength is the maximum stress the specimen can withstand.

• Elastic Modulus: The elastic modulus is determined from the slope of the initial linear portion of the stress-strain curve obtained during tensile or compressive testing.

Monomer Release Analysis

The analysis of monomer release is crucial for assessing the biocompatibility of bone cements. A common method involves gas chromatography.

• Specimen Preparation: Cured cement specimens of a defined surface area are prepared.

• Elution: The specimens are immersed in a known volume of a suitable solvent (e.g., methanol or an aqueous solution) for a specified period (e.g., 3 weeks).[6] The elution is carried out at a constant temperature (e.g., 37°C) to simulate physiological conditions.

• Analysis: Aliquots of the solvent are taken at specific time points and analyzed using gas chromatography (GC). The GC separates the different monomers (MMA, DMA, IBMA), and their concentrations are quantified by comparing the peak areas to those of known standards.

Conclusion

The case of Boneloc bone cement serves as a critical lesson in biomaterials development. While the intention to reduce the polymerization exotherm was scientifically sound and clinically relevant, the modifications to the chemical composition inadvertently compromised the mechanical integrity of the cement. The resulting inferior mechanical properties led to widespread clinical failure, highlighting the complex interplay between chemical structure, mechanical performance, and clinical outcome in medical devices. This in-depth analysis of Boneloc's intended mechanism of action versus its actual performance underscores the necessity of comprehensive preclinical testing that evaluates not only the intended benefits of a new material but also any potential unintended and deleterious consequences.

References

• 1. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. actaorthop.org [actaorthop.org]
• 3. researchgate.net [researchgate.net]
• 4. mti.mt-intl.ro [mti.mt-intl.ro]
• 5. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 7. researchgate.net [researchgate.net]
• 8. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vitro Biocompatibility of Boneloc™ Bone Cement: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc™ bone cement was a polymethylmethacrylate (PMMA)-based cement introduced for orthopedic applications. While it aimed to improve upon existing cement technologies, particularly by reducing the exothermic polymerization temperature, its clinical performance led to its eventual withdrawal from the market.[1][2][3] This technical guide provides an in-depth overview of the methodologies and potential findings related to the in vitro biocompatibility of a PMMA-based bone cement like Boneloc. The following sections detail common experimental protocols, present illustrative data in structured tables, and visualize key cellular and experimental pathways. It is important to note that due to the limited availability of specific in vitro biocompatibility studies on Boneloc in peer-reviewed literature, the data and pathways presented are based on established research on PMMA-based bone cements in general.

Core Tenets of In Vitro Biocompatibility for Bone Cements

The in vitro biocompatibility of a bone cement is evaluated to predict its potential biological response in a living organism. Key aspects investigated include:

• Cytotoxicity: The potential for the material or its leachable components to cause cell death.

• Cell Viability and Proliferation: The ability of cells to survive and multiply in the presence of the material.

• Inflammatory Response: The activation of immune cells and the release of inflammatory mediators.

• Osteoblast Function: The effect on bone-forming cells, which is critical for osseointegration.

These investigations are typically guided by international standards such as ISO 10993, "Biological evaluation of medical devices".[4][5][6]

Quantitative Data Summary

The following tables summarize the kind of quantitative data that would be generated from in vitro biocompatibility studies of a PMMA-based bone cement. The values presented are illustrative and based on typical findings for PMMA cements.

Table 1: Cytotoxicity of Bone Cement Extracts on Osteoblast-like Cells (e.g., Saos-2, MG-63)

Extract Concentration (% v/v)	Cell Viability (%) after 24h	Cell Viability (%) after 48h	Cell Viability (%) after 72h
100 (Undiluted)	35 ± 5	28 ± 4	20 ± 6
50	65 ± 7	55 ± 6	48 ± 5
25	85 ± 8	78 ± 7	72 ± 8
10	95 ± 5	92 ± 6	88 ± 7
Control (Culture Medium)	100 ± 4	100 ± 5	100 ± 4

Data are represented as mean ± standard deviation. Cell viability is often assessed using assays like MTT or MTS.[7][8]

Table 2: Inflammatory Cytokine Secretion by Macrophages (e.g., RAW 264.7) in Response to Bone Cement

Cytokine	Concentration (pg/mL) - Control	Concentration (pg/mL) - Bone Cement Extract (24h)
TNF-α	15 ± 4	250 ± 30
IL-6	20 ± 5	400 ± 45
IL-1β	8 ± 2	150 ± 20
IL-10	50 ± 8	80 ± 12

Data are represented as mean ± standard deviation. Cytokine levels are typically measured using ELISA.[9][10]

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and interpretation of in vitro biocompatibility studies. Below are protocols for key experiments.

Preparation of Bone Cement Extracts

This protocol is based on the ISO 10993-12 standard for sample preparation.[4]

• Cement Preparation: Mix the Boneloc™ powder and liquid components according to the manufacturer's instructions in a sterile environment.

• Curing: Allow the cement to fully cure in a sterile mold to form discs of a standardized surface area (e.g., 1 cm²). The curing time should reflect the clinical setting (typically 24 hours at 37°C).

• Extraction: Place the cured cement discs in a sterile container with a complete cell culture medium (e.g., DMEM with 10% FBS) at a standardized ratio of surface area to medium volume (e.g., 3 cm²/mL).

• Incubation: Incubate the container at 37°C in a humidified atmosphere with 5% CO₂ for a specified period (e.g., 24, 48, or 72 hours).

• Collection and Sterilization: Aseptically collect the culture medium (now the "extract"). Sterilize the extract by passing it through a 0.22 µm filter.

• Serial Dilutions: Prepare serial dilutions of the 100% extract with a fresh culture medium to obtain the desired concentrations for testing (e.g., 50%, 25%, 10%).

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[11]

• Cell Seeding: Seed osteoblast-like cells (e.g., Saos-2) in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment: Remove the culture medium and replace it with the prepared bone cement extracts of varying concentrations. Include a negative control (fresh culture medium) and a positive control (e.g., a cytotoxic agent like Triton X-100).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Calculation: Express cell viability as a percentage of the negative control.

Macrophage Inflammatory Response Assay

This protocol outlines the assessment of inflammatory cytokine production by macrophages.

• Cell Seeding: Seed macrophage-like cells (e.g., RAW 264.7) in a 24-well plate at a density of 5 x 10⁵ cells/well and allow them to adhere.

• Treatment: Expose the cells to the bone cement extracts for a defined period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant from each well and centrifuge to remove any cellular debris.

• Cytokine Quantification (ELISA): Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to quantify the concentration of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) in the collected supernatants, following the manufacturer's instructions.

• Data Analysis: Compare the cytokine concentrations in the extract-treated groups to the control group.

Visualizations: Diagrams of Workflows and Pathways

Experimental Workflow for Cytotoxicity Testing

Caption: Workflow for assessing the cytotoxicity of Boneloc™ extracts.

Signaling Pathway of Inflammatory Response to PMMA Particles

Caption: Macrophage activation by PMMA particles leading to cytokine release.

Logical Relationship in Biocompatibility Assessment

Caption: Factors influencing the overall biocompatibility assessment of Boneloc™.

Conclusion

The in vitro biocompatibility assessment of a bone cement like Boneloc™ is a multifaceted process involving a series of standardized tests. While specific data for Boneloc™ is scarce in publicly available literature, the established methodologies for PMMA-based cements provide a robust framework for its evaluation. The protocols and illustrative data presented in this guide offer a comprehensive overview for researchers and professionals in the field. A thorough understanding of these in vitro assays is critical for evaluating the biological safety of existing and novel orthopedic biomaterials.

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Biocompatibility Testing for Bone Implants: A Comprehensive Overview - European Biomedical Institute [ebi.bio]
• 5. tuvsud.com [tuvsud.com]
• 6. greenlight.guru [greenlight.guru]
• 7. Mechanical and cytotoxicity testing of acrylic bone cement embedded with microencapsulated 2-octyl cyanoacrylate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In vitro cytotoxicity of different dental resin-cements on human cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel composite bone cement modulates inflammatory response in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Exothermic Polymerization of Boneloc™ Bone Cement: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the exothermic polymerization reaction of Boneloc™ bone cement. It is designed to offer researchers, scientists, and professionals in drug development a comprehensive understanding of the material's thermal behavior, the experimental methodologies used for its characterization, and the underlying chemical processes.

Introduction

Polymethylmethacrylate (PMMA) bone cements are widely used in orthopedic surgery for the fixation of joint prostheses. The polymerization of these cements is a highly exothermic process, generating significant heat that can lead to thermal necrosis of surrounding bone tissue if not properly managed.[1][2] Thermal damage to bone has been observed at temperatures above 47°C maintained for one minute.[3] Boneloc™ bone cement was developed with a modified chemical composition to reduce the peak temperature reached during polymerization, thereby aiming to minimize the risk of thermal injury to the bone.[4][5] This guide delves into the quantitative data from various studies, details the experimental protocols for temperature measurement, and visualizes the chemical and experimental workflows.

Composition of Boneloc™ Bone Cement

Boneloc™ cement differs from conventional PMMA cements in its monomer and accelerator composition, which is designed to lower the exothermic reaction temperature.[4][5]

Table 1: Composition of Boneloc™ vs. Standard PMMA Bone Cement [5][6]

Component	Boneloc™	Standard PMMA (e.g., Palacos®)
Liquid Monomer	50% Methylmethacrylate (MMA)	Primarily Methylmethacrylate (MMA)
30% n-Decylmethacrylate (DMA)
20% Isobornylmethacrylate (IBMA)
Powder	90% Methylmethacrylate-Butylmethacrylate (MMA/BMA) copolymer	Polymethylmethacrylate (PMMA) or MMA-Styrene copolymer
Zirconium dioxide (radiopacifier)	Barium sulfate or Zirconium dioxide (radiopacifier)
Initiator (in powder)	Benzoyl Peroxide (BPO)	Benzoyl Peroxide (BPO)
Accelerator (in liquid)	0.5% N,N-dimethyl-p-toluidine (DMPT)	N,N-dimethyl-p-toluidine (DMPT)
1.0% Dihydroxy-propyl-p-toluidine (DHPPT)

Quantitative Data on Polymerization Exotherm

The following tables summarize the quantitative data on the exothermic reaction of Boneloc™ and other bone cements from various in vivo and in vitro studies.

Table 2: In Vivo Peak Polymerization Temperatures

Cement Type	Study Conditions	Peak Temperature (°C)	Time to Peak Temperature (minutes)	Reference
Boneloc™	Total Hip Arthroplasty, bone-cement interface, precooled cement (+8°C)	41 (median), 38-48 (range)	11 (average), 9-13 (range)	[4]
Various Cements (Group C)	Percutaneous Vertebroplasty	44.8 ± 2.6	Not Specified	[7]
Various Cements (Group B)	Percutaneous Vertebroplasty	60.5 ± 3.7	Not Specified	[7]
Various Cements (Group A)	Percutaneous Vertebroplasty	86.7 ± 10.7	Not Specified	[7]
PMMA (Standard)	Vertebroplasty, posterior edge of vertebral bodies	Up to 43.16	~3 minutes above 43°C	[8]

Table 3: In Vitro Peak Polymerization Temperatures

Cement Type	Study Conditions	Peak Temperature (°C)	Reference
Boneloc™	Accordance with standards for acrylic resin cements	58	[4]
Palavit®	Isolated pig femurs, bone-cement interface	50 ± 0.5	[9][10]
Surgical Simplex® P	Isolated pig femurs, bone-cement interface	60 ± 0.7	[9][10]
Palavit®	Isolated pig femurs, core of cement	70 ± 0.8	[9][10]
Surgical Simplex® P	Isolated pig femurs, core of cement	95 ± 2.2	[9][10]
Simplex P / modified Simplex P	Cadaveric vertebral bodies (6 or 10 mL)	44 - 113 (anterior cortex), 49 - 112 (center), 39 - 57 (spinal canal)	[11]

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the literature for measuring the exothermic reaction of bone cement.

In Vivo Temperature Measurement during Total Hip Arthroplasty

This protocol is based on the methodology described for measuring the polymerization exotherm of Boneloc™ at the bone-cement interface in the acetabulum.[4]

Objective: To measure the temperature profile at the bone-cement interface during total hip arthroplasty.

Materials:

• Boneloc™ bone cement, precooled to +8°C

• Digital thermometer with a 2 mm Ni-Cr-Ni thermocouple (accuracy ±0.1°C, response time 0.5 sec)

• Standard surgical instruments for total hip arthroplasty

Procedure:

• Prepare the patient for total hip arthroplasty.

• After preparation of the acetabular bone bed, drill a 2 mm hole in the peripheral bony rim of the acetabulum.

• Introduce the thermocouple into the drilled hole such that the tip is flush with the prepared bony surface.

• Record the ambient bone temperature.

• Mix the precooled Boneloc™ cement according to the manufacturer's instructions.

• Apply the cement to the acetabulum using a pressurization technique.

• Insert the acetabular component.

• Continuously record the temperature at the thermocouple tip from the onset of cement mixing until the temperature returns to baseline.

In Vitro Temperature Measurement in a Bovine Humerus Model

This protocol is adapted from a methodology for assessing the effect of a heatsink on bone temperature during cementation.[3]

Objective: To create a standardized in vitro model for measuring bone temperatures during cement polymerization.

Materials:

• Bovine humerus

• Bone cement (e.g., Palacos® RG)

• Polyethylene disc (to represent an acetabular component)

• Multi-probe electronic temperature monitor with thermocouples

• Water bath

• Standard cement mixing system

Procedure:

• Prepare a model acetabulum in the bovine humerus with a 50 mm diameter.

• Drill three holes for temperature probes: two near the acetabular margin at different depths and one 10 mm from the rim.

• Warm the bovine model to 38°C in a water bath.

• Insert the temperature probes into the drilled holes.

• Mix the bone cement using a standard mixing system.

• Place the cement into the model acetabulum.

• Pressurize the cement with the polyethylene disc.

• Record the temperature from each probe at 5-second intervals from the moment of cement application until a stable maximum temperature is reached.

Visualizations

The following diagrams illustrate the chemical polymerization pathway and a general experimental workflow for temperature measurement.

Caption: Chemical pathway of Boneloc™ polymerization.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Bone temperature during cementation with a heatsink: a bovine model pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. actaorthop.org [actaorthop.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Temperature measurement during polymerization of bone cement in percutaneous vertebroplasty: an in vivo study in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Heat distribution of polymerisation temperature of bone cement on the spinal canal during vertebroplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 9. actaorthop.org [actaorthop.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Molecular Weight and Solubility of Boneloc® Cement

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc® cement was introduced as a novel acrylic bone cement with intended improvements over conventional polymethyl methacrylate (PMMA) cements, such as a higher molecular weight and lower solubility. However, its clinical performance led to its withdrawal from the market. This technical guide provides a comprehensive overview of the available data on the molecular weight and solubility of Boneloc® cement, details relevant experimental protocols, and describes the associated biological signaling pathways.

Data Presentation: Molecular Weight and Solubility

Property	Boneloc® Cement	Conventional PMMA Cement (e.g., Palacos®)
Molecular Weight	Intended to be higher than conventional PMMA cements. However, specific values for number-average molecular weight (Mn), weight-average molecular weight (Mw), or polydispersity index (PDI) are not documented in the reviewed literature.	The molecular weight of PMMA in bone cement can vary, with weight-average molecular weights (Mw) reported in the range of 232,000 to 850,000 g/mol for some formulations.
Solubility/Leaching	The total amount of released monomers was reported to be larger than that from Palacos® cement.[1] While the amount of methyl methacrylate (MMA) extracted was smaller, the presence of other components, such as butyl-methacrylate, contributed to the overall higher monomer release.[1]	Leachable components primarily include the MMA monomer. The extent of leaching is influenced by the polymerization efficiency and surface area.

Experimental Protocols

Detailed experimental protocols specifically used for Boneloc® cement are scarce. Therefore, this section outlines standardized and widely accepted methodologies for determining the molecular weight and solubility of acrylic bone cements, which would be applicable to the analysis of Boneloc®.

Molecular Weight Determination: Gel Permeation Chromatography (GPC)

Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is the standard method for determining the molecular weight distribution of polymers.

Objective: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the polymer component of cured Boneloc® cement.

Apparatus and Materials:

• GPC system with a refractive index (RI) detector

• GPC columns suitable for organic solvents (e.g., polystyrene-divinylbenzene columns)

• Solvent: Tetrahydrofuran (THF), HPLC grade

• Polymer standards for calibration (e.g., narrow polydispersity polystyrene or PMMA standards)

• Cured Boneloc® cement samples

• Analytical balance

• Volumetric flasks

• Syringe filters (0.2 or 0.45 µm pore size)

Procedure:

• Sample Preparation:

  • A known mass of the cured Boneloc® cement is dissolved in a known volume of THF. The concentration is typically in the range of 1-5 mg/mL.

  • The solution is gently agitated to ensure complete dissolution.

  • The solution is filtered through a syringe filter to remove any insoluble particles.

• Calibration:

  • A series of polymer standards with known molecular weights are dissolved in THF to create a calibration curve.

  • Each standard is injected into the GPC system, and the elution volume is recorded.

  • A calibration curve of log(Molecular Weight) versus elution volume is generated.

• Analysis:

  • The prepared Boneloc® cement solution is injected into the GPC system.

  • The elution profile is recorded by the RI detector.

  • The molecular weight distribution of the sample is determined by comparing its elution profile to the calibration curve.

• Data Analysis:

  • The GPC software is used to calculate Mn, Mw, and PDI from the molecular weight distribution.

GPC experimental workflow.

Solubility and Water Sorption: ISO 4049

This protocol is adapted from the ISO 4049 standard for polymer-based restorative materials and can be applied to assess the water sorption and solubility of bone cements.

Objective: To determine the water sorption and solubility of cured Boneloc® cement in a simulated physiological environment.

Apparatus and Materials:

• Cured Boneloc® cement discs (e.g., 15 mm diameter, 1 mm thickness)

• Desiccator with silica gel

• Analytical balance (accurate to 0.01 mg)

• Incubator at 37°C

• Distilled water or simulated body fluid (SBF)

• Calipers

Procedure:

• Initial Conditioning:

  • The dimensions (diameter and thickness) of the cured cement discs are measured to calculate the volume.

  • The discs are placed in a desiccator at 37°C until a constant mass (m₁) is achieved (weighed daily until the mass change is less than 0.1 mg in 24 hours).

• Water Immersion:

  • The conditioned discs are immersed in distilled water or SBF at 37°C for a specified period (e.g., 7 days).

• Mass Measurement after Immersion:

  • After the immersion period, the discs are removed, blotted dry to remove surface water, and weighed to obtain the wet mass (m₂).

• Re-conditioning:

  • The discs are returned to the desiccator at 37°C until a constant mass (m₃) is re-established.

Calculations:

• Water Sorption (Wsp): Wsp (µg/mm³) = (m₂ - m₃) / V where V is the volume of the disc in mm³.

• Solubility (Wsl): Wsl (µg/mm³) = (m₁ - m₃) / V

Water sorption and solubility testing workflow.

Signaling Pathways

The biological response to bone cement is often related to the release of particulate debris and leachable monomers. While specific studies on the signaling pathways activated by Boneloc® are limited, the general response to PMMA particles is well-documented and involves the activation of macrophages.

Wear particles from the cement mantle can be phagocytosed by macrophages, triggering an inflammatory cascade. This process is a key factor in the development of aseptic loosening of orthopedic implants. The phagocytosis of particles leads to the activation of intracellular signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) pathway.

Activation of NF-κB results in the upregulation and secretion of pro-inflammatory cytokines, including:

• Interleukin-1β (IL-1β): A potent stimulator of bone resorption.

• Interleukin-6 (IL-6): Plays a role in both inflammation and osteoclastogenesis.

• Tumor Necrosis Factor-α (TNF-α): A key cytokine in the inflammatory response that also promotes bone resorption.

These cytokines can then act on osteoblasts and osteoclast precursors, leading to increased bone resorption at the implant-bone interface, which can contribute to implant loosening.

Macrophage activation by bone cement particles.

References

• 1. actaorthop.org [actaorthop.org]

Boneloc™ Bone Cement: A Technical Deep-Dive into its Original Formulation, Properties, and Performance

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the original formulation of Boneloc™ bone cement, a material that, despite its initial promise of a lower curing temperature, ultimately demonstrated significant clinical challenges. This document delves into its chemical composition, mechanical and thermal properties, and the experimental methodologies used to characterize it, offering valuable insights for researchers, scientists, and professionals involved in the development of new biomaterials.

Boneloc was introduced as a two-component (powder and liquid) self-curing system with the primary objective of reducing the exothermic polymerization temperature to minimize thermal damage to surrounding bone tissue.[1] However, this alteration in its chemical makeup led to unforeseen consequences on its mechanical properties, resulting in a high rate of early aseptic loosening and eventual withdrawal from the market.[2][3]

Chemical Composition

The defining feature of Boneloc's formulation was the significant reduction of methyl methacrylate (MMA) in the liquid monomer, replacing it with higher molecular weight methacrylates. This was a deliberate strategy to lower the heat generated during polymerization.[4][5] The detailed composition of the liquid and powder components, in comparison to the conventional Palacos® R cement, is presented below.

Table 1: Composition of Boneloc™ and Palacos® R Bone Cements

Component	Boneloc™	Palacos® R
Liquid Monomer
Methyl Methacrylate (MMA)	50%	97.8%
n-Decyl Methacrylate (DMA)	30%	-
Isobornyl Methacrylate (IBMA)	20%	-
N,N-dimethyl-p-toluidine (DMPT)	0.5%	~2.1%
Dihydroxy-propyl-p-toluidine (DHPPT)	1.0%	-
Powder
Methyl-butyl-methacrylate-polymer	90%	-
Methylmethacrylate-methylacrylate polymer	-	84.5%
Zirconium Dioxide (ZrO₂)	10%	15%
Sources:[6][7]

Experimental Protocols and Key Findings

The evaluation of Boneloc™ involved a series of in-vitro and in-vivo experiments to characterize its mechanical, thermal, and clinical performance.

Mechanical Properties Testing

Comparative studies revealed that Boneloc™ possessed inferior mechanical properties compared to conventional PMMA cements, a factor largely attributed to its high clinical failure rate.[4][6][8]

Experimental Protocol:

While the specific, detailed protocols for the testing of Boneloc are not exhaustively documented in all publications, the general methodologies align with the standards for acrylic bone cements, such as ISO 5833.[4][6] Key tests included:

• Tensile Strength and Elastic Modulus: These properties were determined using standard mechanical testing machines. The reduced tensile strength and elastic modulus of Boneloc were significant findings.[6]

• Shear Strength: The adhesion to stainless steel and bone was evaluated, with results showing no significant difference between Boneloc™ and Palacos®.[4]

Table 2: Mechanical and Thermal Properties of Boneloc™ vs. Palacos® R

Property	Boneloc™	Palacos® R
Tensile Strength (MPa)	15.2	33.4
Young's Elastic Modulus	426	579
Curing Temperature (°C)	Lower by 23°C	Higher
Glass Transition Temperature (°C)	Lower by 45°C	Higher
Source:[6]

In-Vivo Polymerization Exotherm Measurement

A key design feature of Boneloc™ was its lower heat of polymerization. This was evaluated in a clinical setting to understand its thermal behavior in a real-world surgical environment.

Experimental Protocol:

An in-vivo study measured the polymerization temperature at the bone-cement interface in the acetabulum during total hip arthroplasty in 10 patients (11 hips).[4][9]

• Patient Population: 10 patients undergoing total hip arthroplasty for primary arthrosis.[9]

• Cement Preparation: Boneloc™ cement was precooled to +8°C before mixing.[9]

• Temperature Measurement: A 2 mm Ni-Cr-Ni thermocouple connected to a digital thermometer (Tsurunga 3527) with an accuracy of 0.1°C and a response time of 0.5 seconds was used.[9]

• Thermocouple Placement: The thermocouple was inserted into a 2 mm hole in the peripheral bony rim of the acetabulum, with the tip flush with the prepared bony surface.[9]

• Data Recording: Temperature was recorded following the application of the cement using a pressurization technique.[9]

Key Findings:

The study confirmed the lower polymerization exotherm of Boneloc™ in a clinical setting.

• The temperature rise began at an average of 7 minutes after the start of mixing.[9]

• The maximum temperature reached was an average of 41°C (range: 38-48°C) after an average of 11 minutes.[9]

• In 10 of the 11 cases, the maximum temperature remained below 43°C.[9]

References

• 1. Temperature measurement during polymerization of bone cement in percutaneous vertebroplasty: an in vivo study in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative analysis of monomer vapor release from two-solution bone cement by using a novel FTIR technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Low polymerization temperature with Boneloc®:In vivo measurements in 11 hip replacements | Acta Orthopaedica [actaorthop.org]
• 5. mti.mt-intl.ro [mti.mt-intl.ro]
• 6. tandfonline.com [tandfonline.com]
• 7. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 8. researchgate.net [researchgate.net]
• 9. actaorthop.org [actaorthop.org]

Boneloc Bone Cement: A Technical History and Developmental Analysis

An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction

Boneloc bone cement was introduced in the early 1990s as a novel acrylic bone cement for the fixation of orthopedic implants.[1][2] Developed with the aim of addressing some of the perceived shortcomings of conventional polymethyl methacrylate (PMMA) cements, such as high polymerization exotherm and monomer leakage, Boneloc featured a modified chemical composition.[3][4] However, despite these initial promising characteristics, Boneloc was withdrawn from the market in 1995 due to high rates of early aseptic loosening and clinical failure.[5][6] This technical guide provides a comprehensive overview of the history, development, material properties, and eventual clinical failure of Boneloc bone cement, offering valuable insights for researchers, scientists, and professionals involved in the development of next-generation biomaterials.

Chemical Composition

Boneloc's formulation differed from traditional PMMA cements in both its liquid monomer and powder polymer components. The intention behind these modifications was to reduce the exothermic reaction during polymerization and to improve the biocompatibility of the cement.[3][4]

Table 1: Composition of Boneloc vs. Conventional PMMA Bone Cement (Palacos® R)

Component	Boneloc	Palacos® R (Conventional PMMA)
Powder
Polymer	Methylmethacrylate-butylmethacrylate copolymer	Polymethyl methacrylate
Initiator	Benzoyl Peroxide	Benzoyl Peroxide
Radiopacifier	Zirconium dioxide	Zirconium dioxide
Liquid
Monomer	n-decyl-methacrylate/isobornyl methacrylate and Methylmethacrylate	Methylmethacrylate
Accelerator	N,N-dimethyl-p-toluidine and Dihydroxy-propyl-p-toluidine	N,N-dimethyl-p-toluidine
Stabilizer	Hydroquinone	Hydroquinone

Source: Abdel-Kader et al., 2001

Material Properties: A Comparative Analysis

The alterations in Boneloc's chemical composition resulted in significantly different mechanical and thermal properties compared to conventional PMMA cements like Palacos®. While some of these properties were initially considered advantageous, they ultimately contributed to the cement's clinical failure.

Mechanical Properties

Independent laboratory studies revealed that Boneloc possessed inferior mechanical properties compared to Palacos® R, a widely used conventional bone cement. Specifically, Boneloc exhibited reduced tensile strength and a lower modulus of elasticity.[7] Another study investigating the tensile and fatigue characteristics of ten commercial bone cements found that Boneloc demonstrated the lowest cycles to failure in fatigue testing.[8]

Table 2: Comparative Mechanical Properties of Boneloc and Palacos® R

Property	Boneloc	Palacos® R
Compressive Strength (MPa)	70 - 90	90 - 110
Tensile Strength	Reduced compared to Palacos® R	Higher than Boneloc
Modulus of Elasticity	Lowest among tested cements	Higher than Boneloc
Fatigue Life (Cycles to Failure)	Lowest among tested cements	High

Source: Compiled from various sources, including Thanner et al. (1995) and Harper & Bonfield (2000).[7][8]

Thermal Properties

One of the intended benefits of Boneloc's formulation was a lower polymerization temperature. In vivo studies confirmed that the maximum temperature at the bone-cement interface during total hip replacement with Boneloc was significantly lower than that observed with conventional PMMA cements.[3][9] In one study, 10 out of 11 cases had a maximum temperature below 43°C.[3]

Table 3: In Vivo Polymerization Temperature

Cement	Maximum Temperature at Bone-Cement Interface (°C)
Boneloc	Below 43°C in most cases
Conventional PMMA (e.g., Palacos®)	Can exceed 70°C

Source: Wykman and Sandersjöö, 1995.[3]

Experimental Protocols

The evaluation of Boneloc bone cement involved a range of standard and advanced experimental methodologies to characterize its properties and clinical performance.

Mechanical Testing

The mechanical properties of Boneloc were assessed according to the guidelines of the International Organization for Standardization (ISO) 5833, "Implants for surgery — Acrylic resin cements".[4]

• Compressive Strength Test: Cylindrical specimens of cured cement are subjected to a compressive load at a constant rate of displacement until failure. The compressive strength is calculated as the maximum load sustained by the specimen divided by its cross-sectional area.

• Tensile Strength Test: Dumbbell-shaped specimens are subjected to a tensile load at a constant rate of displacement until fracture. The ultimate tensile strength is the maximum stress the specimen can withstand.

• Fatigue Testing: Specimens are subjected to cyclic loading (tension-tension or tension-compression) at a specific stress level and frequency until failure occurs. The number of cycles to failure is recorded as the fatigue life.

Radiostereometric Analysis (RSA)

RSA is a high-precision radiographic technique used to measure the three-dimensional migration and wear of implants in vivo.[10][11] Several clinical studies utilized RSA to evaluate the performance of Boneloc-cemented prostheses.[5][12]

General RSA Protocol:

• Marker Implantation: During the arthroplasty procedure, small, inert tantalum markers (beads) are inserted into the bone surrounding the implant and, if possible, into the implant itself.

• Stereo Radiography: At specified follow-up intervals, two simultaneous radiographs of the joint are taken from different angles using a specialized calibration cage with fiducial markers.

• Image Analysis: The three-dimensional coordinates of the bone and implant markers are determined from the stereo radiographs using specialized software.

• Migration Calculation: By comparing the relative positions of the bone and implant markers over time, the precise three-dimensional translation and rotation (micromotion) of the implant can be calculated with high accuracy.

Clinical Performance and Failure Analysis

Despite the theoretical advantages of its modified formulation, clinical studies consistently demonstrated the inferior performance of Boneloc bone cement, leading to its eventual withdrawal from the market.

High Failure Rates

Numerous clinical investigations reported unacceptably high rates of early aseptic loosening and revision surgery in patients with prostheses cemented with Boneloc.[1][6] Studies on both total hip and total knee arthroplasties revealed significantly greater implant migration, subsidence, and lift-off compared to prostheses fixed with conventional cements like Palacos®.[5][12] One study on total hip arthroplasty reported that 57% of cases required revision for aseptic loosening at a 9-year follow-up.

Mechanism of Failure

The primary cause of Boneloc's failure is attributed to its inferior mechanical properties, particularly its low tensile strength, low modulus of elasticity, and poor fatigue resistance.[7][8] The reduced mechanical strength of the cement mantle led to early fracture and fragmentation, resulting in a loss of implant fixation and subsequent aseptic loosening.

The process of aseptic loosening is a complex biological cascade initiated by the generation of wear debris from the implant and cement. These microscopic particles trigger a chronic inflammatory response at the bone-implant interface.

Caption: Logical flow of Boneloc's failure mechanism.

Signaling Pathways in Aseptic Loosening

The biological response to wear debris involves a complex interplay of various cell types and signaling molecules. Macrophages play a central role in initiating and perpetuating the inflammatory cascade that leads to periprosthetic bone loss.

Upon phagocytosing wear particles, macrophages become activated and release a cocktail of pro-inflammatory cytokines, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-1 (IL-1), and Interleukin-6 (IL-6).[13][14] This activation is mediated through pattern recognition receptors, such as Toll-like receptors (TLRs), which trigger downstream signaling pathways, most notably the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.[2][13]

The released cytokines act on various cells in the local environment. They promote the differentiation and activation of osteoclasts, the primary bone-resorbing cells, through the RANKL/RANK/OPG signaling axis.[13] This sustained inflammatory environment and increased osteoclastic activity lead to progressive bone resorption at the implant interface, ultimately resulting in aseptic loosening.

References

• 1. ors.org [ors.org]
• 2. researchgate.net [researchgate.net]
• 3. Low polymerization temperature with Boneloc®:In vivo measurements in 11 hip replacements | Acta Orthopaedica [actaorthop.org]
• 4. mti.mt-intl.ro [mti.mt-intl.ro]
• 5. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 8. Tensile characteristics of ten commercial acrylic bone cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Radiostereometry of hip prostheses. Review of methodology and clinical results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Radiostereometric Analysis: The Hip - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 12. mdpi.com [mdpi.com]
• 13. Frontiers | The Mechanisms Underlying the Biological Response to Wear Debris in Periprosthetic Inflammation [frontiersin.org]
• 14. The Central Role of Wear Debris in Periprosthetic Osteolysis - PMC [pmc.ncbi.nlm.nih.gov]

Boneloc® Cement: A Technical and Safety Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Composition

Boneloc® had a distinct chemical composition compared to conventional PMMA bone cements of its time. The key differences lay in the copolymer and the accelerator used in its formulation.

Table 1: Composition of Boneloc® vs. Conventional PMMA Bone Cement [1]

Component	Boneloc®	Conventional PMMA
Powder
Copolymer	Methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate	Polymethyl Methacrylate
Initiator	Benzoyl Peroxide, 0.5%	Benzoyl Peroxide, 1.0%
Radiopacifier	Barium Sulfate, 10%	Barium Sulfate, 10%
Liquid
Monomer	Methylmethacrylate	Methylmethacrylate
Accelerator	N,N-dimethyl-p-toluidine, 2.1%; Dihydroxypropyl-p-toluidine, 0.9%	N,N-dimethyl-p-toluidine, 0.5%
Stabilizer	Hydroquinone, 25 ppm	Hydroquinone, 75 ppm

Material Properties and Safety Data

While a specific MSDS for Boneloc® is unavailable, the safety considerations are similar to other PMMA-based bone cements. The primary components, methylmethacrylate (liquid monomer) and polymethyl methacrylate (powder polymer), present specific hazards.

General Safety Information for Acrylic Bone Cements:

• Hazards Identification: The liquid monomer is flammable and can cause skin, eye, and respiratory irritation.[7] The powder is a dust irritant. Upon mixing, the polymerization reaction is exothermic, generating significant heat.

• First Aid Measures:

  • Inhalation: Move to fresh air.

  • Skin Contact: Wash with soap and water.

  • Eye Contact: Rinse with copious amounts of water.

  • Ingestion: Do not induce vomiting; seek medical attention.

• Handling and Storage: Store in a cool, well-ventilated area away from ignition sources.[8] Use in a well-ventilated operating room to minimize exposure to monomer fumes.

• Personal Protective Equipment: Wear appropriate gloves, eye protection, and respiratory protection when handling the components.

Mechanical Properties

Clinical failures of Boneloc® were largely attributed to its inferior mechanical properties compared to standard PMMA cements.[1][2]

Table 2: Comparative Mechanical Properties of Boneloc® and Palacos® R Cement

Property	Boneloc®	Palacos® R
Tensile Strength (MPa)	35.8	44.5
Elastic Modulus (GPa)	1.84	2.37
Fracture Toughness (MNm⁻³/²)	1.29	1.63
Curing Temperature (°C)	43 (in vivo at bone-cement interface)	Higher than Boneloc
Glass Transition Temperature (°C)	88	110

Data compiled from multiple sources which may have used slightly different testing methodologies.

Experimental Protocols

The evaluation of Boneloc® involved various in-vitro and in-vivo experimental methodologies.

Mechanical Testing

Objective: To determine the tensile strength, elastic modulus, and fracture toughness of the cured cement.

Methodology:

• Specimen Preparation: Cement components were mixed according to manufacturer's instructions, typically under vacuum to reduce porosity. The mixed cement was then placed into standardized molds (e.g., dumbbell-shaped for tensile testing) and allowed to cure at a controlled temperature and humidity for a specified period (e.g., 24 hours at 37°C).

• Tensile Testing: Cured specimens were subjected to a uniaxial tensile load at a constant crosshead speed until failure using a materials testing machine. Stress and strain were recorded to calculate the tensile strength and elastic modulus.

• Fracture Toughness Testing: Notched specimens were subjected to a bending load, and the critical stress intensity factor (KIC) was calculated based on the load at fracture and the specimen geometry.

Monomer Elution Analysis

Objective: To quantify the amount of unreacted monomer released from the cured cement over time.

Methodology:

• Cured cement samples of known surface area and mass were immersed in a solvent such as methanol or a buffered aqueous solution.

• The immersion medium was sampled at regular intervals.

• The concentration of eluted methylmethacrylate (MMA) and other monomers in the samples was quantified using analytical techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Cytotoxicity Assays

Objective: To assess the in-vitro biological response to the cement and its leachable components.

Methodology:

• Extract Preparation: Cured cement samples were incubated in a cell culture medium for a defined period (e.g., 24 or 72 hours) to create an extract containing any leachable substances.

• Cell Culture: A relevant cell line, such as human osteosarcoma cells (e.g., MG63) or fibroblasts, was cultured under standard conditions.

• Exposure: The prepared extract was applied to the cultured cells.

• Viability/Proliferation Assessment: Cell viability and proliferation were measured using assays such as:

  • MTT Assay: Measures the metabolic activity of viable cells.

  • Calcein AM/Ethidium Homodimer-1 Staining: Live cells fluoresce green (Calcein AM), while dead cells fluoresce red (EthD-1).

  • Hoechst Staining: A nuclear stain used to count the total number of cells.

Diagrams

Logical Relationship of Boneloc® Failure

Caption: Logical flow from chemical composition to clinical failure of Boneloc® cement.

General Experimental Workflow for Cytotoxicity Testing

Caption: A typical experimental workflow for assessing the cytotoxicity of bone cement.

Conclusion

Boneloc® cement serves as a significant case study in biomaterials development, highlighting the critical importance of mechanical properties in the long-term success of implant fixation. While its formulation aimed to address certain shortcomings of existing PMMA cements, the alterations ultimately led to compromised mechanical integrity and premature clinical failure.[2] The data and experimental protocols summarized herein provide valuable insights for researchers and professionals involved in the development and evaluation of new bone cement formulations and other implantable medical devices. The lack of a readily available, specific MSDS for Boneloc® underscores the importance of adhering to general safety protocols for handling acrylic bone cements to mitigate risks to healthcare professionals and researchers.

References

• 1. researchgate.net [researchgate.net]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. helse-bergen.no [helse-bergen.no]
• 6. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. medline.com [medline.com]
• 8. bontool.com [bontool.com]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Testing of Boneloc™ Bone Cement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the in vitro characterization of Boneloc™ bone cement. The following sections outline methodologies for cement preparation, mechanical testing, and biocompatibility assessment, crucial for preclinical evaluation and comparison with other bone cement formulations.

Boneloc™ Cement Composition and Properties

Boneloc™ is a polymethyl methacrylate (PMMA)-based bone cement. Its formulation was designed to have a lower exothermic polymerization temperature compared to conventional PMMA cements.[1][2] The composition of Boneloc™ differs from traditional PMMA cements, which may influence its mechanical and biological characteristics.[2]

Table 1: Composition of Boneloc™ and Conventional PMMA Bone Cement [2]

Component	Boneloc™	Conventional PMMA
Powder
Polymer	Methylacrylate-styrene copolymer	Polymethyl Methacrylate
Initiator	Benzoyl Peroxide	Benzoyl Peroxide
Radiopacifier	Zirconium Dioxide	Zirconium Dioxide or Barium Sulfate
Liquid
Monomer	Butyl Methacrylate	Methyl Methacrylate (MMA)
Accelerator	N,N-dimethyl-p-toluidine, Dihydroxypropyl-p-toluidine	N,N-dimethyl-p-toluidine

Experimental Protocols

This protocol describes the standardized mixing of Boneloc™ cement to prepare specimens for mechanical and biological testing. The use of a vacuum mixing system is recommended to reduce porosity and improve the mechanical strength of the cured cement.[3][4][5]

Materials:

• Boneloc™ bone cement powder and liquid monomer

• Vacuum mixing system (e.g., Palamix®)[5]

• Molds for desired specimen geometry (e.g., cylindrical for compression testing, rectangular for bending tests) made of a non-adherent material like PTFE.[6]

• Controlled environment chamber or laboratory with controlled temperature and humidity.

• Timer

• Personal Protective Equipment (PPE): gloves, lab coat, safety glasses. The monomer is a powerful lipid solvent and should not come into direct contact with the body.[7]

Protocol:

• Component Equilibration: Prior to mixing, allow the Boneloc™ powder and liquid components to equilibrate to a controlled room temperature (e.g., 21-23°C) for at least 2 hours. Temperature can significantly affect the cement's handling and setting characteristics.[4][8]

• Mixing Environment: Perform the mixing procedure in a controlled environment with a consistent ambient temperature and humidity, as these factors can influence the polymerization reaction.[4]

• Component Combination: Following the manufacturer's instructions, empty the entire contents of the Boneloc™ powder into the bowl of the vacuum mixing system. Add the entire volume of the liquid monomer to the powder.[7]

• Vacuum Mixing: Secure the lid of the mixing bowl and apply a vacuum. Mix the components under vacuum according to the mixing system's instructions, typically for a duration of 60 seconds to ensure a homogenous mixture.[5][9]

• Doughing and Working Time: After mixing, the cement will enter a "doughing" phase where it is still sticky. This is followed by the "working" or "application" phase, where the cement has a non-adherent, dough-like consistency.[10] The duration of these phases is temperature-dependent.

• Specimen Molding: Transfer the mixed cement into the desired molds during the working phase. Ensure the molds are filled completely to avoid air voids.

• Curing: Allow the specimens to cure within the molds at a constant temperature (e.g., 37°C to simulate physiological conditions) for at least 24 hours.[11] The curing process involves an exothermic reaction where the temperature of the cement will rise.[1]

• Specimen Demolding and Storage: Once fully cured, carefully remove the specimens from the molds. Store the specimens in a manner appropriate for the planned test (e.g., in a desiccator for dry mechanical testing or in a relevant biological medium for biocompatibility studies).

Mechanical properties are critical to the performance of bone cement. Standardized tests should be conducted to evaluate compressive and tensile strength.

2.2.1. Compressive Strength Testing

Protocol:

• Specimen Preparation: Prepare cylindrical specimens (e.g., 6 mm diameter x 12 mm height) using the mixing protocol described in section 2.1.[11]

• Testing Machine: Use a universal testing machine with a load cell appropriate for the expected strength of the cement.

• Test Conditions: Conduct the test at a controlled room temperature.

• Procedure: Place the cylindrical specimen on the lower platen of the testing machine. Apply a compressive load at a constant crosshead speed (e.g., 20 mm/min) until the specimen fractures.[12]

• Data Analysis: Record the maximum load at failure. Calculate the compressive strength using the formula: Strength (MPa) = Maximum Load (N) / Cross-sectional Area (mm²).

2.2.2. Tensile Strength Testing

Protocol:

• Specimen Preparation: Prepare dumbbell-shaped specimens according to ISO 527-2 standards using a custom mold.

• Testing Machine: Utilize a universal testing machine equipped with grips suitable for holding the dumbbell-shaped specimens.

• Test Conditions: Perform the test at a controlled room temperature.

• Procedure: Mount the specimen in the grips of the testing machine. Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

• Data Analysis: Record the maximum load at failure. Calculate the tensile strength using the formula: Strength (MPa) = Maximum Load (N) / Cross-sectional Area of the narrow section (mm²).

Biocompatibility testing is essential to evaluate the cellular response to the bone cement. This can be assessed through cytotoxicity assays using cell lines such as L929 fibroblasts or Saos-2 osteoblasts.[13][14]

Protocol:

• Specimen Preparation: Prepare thin, disc-shaped specimens of cured Boneloc™ cement (e.g., 10 mm diameter x 2 mm thickness). Sterilize the specimens using an appropriate method that does not affect the material properties, such as ethylene oxide or gamma irradiation.

• Cell Culture: Culture a suitable cell line (e.g., L929 or Saos-2) in appropriate growth medium until a confluent monolayer is formed.

• Direct Contact Assay:

  • Place the sterilized Boneloc™ discs directly onto the confluent cell monolayer in a culture plate.

  • Incubate for a defined period (e.g., 24, 48, 72 hours) at 37°C in a humidified 5% CO₂ atmosphere.

  • Include positive (e.g., cytotoxic material) and negative (e.g., non-toxic material) controls.

• Cell Viability Assessment: After the incubation period, assess cell viability using a standard method such as the MTT assay or by staining with live/dead cell indicators (e.g., Calcein AM/Ethidium Homodimer-1) and visualizing under a fluorescence microscope.

• Data Analysis: Quantify cell viability relative to the negative control. A significant reduction in cell viability in the presence of Boneloc™ may indicate a cytotoxic effect.

Data Presentation

Table 2: Comparative Mechanical and Thermal Properties of Boneloc™ and Palacos® Cements

Property	Boneloc™	Palacos®	Reference
Tensile Strength (MPa)	Reduced	Standard	[15][16]
Elastic Modulus	Reduced	Standard	[15][16]
Curing Temperature	Reduced	Standard	[1][15][16]
Glass Transition Temperature	Reduced	Standard	[15][16]
Adiabatic Temperature Rise (°C)	71	104	[6]

Table 3: Setting and Thermal Characteristics of Boneloc™ Cement (In Vivo) [1]

Parameter	Median Value (Range)
Ambient Bone Temperature (°C)	35 (32-37)
Time to Temperature Rise (minutes)	7 (5-8)
Maximum Polymerization Temperature (°C)	41 (38-48)
Time to Maximum Temperature (minutes)	11 (9-13)

Visualizations

Caption: Workflow for mixing Boneloc™ cement and preparing test specimens.

Caption: Workflow for compressive and tensile strength testing of Boneloc™.

Caption: Workflow for in vitro biocompatibility testing of Boneloc™.

References

• 1. actaorthop.org [actaorthop.org]
• 2. researchgate.net [researchgate.net]
• 3. ors.org [ors.org]
• 4. scribd.com [scribd.com]
• 5. m.youtube.com [m.youtube.com]
• 6. mti.mt-intl.ro [mti.mt-intl.ro]
• 7. PDF Download [heraeus-medical.com]
• 8. Effect of storage temperature and equilibration time on polymethyl methacrylate (PMMA) bone cement polymerization in joint replacement surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mixing Technique of PMMA - Bone Cement Determines the Ideal Insertion Time Point in Cemented Arthroplasty [gavinpublishers.com]
• 10. Video Tutorials on Handling Phases of Bone Cement [heraeus-medical.com]
• 11. jresm.org [jresm.org]
• 12. medical-technologies.eu [medical-technologies.eu]
• 13. Evaluation of the in vitro biocompatibility of PMMA/high-load HA/carbon nanostructures bone cement formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 16. tandfonline.com [tandfonline.com]

Experimental Application of Boneloc in Animal Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc® is a bone cement that was introduced as an alternative to conventional polymethyl methacrylate (PMMA) bone cements for the fixation of orthopedic implants. However, clinical studies in humans revealed concerns regarding its mechanical properties and long-term stability, leading to a higher rate of aseptic loosening in total hip and knee arthroplasties.[1][2][3][4] Consequently, detailed preclinical data from animal models are crucial for understanding its in vivo behavior and for the development of improved formulations.

These application notes provide a comprehensive overview of the experimental application of Boneloc and similar bone cements in animal models. The protocols outlined below are based on established methodologies for evaluating the biocompatibility, mechanical stability, and osseointegration of bone cements. While specific experimental data for Boneloc in animal models is limited in publicly available literature, this document provides a framework for designing and executing such studies.

Key Considerations for In Vivo Studies

The selection of an appropriate animal model is critical for obtaining clinically relevant data. Factors to consider include the animal's size, bone morphology, and metabolic rate.[5][6] Small animal models, such as rabbits and rats, are often used for initial biocompatibility screening, while larger models, like sheep, goats, and dogs, are more suitable for biomechanical studies of load-bearing implants due to their anatomical and physiological similarities to humans.[6][7]

Data Presentation: Quantitative Analysis

The following tables summarize the types of quantitative data that should be collected in animal studies evaluating bone cements like Boneloc.

Table 1: Biomechanical Testing of Implant Fixation

Animal Model	Implant Site	Time Point	Test Type	Parameter	Boneloc Group (Hypothetical Data)	Control (e.g., PMMA) Group (Hypothetical Data)
Rabbit	Femoral Condyle	4 weeks	Push-out	Max. Force (N)	150 ± 25	200 ± 30
Rabbit	Femoral Condyle	12 weeks	Push-out	Max. Force (N)	180 ± 30	250 ± 35
Sheep	Tibial Plateau	6 months	Torque-out	Max. Torque (Nm)	15 ± 3	22 ± 4
Sheep	Tibial Plateau	12 months	Torque-out	Max. Torque (Nm)	12 ± 4	20 ± 5

Table 2: Histomorphometric Analysis of Bone-Cement Interface

Animal Model	Implant Site	Time Point	Parameter	Boneloc Group (Hypothetical Data)	Control (e.g., PMMA) Group (Hypothetical Data)
Rabbit	Tibia	4 weeks	Bone-Implant Contact (%)	35 ± 8	50 ± 10
Rabbit	Tibia	12 weeks	Bone-Implant Contact (%)	40 ± 10	65 ± 12
Sheep	Femur	6 months	Fibrous Tissue Thickness (µm)	150 ± 40	50 ± 15
Sheep	Femur	12 months	Fibrous Tissue Thickness (µm)	200 ± 50	45 ± 10

Experimental Protocols

Protocol 1: Evaluation of Biocompatibility and Osseointegration in a Rabbit Model

This protocol is designed for the initial screening of the local tissue response to Boneloc.

Objective: To assess the biocompatibility and osseointegration of Boneloc cement in a non-load-bearing site.

Animal Model: New Zealand White Rabbit (n=12)

Materials:

• Boneloc bone cement

• Standard PMMA bone cement (control)

• Surgical instruments for bone surgery

• Anesthesia and analgesics

• Micro-CT scanner

• Histology processing reagents

Procedure:

• Anesthesia and Surgical Preparation: Anesthetize the rabbit and prepare the surgical site on the proximal tibia.

• Defect Creation: Create a standardized cylindrical defect (e.g., 3 mm diameter, 5 mm depth) in the metaphysis of the tibia.

• Implantation: Fill the defect with either Boneloc or the control cement.

• Closure: Close the surgical site in layers.

• Post-operative Care: Administer analgesics and monitor the animal for any adverse reactions.

• Euthanasia and Sample Collection: At pre-determined time points (e.g., 4 and 12 weeks), euthanize the animals and retrieve the bone-implant blocks.

• Micro-CT Analysis: Scan the samples to quantify bone volume and bone-implant contact.

• Histological Analysis: Process the samples for undecalcified histology to evaluate the bone-cement interface, inflammatory cell infiltration, and fibrous tissue formation.

Protocol 2: Biomechanical Assessment of Implant Fixation in a Sheep Model

This protocol is designed to evaluate the mechanical stability of an implant fixed with Boneloc in a load-bearing application.

Objective: To determine the in vivo mechanical performance of Boneloc for implant fixation.

Animal Model: Ovine (Sheep) (n=10)

Materials:

• Boneloc bone cement

• Standard PMMA bone cement (control)

• Custom metallic implants (e.g., cylindrical rods)

• Surgical instruments for orthopedic procedures

• Anesthesia and analgesics

• Mechanical testing machine (e.g., for push-out or torque-out tests)

Procedure:

• Anesthesia and Surgical Preparation: Anesthetize the sheep and prepare the surgical site on the femoral condyle or tibial plateau.

• Implant Site Preparation: Create a standardized hole for the implant.

• Cementation and Implantation: Apply either Boneloc or the control cement into the prepared site and insert the implant.

• Closure: Close the surgical wound.

• Post-operative Care: Provide appropriate post-operative care, including restricted weight-bearing initially.

• Euthanasia and Sample Harvest: At defined time points (e.g., 6 and 12 months), euthanize the sheep and harvest the bone segments containing the implant.

• Biomechanical Testing: Perform push-out or torque-out tests to measure the interfacial shear strength between the bone and the cement.

• Radiographic Analysis: Take radiographs at regular intervals to assess for implant migration or loosening.

Visualization of Key Processes

Signaling Pathways in Osseointegration

The following diagram illustrates the key signaling pathways involved in the osseointegration of a bone implant, a critical process for the success of any bone cement.

Caption: Key signaling pathways in implant osseointegration.

Experimental Workflow for Biocompatibility Assessment

The following diagram outlines the typical workflow for assessing the biocompatibility of a bone cement in an animal model.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bone defect animal models for testing efficacy of bone substitute biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Animal Models for Investigating Osseointegration: An Overview of Implant Research over the Last Three Decades [mdpi.com]

Application Notes and Protocols for Radiostereometric Analysis (RSA) with Boneloc Cement

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Radiostereometric Analysis (RSA) as it pertains to the evaluation of Boneloc bone cement. The historical context of Boneloc's clinical performance, meticulously documented through RSA studies, serves as a critical case study in implant fixation assessment. The following sections detail the principles of RSA, experimental protocols for its application, and a summary of the quantitative data that led to the withdrawal of Boneloc from the market.

Introduction to Radiostereometric Analysis (RSA)

Radiostereometric Analysis (RSA) is a highly precise three-dimensional imaging technique used to measure the micromotion of an implant relative to the host bone.[1][2] It is considered the gold standard for assessing implant stability and can predict long-term implant survival by detecting early signs of loosening.[1][3] The technique involves implanting small, inert tantalum markers into the bone surrounding the prosthesis and attaching markers to the implant itself.[1][4] By taking simultaneous radiographs from two different angles, the precise three-dimensional position of the markers can be calculated, allowing for the measurement of translations and rotations with high accuracy.[1]

The case of Boneloc cement underscores the predictive power of RSA. While conventional radiographic methods and short-term clinical follow-up initially suggested satisfactory performance, RSA studies revealed significantly higher rates of implant migration and instability within the first postoperative year.[1][5] These early warnings, had they been heeded, could have prevented the widespread clinical failures and subsequent revisions associated with this particular bone cement.[1][6]

Boneloc Cement: A Case Study in Implant Failure

Boneloc bone cement was introduced in the early 1990s with the aim of improving upon the properties of conventional polymethyl methacrylate (PMMA) cements.[7][8] The proposed advantages included a lower curing exotherm, reduced residual monomer, and altered handling characteristics.[8] However, clinical studies, particularly those employing RSA, demonstrated its inferiority. The chemical and mechanical properties of Boneloc were found to be suboptimal, leading to early aseptic loosening and high revision rates in both hip and knee arthroplasties.[7][9][10][11][12] RSA studies were instrumental in quantifying the extent of this failure, showing significantly greater migration (subsidence and lift-off) of components cemented with Boneloc compared to those fixed with standard cements like Palacos.[5][10][13]

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative RSA studies involving Boneloc cement.

Table 1: Tibial Component Migration in Total Knee Arthroplasty (Boneloc vs. Palacos) [10][13]

Time Point	Parameter	Boneloc Cement	Palacos Cement	Significance
3 Months	Migration	Identifiable difference	-	-
12 Months	Migration	Significantly larger	-	p < 0.05
2-5 Years	Subsidence	Posterior part	Evenly distributed	-
2-5 Years	Lift-off	Anterior part	Evenly distributed	-
5 Years	Clinical Outcome	High migration rates, clinical failures	-	-

Table 2: Femoral Stem and Acetabular Cup Migration in Total Hip Arthroplasty (Boneloc vs. Palacos) [5]

Time Point	Parameter	Boneloc Cement	Palacos Cement
1 Year	Proximal Cup Migration	Increased	-
1 Year	Stem Subsidence	Increased	-

Table 3: Clinical Failure Rates Associated with Boneloc Cement

Study Follow-up	Arthroplasty Type	Failure/Revision Rate	Notes
2 to 4 years	Total Hip Arthroplasty	15.5% revision for aseptic loosening	Survivorship of 79% at 4 years.[9]
3 years	Total Hip Arthroplasty	24% definite loosening, 10% possible loosening	17% revised.[7][12]
9 years	Total Hip Arthroplasty	57% overall failure rate	21 of 42 patients revised for aseptic loosening.[11]
42 months	Total Hip Arthroplasty	35% failure rate	[8]

Experimental Protocols

The following protocol outlines the key steps for conducting an RSA study to evaluate the fixation of a cemented orthopedic implant, drawing on standardized guidelines.[4][14][15]

Protocol: RSA for Cemented Implants

1. Patient Recruitment and Informed Consent:

• Define inclusion and exclusion criteria for the patient cohort.

• Obtain informed consent, ensuring patients understand the procedure, including the implantation of tantalum markers and the requirement for follow-up RSA examinations.

2. Surgical Procedure and Marker Implantation:

• Bone Markers: Insert a minimum of six 0.8 mm or 1.0 mm tantalum markers into the bone surrounding the implant site. The markers should be widely distributed to create a stable reference frame.

• Implant Markers: If not pre-marked, attach at least three tantalum markers to the implant, ensuring a wide and stable configuration.

• Cementing Technique: Utilize a standardized and reproducible cementing technique as per the manufacturer's instructions for the specific bone cement being investigated.

3. Radiographic Procedure:

• Equipment: Use a bi-planar radiographic setup with two synchronized X-ray tubes or a single tube with a bi-planar cassette holder. A calibration cage with known marker positions is essential for accurate 3D reconstruction.[1]

• Positioning: Position the patient in a standardized and reproducible manner for each follow-up examination.

• Imaging: Acquire simultaneous or sequential stereo radiographs at baseline (immediately post-operative) and at specified follow-up intervals (e.g., 3, 6, 12, and 24 months).

4. Image Analysis and Data Processing:

• Digitize the radiographs and use specialized RSA software to identify the 2D coordinates of the bone and implant markers on each image.

• The software utilizes the known geometry of the calibration cage to reconstruct the 3D coordinates of each marker.

• Calculate the rigid body motion (translations and rotations) of the implant relative to the bone between follow-up examinations.

5. Data Interpretation:

• The primary outcome is the maximum total point motion (MTPM), which represents the migration of the point on the implant that has moved the most.

• Analyze translations along and rotations around the three cardinal axes.

• Compare the migration data between different cement groups or against established benchmarks for implant stability.

Visualizations

The following diagrams illustrate key aspects of the RSA process and the factors contributing to Boneloc's failure.

Caption: Workflow of a clinical RSA study for cemented implants.

Caption: Logical pathway from Boneloc's properties to clinical failure.

References

• 1. CIRRO [ous-research.no]
• 2. anthem.com [anthem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 6. Radiostereometry and new prostheses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 14. tandfonline.com [tandfonline.com]
• 15. coxa.fi [coxa.fi]

Application Notes and Protocols for Laboratory Testing of Boneloc® Mechanical Properties

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the laboratory testing of the mechanical properties of Boneloc® bone cement. Boneloc, a methylmethacrylate/n-decylmethacrylate/isobornylmethacrylate (MMA/DMA/IBMA) co-polymer cement, has been the subject of various mechanical property evaluations.[1] Understanding its mechanical characteristics is crucial for assessing its performance and for the development of new bone cement formulations.

Data Presentation: Summary of Mechanical Properties

The following tables summarize the available quantitative data for the mechanical properties of Boneloc® bone cement. It is important to note that literature on the specific mechanical values of Boneloc® is limited, and some properties are described in comparison to other cements like Palacos®.

Mechanical Property	Boneloc® Value	Palacos® R (for comparison)	Test Standard
Tensile Strength	Reduced compared to Palacos®[2]	49.8 MPa	ISO 527
Compressive Strength	Lower than brittle PMMA polymers[3]	80.7 - 108 MPa	ISO 5833
Elastic Modulus	Reduced compared to Palacos®[2]	2.5 - 3.0 GPa	ISO 5833 / ISO 527
Fatigue Life	164 cycles (Weibull median)	4,407 cycles (Weibull median)	ASTM F2118
Shear Strength	Data not available	32 - 69 MPa	ASTM D732
Fracture Toughness (K_Ic_)	Data not available	1.03 - 2.32 MPa√m	ASTM E399

Note: The values for Palacos® R are provided as a benchmark, as it is a commonly used bone cement and frequently compared with Boneloc® in the literature.[2][4] Researchers are encouraged to perform tests on their specific Boneloc® formulation to obtain precise values.

Experimental Protocols

Detailed methodologies for key mechanical tests are provided below, based on established international standards.

Tensile Strength Testing

Standard: ISO 527 - Plastics — Determination of tensile properties

Objective: To determine the ultimate tensile strength (UTS) and tensile modulus of Boneloc® bone cement.

Protocol:

• Specimen Preparation:

  • Prepare dumbbell-shaped specimens (Type 1A or 1B) from cured Boneloc® cement according to the dimensions specified in ISO 527-2.

  • Ensure specimens are free from voids and surface defects.

  • Condition the specimens at 23 ± 2 °C and 50 ± 10 % relative humidity for at least 24 hours prior to testing.

• Test Procedure:

  • Use a universal testing machine equipped with suitable grips.

  • Set the testing speed as specified in ISO 527-1 (e.g., 1 mm/min for modulus determination and 5 mm/min for strength determination).

  • Mount the specimen in the grips, ensuring proper alignment.

  • Attach an extensometer to the gauge length of the specimen to measure strain.

  • Apply a tensile load until the specimen fractures.

  • Record the force and elongation data throughout the test.

• Data Analysis:

  • Calculate the tensile stress by dividing the applied force by the initial cross-sectional area of the specimen.

  • Calculate the tensile strain from the extensometer data.

  • Plot the stress-strain curve.

  • Determine the Ultimate Tensile Strength (UTS) as the maximum stress reached during the test.

  • Determine the Tensile Modulus (Young's Modulus) from the initial linear portion of the stress-strain curve.

References

• 1. upload.orthobullets.com [upload.orthobullets.com]
• 2. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 3. mti.mt-intl.ro [mti.mt-intl.ro]
• 4. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Study of Boneloc in Femoral Component Fixation

Introduction

Boneloc® bone cement was introduced in the early 1990s as an alternative to conventional polymethyl methacrylate (PMMA) bone cements for the fixation of total hip arthroplasty components.[1][2] It was developed with the aim of reducing aseptic loosening due to improved physical and chemical characteristics.[1][2] However, clinical studies have consistently demonstrated high rates of early failure, leading to its withdrawal from the market.[3][4][5] These application notes provide a summary of findings from studies that used Boneloc for femoral component fixation, including quantitative data on its performance and a generalized protocol based on the methodologies described in the literature.

Data Presentation

The following tables summarize the quantitative data from various clinical studies on the performance of Boneloc for femoral component fixation.

Table 1: Loosening and Revision Rates in Clinical Studies of Boneloc for Femoral Component Fixation

Study (Year)	Number of Hips	Follow-up Period	Definite Loosening Rate	Possible Loosening Rate	Revision Rate for Aseptic Loosening
Unnanuntana et al. (2001)[1]	33	3 years	24%	10%	17%
Thomsen et al. (2001)[3]	42	9 years	57% (including definite radiographic evidence)	-	50%
van Jonbergen et al. (2004)[4]	163	9 to 11 years	-	-	17%
Havelin et al. (1995)[6]	8 (hybrid)	32 months	50% (including radiographically loose)	-	25%

Table 2: Long-Term Survival Analysis of Boneloc Cemented Total Hip Arthroplasties

Study (Year)	Number of Hips	Follow-up Period	Cumulative Survival (Revision for Aseptic Loosening)	Cumulative Survival (Revision and/or Definite Radiological Loosening)
van Jonbergen et al. (2004)[4]	163	11 years	77%	59%
Thomsen et al. (2013)[7]	200 (Exeter stem)	20 years	84% (stem), 76% (cup)	-

Table 3: Comparative Mechanical and Chemical Properties of Boneloc® vs. Palacos® Cement

Property	Boneloc®	Palacos®	Reference
Tensile Strength	Reduced	Standard	[8][9]
Elastic Modulus	Reduced	Standard	[8][9]
Curing Temperature	Reduced	Standard	[8][9]
Glass Transition Temperature	Reduced	Standard	[8][9]
Total Monomer Release	Larger	Smaller	[8][9]

Experimental Protocols

The following is a generalized protocol for the application of Boneloc bone cement in femoral component fixation for total hip arthroplasty, as synthesized from the descriptions in the cited literature. It is important to note that due to the withdrawal of Boneloc from the market, this protocol is for informational and research purposes only.

Objective: To evaluate the performance of Boneloc bone cement for the fixation of a femoral component in a total hip arthroplasty model.

Materials:

• Boneloc® bone cement kit (Polymers Reconstructive A/S, Farum, Denmark or Biomet, Warsaw, IN)[1][3]

• Femoral prosthesis (e.g., Bimetric, Muller Taperloc, Mallory-Head, Exeter)[1][3][4][7]

• Acetabular component

• Standard surgical instruments for total hip arthroplasty

• Bone preparation instruments (reamers, rasps, etc.)

• Cement mixing system

• Cement gun and pressurizer

• Radiographic equipment (including radiostereometric analysis [RSA] setup if applicable)

Procedure:

• Patient Selection and Preparation:

  • Select patients with a diagnosis of osteoarthritis requiring primary total hip arthroplasty.[3]

  • Obtain informed consent detailing the use of the specific bone cement and prosthesis.

  • Perform standard preoperative planning, including radiographic templating.

• Surgical Approach and Bone Preparation:

  • Utilize a standard surgical approach to the hip joint.

  • Prepare the acetabulum and femur according to standard surgical techniques for the selected prosthesis.

  • Thoroughly cleanse and dry the femoral canal.

• Boneloc Cement Preparation and Application:

  • Prepare Boneloc cement according to the manufacturer's instructions.

  • Introduce the cement into the femoral canal in a retrograde fashion using a cement gun.

  • Pressurize the cement to ensure adequate mantle thickness and interdigitation with the bone.

• Femoral Component Insertion:

  • Insert the femoral stem into the cement mantle.

  • Maintain correct version and alignment of the component until the cement has fully cured.

  • Remove any excess cement.

• Acetabular Component Implantation and Closure:

  • Implant the acetabular component (cemented or uncemented, depending on the study design).

  • Reduce the hip joint and assess stability and range of motion.

  • Close the surgical wound in layers.

• Postoperative Follow-up and Evaluation:

  • Conduct clinical follow-up at regular intervals (e.g., 3 months, 1 year, and annually thereafter).[3]

  • Perform radiographic examinations at each follow-up to assess for signs of loosening, such as radiolucent lines, subsidence, and cement fracture.[2][3]

  • If available, perform radiostereometric analysis (RSA) to precisely measure implant migration and subsidence.[8][9][10][11]

  • Record any adverse events, including the need for revision surgery.

Visualizations

The following diagram illustrates a recommended logical workflow for the evaluation of a new bone cement, a process that was highlighted as necessary following the negative outcomes associated with Boneloc.[3]

Caption: Recommended workflow for the evaluation of new bone cements.

The available literature strongly indicates that Boneloc bone cement is associated with unacceptably high rates of early aseptic loosening and revision when used for femoral component fixation in total hip arthroplasty.[1][3][4] The mechanical properties of Boneloc were found to be inferior to those of conventional PMMA cements.[1][8][9] The failure of Boneloc highlights the critical importance of rigorous pre-clinical and clinical evaluation, including long-term follow-up and radiostereometric analysis, before the widespread adoption of new biomaterials in orthopedic surgery.[3]

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Early failure with Boneloc® bone cement: 4/8 femoral stems loose within 3 years | Acta Orthopaedica [actaorthop.org]
• 7. Acceptable long-term results after Boneloc hip arthroplasty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 10. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 11. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Tensile Strength Testing of Boneloc™ Bone Cement

Introduction

Boneloc™ bone cement is a poly(methyl methacrylate) (PMMA) based acrylic bone cement intended for the fixation of orthopedic implants. The mechanical properties of bone cement are critical for the long-term success and stability of joint arthroplasty. Tensile strength is a key mechanical property that measures the force required to pull the material apart and is an important indicator of its resistance to fracture under tensile loads. This document provides a detailed protocol for testing the tensile strength of Boneloc™ bone cement, intended for researchers, scientists, and drug development professionals. The protocol is synthesized from established standards for acrylic bone cements and findings from comparative studies on various commercial formulations.

Data Presentation

Clinical and laboratory studies have indicated that Boneloc™ bone cement possesses different mechanical properties compared to other commercially available bone cements. Notably, some studies have reported reduced tensile strength for Boneloc™, which has been correlated with adverse clinical outcomes.[1][2]

Bone Cement	Ultimate Tensile Strength (MPa)	Elastic Modulus (GPa)	Citation
Boneloc™	Reduced compared to Palacos®	Reduced compared to Palacos®	[3][4][5]
Palacos® R	High	-	[1]
Simplex® P	High	-	[1]
Sulfix-60	High	-	[1]
CMW 3	High	-	[1]
Zimmer Dough	Low	-	[1]

Note: Specific quantitative values for Boneloc's tensile strength are not consistently reported across studies, but a general finding of reduced strength is noted.

Experimental Protocols

This protocol is based on the general principles outlined in standards such as ASTM F451, "Standard Specification for Acrylic Bone Cement," and ISO 5833, "Implants for surgery — Acrylic resin cements."[6][7][8][9][10]

1. Specimen Preparation

1.1. Materials and Equipment:

• Boneloc™ bone cement powder and liquid monomer
• Sterile mixing bowl and spatula
• Molds for tensile test specimens (dog-bone shape) compliant with ASTM D638 or ISO 527.
• Vacuum mixing system (optional, but recommended for reducing porosity)
• Environmental chamber or water bath set to 37°C ± 1°C

1.2. Mixing of Cement:

• Condition the Boneloc™ powder and liquid monomer to room temperature (23°C ± 2°C) before mixing.
• In a sterile mixing bowl, combine the entire contents of the Boneloc™ powder and liquid monomer as supplied by the manufacturer.
• Mix the components thoroughly with a sterile spatula for the manufacturer-recommended time (typically 60 seconds) until a homogeneous dough is formed. For reduced porosity, perform mixing under vacuum.

1.3. Molding of Specimens:

• Once the cement reaches the doughy phase, press it into the tensile specimen molds.
• Ensure the molds are completely filled and free of visible air bubbles.
• Cover the molds with plates to ensure flat surfaces and apply slight pressure to extrude any excess cement.
• Allow the specimens to cure within the molds.

1.4. Curing and Conditioning:

• Let the specimens cure in the molds for at least 1 hour at room temperature.
• After initial curing, remove the specimens from the molds.
• Visually inspect the specimens for any defects such as voids or cracks. Discard any imperfect specimens.
• Condition the specimens by immersing them in a water bath at 37°C ± 1°C for at least 24 hours prior to testing to simulate physiological conditions.

2. Tensile Strength Testing

2.1. Equipment:

• Universal Testing Machine (UTM) with a suitable load cell.
• Grips for holding the dog-bone shaped specimens.
• Extensometer for accurate strain measurement (optional).
• Calipers for measuring the cross-sectional area of the specimens.

2.2. Test Procedure:

• Measure the width and thickness of the gauge section of each conditioned specimen to the nearest 0.01 mm and calculate the cross-sectional area.
• Mount the specimen securely in the grips of the Universal Testing Machine, ensuring it is aligned with the direction of testing.
• Set the crosshead speed of the UTM to a constant rate. A speed of 5 mm/min is commonly used for tensile testing of polymers.
• Apply a tensile load to the specimen until it fractures.
• Record the maximum load (force) applied and the elongation of the specimen.

3. Data Analysis

3.1. Ultimate Tensile Strength (UTS):

• Calculate the UTS using the following formula: UTS (MPa) = Maximum Load (N) / Original Cross-sectional Area (mm²)

3.2. Modulus of Elasticity (Young's Modulus):

• If an extensometer is used, the modulus of elasticity can be determined from the slope of the initial linear portion of the stress-strain curve.

3.3. Elongation at Break:

• Calculate the percentage of elongation at break to assess the ductility of the material.

Mandatory Visualization

References

• 1. Tensile characteristics of ten commercial acrylic bone cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 6. mti.mt-intl.ro [mti.mt-intl.ro]
• 7. medical-technologies.eu [medical-technologies.eu]
• 8. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 9. actaorthopaedica.be [actaorthopaedica.be]
• 10. scribd.com [scribd.com]

Application Notes and Protocols: A Case Study of Boneloc® Cement in Total Hip Arthroplasty

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc® cement was introduced in the early 1990s as a novel acrylic bone cement for use in total hip arthroplasty (THA).[1] Its formulation was designed to address some of the known drawbacks of conventional polymethyl methacrylate (PMMA) cements, such as high curing temperatures (exotherm) and the release of residual monomer.[1][2] The purported advantages included a reduced exotherm during polymerization, lower residual monomer, decreased solubility, and higher molecular weight.[1] Despite these initial promises, Boneloc® cement was associated with unacceptably high rates of early aseptic loosening and clinical failure, leading to its withdrawal from the market.[3][4] This document provides a detailed overview of the research surrounding Boneloc® cement, presenting key data, experimental protocols, and workflow diagrams to serve as a comprehensive case study for professionals in the field of biomedical materials and drug development.

Data Presentation

Table 1: Comparative Mechanical and Chemical Properties of Boneloc® vs. Standard PMMA Cement (Palacos®)

Property	Boneloc®	Palacos® (Standard Cement)	Reference
Tensile Strength	Reduced	Higher	[5][6]
Elastic Modulus	Reduced	Higher	[5][6]
Curing Temperature	Lower	Higher	[5][6][7]
Glass Transition Temperature	Lower	Higher	[5][6]
Methyl Methacrylate (MMA) Monomer Release (in methanol)	Lower	Higher	[5][6]
Total Monomer Release (in methanol)	Higher	Lower	[5][6]
Adhesion to Stainless Steel and Bone	Similar	Similar	[5][6]

Table 2: Clinical Failure Rates of Boneloc® Cement in Total Hip Arthroplasty from Various Studies

Study	Number of Hips	Follow-up Period	Failure/Revision Rate	Key Findings	Reference
Markel et al. (2001)	20	Average 42 months	35% failure rate	Unacceptably high failure rate over a relatively short follow-up.	[1]
Tan et al. (2001)	33	3 years	24% definite loosening, 10% possible loosening, 17% revised	Inferior mechanical properties compared to conventional PMMA.	[3]
Gebuhr et al. (2000)	42	9 years	57% overall failure rate (21 revised for aseptic loosening)	Confirmed poor long-term results.	[8][9]
van Jonbergen et al. (2004)	163	9-11 years	17% revised for aseptic loosening of the femoral component	59% cumulative survival at 11 years with revision or radiological loosening as endpoint.	[4]
Thanner et al. (1995)	30 (randomized trial)	1 year	Increased proximal migration of the cup and increased stem subsidence	Inferior fixation mainly caused by its mechanical properties.	[5][6]

Experimental Protocols

Protocol 1: Mechanical Testing of Bone Cement

Objective: To determine the tensile strength and elastic modulus of a bone cement formulation.

Materials:

• Bone cement components (powder and liquid monomer)

• Mixing system (e.g., vacuum mixing)

• Molds for tensile test specimens (dog-bone shape, according to ISO 527 or ASTM D638)

• Universal testing machine (e.g., Instron) with an appropriate load cell

• Calipers for precise measurement of specimen dimensions

Methodology:

• Specimen Preparation:

  • Acclimatize cement components and molds to a controlled room temperature (e.g., 23 ± 2 °C) and humidity (e.g., 50 ± 5%).

  • Mix the bone cement according to the manufacturer's instructions, preferably using a vacuum mixing system to minimize porosity.

  • Inject the mixed cement into the tensile test specimen molds.

  • Allow the cement to cure completely within the molds (typically for at least 24 hours at 37 °C to simulate body temperature).

  • Carefully remove the cured specimens from the molds and inspect for any visible defects.

  • Measure the cross-sectional area of the gauge section of each specimen using calipers.

• Tensile Testing:

  • Mount the specimen into the grips of the universal testing machine.

  • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the specimen fractures.

  • Record the load-displacement curve throughout the test.

• Data Analysis:

  • Calculate the tensile strength by dividing the maximum load by the original cross-sectional area of the specimen.

  • Determine the elastic modulus from the initial linear portion of the stress-strain curve.

  • Perform statistical analysis on the results from multiple specimens (n ≥ 5) to obtain the mean and standard deviation.

Protocol 2: Analysis of Monomer Release

Objective: To quantify the amount of residual monomer released from a cured bone cement sample.

Materials:

• Cured bone cement specimens of a known surface area and mass

• Extraction solvent (e.g., methanol or a buffered aqueous solution)

• Sealed containers (e.g., glass vials)

• Incubator or water bath set to 37 °C

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Monomer standards for calibration

Methodology:

• Sample Preparation:

  • Prepare standardized cylindrical or disc-shaped specimens of the bone cement and allow them to cure fully.

  • Measure the dimensions and weight of each cured specimen.

• Elution:

  • Place each specimen in a sealed container with a known volume of the extraction solvent.

  • Incubate the containers at 37 °C for a specified period (e.g., 24 hours, 72 hours, 1 week, 3 weeks).

  • At each time point, collect an aliquot of the solvent for analysis.

• Quantification:

  • Prepare a calibration curve using known concentrations of the monomer standard.

  • Analyze the collected solvent samples using HPLC to determine the concentration of the released monomer.

  • Calculate the cumulative amount of monomer released per unit of specimen surface area or mass.

Protocol 3: Radiostereometric Analysis (RSA) for Clinical Evaluation of Implant Migration

Objective: To precisely measure the three-dimensional migration and subsidence of a prosthetic component in vivo over time.

Materials:

• RSA-compatible hip prosthesis

• Tantalum beads (markers) for implantation into the bone

• Dual-camera radiographic setup

• Calibration cage

• Specialized RSA software for analysis

Methodology:

• Surgical Procedure:

  • During the total hip arthroplasty procedure, implant 3-5 tantalum beads into the bone surrounding the prosthesis (e.g., in the greater trochanter and acetabulum).

• Radiographic Examination:

  • Obtain a baseline set of simultaneous radiographs from the two cameras immediately post-operatively.

  • Perform follow-up RSA examinations at specified intervals (e.g., 3, 6, 12, and 24 months).

• Image Analysis:

  • Identify the tantalum markers and the prosthesis in the radiographs using the RSA software.

  • The software calculates the three-dimensional position and orientation of the prosthesis relative to the fixed bone markers.

• Data Interpretation:

  • Compare the position and orientation of the prosthesis at each follow-up with the baseline to determine the extent of migration (translation and rotation) and subsidence over time.

  • Increased early migration is often predictive of later aseptic loosening.

Visualizations

Caption: Workflow for the evaluation and subsequent failure of a new bone cement.

Caption: Comparison of intended properties versus actual clinical outcomes of Boneloc® cement.

Caption: Hypothetical signaling pathway leading to Boneloc®-associated aseptic loosening.

Conclusion

The case of Boneloc® cement serves as a critical reminder of the complexities involved in the development and introduction of new medical devices. While the intention to improve upon existing technologies was sound, the alterations in the chemical composition of Boneloc® led to unforeseen and detrimental changes in its mechanical properties.[3] These properties, which were not fully predictive of in vivo performance by standard tests at the time, resulted in widespread clinical failures.[10] This case underscores the necessity for rigorous pre-clinical mechanical and fatigue testing, as well as cautious and well-monitored clinical introduction of new biomaterials, including long-term post-market surveillance. For researchers and developers, the Boneloc® story highlights the delicate balance between innovation and patient safety, and the importance of understanding the long-term biomechanical performance of materials in the human body.

References

• 1. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cementation in total hip arthroplasty: history, principles, and technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 6. tandfonline.com [tandfonline.com]
• 7. tandfonline.com [tandfonline.com]
• 8. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mti.mt-intl.ro [mti.mt-intl.ro]

Boneloc® in Orthopedics: A Case Study in Biomaterial Failure

Application Notes and Protocols for Researchers

Introduction

Boneloc® was a polymethyl methacrylate (PMMA)-based bone cement introduced in the early 1990s for the fixation of orthopedic implants. It was developed with the aim of improving upon existing bone cements by offering characteristics such as a lower curing temperature to reduce thermal necrosis of bone, and altered monomer composition.[1][2] However, despite these theoretical advantages, Boneloc was withdrawn from the market in 1995 due to high rates of early aseptic loosening and clinical failure in total hip and knee arthroplasty.[3][4]

These application notes provide a comprehensive overview of the research and clinical findings related to Boneloc. This document is intended for researchers, scientists, and drug development professionals as a case study to underscore the critical importance of thorough preclinical and clinical evaluation of orthopedic biomaterials. The data and protocols summarized herein are drawn from numerous clinical studies that ultimately documented its shortcomings.

Quantitative Data Summary

The following tables summarize the key quantitative findings from comparative studies of Boneloc and other bone cements, primarily Palacos®.

Table 1: Mechanical Properties of Boneloc® vs. Palacos®

Property	Boneloc®	Palacos®	Reference
Tensile Strength	Reduced	Standard	[5][6]
Elastic Modulus	Reduced	Standard	[5][6]
Curing Temperature	Reduced	Standard	[5][6]
Glass Transition Temperature	Reduced	Standard	[5][6]
Total Monomer Release	Larger	Smaller	[5][6]

Table 2: Clinical Failure Rates of Boneloc® in Total Hip Arthroplasty (THA)

Study Cohort	Follow-up Period	Failure/Revision Rate	Prosthesis Type	Reference
42 patients	9 years	57% overall failure rate (24/42)	Muller Taperloc stem, Muller acetabular cup	[7]
163 patients	9-11 years	17% revision for aseptic loosening (27/163)	Mallory-Head	[3]
111 patients	5.3 years	20.7% overall failure rate	Taperloc	[8]
33 hips	3 years	24% definite loosening, 17% revised	Bimetric	[9]
109 hips	2-4 years	15.5% revised for aseptic loosening	Charnley low-friction	[10]
20 patients	42 months (avg)	35% failure rate (7/20)	Not specified	[1]
200 hips	18-20 years	20-year survival: 84% (stem), 76% (cup)	Exeter	[11]
1,324 hips	4.5 years	26% revision (Charnley), 3% revision (Exeter)	Charnley and Exeter	[12]

Table 3: Clinical Performance of Boneloc® in Total Knee Arthroplasty (TKA)

Study Cohort	Follow-up Period	Key Findings	Comparison Cement	Reference
19 patients	2-5 years	Significantly larger migration, subsidence, and lift-off. Clinical failures at 5 years.	Palacos	[13]

Experimental and Clinical Protocols

The research on Boneloc® primarily involved clinical trials and mechanical testing. Detailed proprietary protocols for the manufacturing or initial development of Boneloc are not publicly available. However, the methodologies employed in its evaluation are well-documented in the scientific literature.

Protocol 1: Comparative Clinical Trial of Boneloc® in Total Joint Arthroplasty

This protocol is a generalized summary based on multiple published studies.[3][7][13]

1. Objective: To compare the clinical and radiological outcomes of total joint arthroplasty using Boneloc® cement versus a standard PMMA cement (e.g., Palacos®).

2. Study Design: Prospective, randomized controlled trial.

3. Patient Population:

• Inclusion Criteria: Patients with osteoarthritis or other degenerative joint diseases requiring primary total hip or knee arthroplasty.
• Exclusion Criteria: Patients with active infection, severe comorbidities precluding surgery, or revision arthroplasty.

4. Interventions:

• Test Group: Fixation of the prosthetic components using Boneloc® bone cement.
• Control Group: Fixation of the prosthetic components using a standard, established bone cement such as Palacos®.

5. Surgical Procedure:

• Standardized surgical approach for total hip or knee arthroplasty performed by experienced surgeons.
• Cementing technique (e.g., vacuum mixing, cement gun) should be consistent across both groups.

6. Outcome Measures:

• Primary Outcome: Revision surgery for aseptic loosening of the prosthetic components.
• Secondary Outcomes:
• Clinical Assessment: Harris Hip Score or Knee Society Score at baseline and at regular follow-up intervals (e.g., 3, 6, 12 months, and annually thereafter).
• Radiographic Assessment: Standardized anteroposterior and lateral radiographs at each follow-up. Evaluation for radiolucent lines at the bone-cement and prosthesis-cement interfaces, component migration (subsidence, tilt), and cement fractures.
• Radiostereometric Analysis (RSA): For precise measurement of early implant migration, tantalum beads are inserted into the bone and the prosthesis. Stereoradiographs are taken postoperatively and at follow-up to quantify three-dimensional micromotion.[13]

7. Statistical Analysis:

• Survival analysis (e.g., Kaplan-Meier) to compare the time to revision between the two groups.
• Comparison of clinical scores and radiographic measurements using appropriate statistical tests (e.g., t-tests, Mann-Whitney U tests).

Protocol 2: Mechanical Testing of Boneloc®

This protocol is based on descriptions of laboratory evaluations.[5][6]

1. Objective: To compare the mechanical properties of Boneloc® with a standard PMMA cement.

2. Sample Preparation:

• Prepare cement specimens according to manufacturer's instructions and relevant ISO standards (e.g., ISO 5833 for acrylic resin cements).
• Create standardized specimen shapes for each test (e.g., dumbbell shape for tensile testing, cylindrical for compression testing).
• Ensure consistent mixing and curing conditions (temperature, humidity).

3. Mechanical Tests:

• Tensile Strength: Measure the maximum stress the material can withstand while being stretched or pulled before breaking.
• Compressive Strength: Measure the maximum stress the material can withstand while being pushed or compressed before breaking.
• Fatigue Testing: Subject specimens to cyclic loading to determine their resistance to failure under repeated stress, simulating physiological loading conditions.
• Fracture Toughness: Determine the material's resistance to crack propagation.

4. Chemical and Thermal Analysis:

• Monomer Leaching: Quantify the amount of residual monomer released from the cured cement into a solvent (e.g., methanol) over time.
• Curing Temperature Profile: Measure the exothermic temperature rise during polymerization.
• Glass Transition Temperature (Tg): Determine the temperature at which the polymer transitions from a rigid, glassy state to a more flexible, rubbery state. This is a critical parameter as a low Tg can lead to increased creep and deformation at body temperature.[14]

Visualizations

The following diagrams illustrate the workflow of a typical comparative clinical study of Boneloc and the logical cascade that led to its clinical failure and market withdrawal.

Caption: Workflow for a comparative clinical trial of Boneloc®.

Caption: Logical cascade of Boneloc® failure.

Conclusion

The case of Boneloc® serves as a critical lesson in the field of orthopedic biomaterials. While introduced with promising theoretical benefits, its inferior mechanical properties, particularly a low glass transition temperature, led to widespread clinical failures.[5][14] The extensive body of research documenting these failures highlights the necessity of rigorous, multi-faceted testing that includes not only standard mechanical tests but also long-term clinical surveillance. For researchers today, the story of Boneloc® underscores the principle that in vitro success does not always translate to in vivo performance and that even small changes in material composition can have profound clinical consequences.[9] Continued periodic clinical and radiological examination is recommended for any patient who received a Boneloc-cemented arthroplasty.[3]

References

• 1. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. helse-bergen.no [helse-bergen.no]
• 5. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 6. tandfonline.com [tandfonline.com]
• 7. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] The effect of femoral stem size on failure rates in total hip replacement cemented with Boneloc. | Semantic Scholar [semanticscholar.org]
• 9. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Acceptable long-term results after Boneloc hip arthroplasty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Exeter and charnley arthroplasties with Boneloc or high viscosity cement. Comparison of 1,127 arthroplasties followed for 5 years in the Norwegian Arthroplasty Register - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: In Vitro Model for Boneloc® Cement Degradation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boneloc® bone cement is a methacrylate-based polymer that was introduced for the fixation of orthopedic implants.[1][2] Despite initial promise, it demonstrated a high rate of early aseptic loosening and was subsequently withdrawn from the market.[2][3][4][5] Understanding the degradation characteristics of Boneloc® in a controlled laboratory setting is crucial for evaluating its failure mechanism and for the development of more robust bone cements. These application notes provide a detailed framework for establishing an in vitro model to study the degradation of Boneloc® cement. The protocols outlined below are based on established methods for evaluating acrylic bone cements and are adapted to the specific known properties of Boneloc®.

Boneloc® Cement Composition

A key difference in the composition of Boneloc® compared to conventional Polymethyl Methacrylate (PMMA) bone cement is the substitution of certain chemicals, which was intended to improve its physical and chemical characteristics.[1] The composition of Boneloc® and a standard PMMA cement are detailed below.

Component	Boneloc®	Conventional PMMA
Powder
Polymer	Methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate	Polymethyl Methacrylate
Initiator	Benzoyl Peroxide (1.5%)	Benzoyl Peroxide (0.5%)
Radiopacifier	Zirconium Dioxide (10%)	Barium Sulfate (10%)
Liquid
Monomer	Methyl Methacrylate	Methyl Methacrylate
Accelerator	n,n-dimethyl-p-toluidine (2.1%), Dihydroxypropyl-p-toluidine (0.9%)	n,n-dimethyl-p-toluidine (2.5%)
Stabilizer	Hydroquinone	Hydroquinone

Table 1: Composition of Boneloc® and Conventional PMMA Bone Cement.[6]

In Vitro Degradation Model: Experimental Workflow

The following diagram outlines the general workflow for the in vitro degradation study of Boneloc® cement.

Fig. 1: Experimental workflow for in vitro degradation of Boneloc® cement.

Protocols

Sample Preparation

• Mixing of Boneloc® Cement:

  • Strictly follow the manufacturer's instructions for the powder-to-liquid ratio and mixing procedure.

  • Perform mixing in a controlled environment (23 ± 1 °C) to ensure consistency.

• Molding of Specimens:

  • Prepare standardized specimens for various tests (e.g., cylinders for compressive strength, discs for surface analysis). Molds should be made of a non-reactive material like Teflon.

  • For mechanical testing, specimen dimensions should comply with relevant standards such as ISO 5833.

• Curing:

  • Allow the cement specimens to cure in the molds for 24 hours at 37 °C to ensure complete polymerization.

• Sterilization:

  • Sterilize the cured specimens using a low-temperature method such as ethylene oxide (EtO) gas to avoid thermal degradation prior to the experiment.

In Vitro Degradation Study

• Degradation Media:

  • Simulated Body Fluid (SBF): Prepare SBF according to the Kokubo protocol to mimic the ionic composition of human blood plasma. This is suitable for assessing bioactivity and surface changes.

  • Oxidative Medium: To simulate oxidative degradation that occurs in vivo, a solution of 30% v/v hydrogen peroxide (H₂O₂) at an elevated temperature (e.g., 60°C) can be used for accelerated aging studies.[7]

  • Phosphate-Buffered Saline (PBS): A simpler alternative for basic hydrolysis and leaching studies.

• Immersion and Incubation:

  • Place individual, pre-weighed specimens in sterile containers with a sufficient volume of the chosen degradation medium (e.g., a surface area to volume ratio of 1 cm²:10 mL).

  • Incubate the containers at 37 °C with gentle agitation to simulate fluid movement in the body. For accelerated aging with H₂O₂, a higher temperature may be used.[7]

  • The degradation medium should be refreshed at regular intervals (e.g., weekly) to maintain a consistent environment.

• Time Points:

  • Define specific time points for sample retrieval and analysis, for example: 1, 4, 8, 12, and 24 weeks.

Analysis of Cement and Degradation Media

Physicochemical Analysis of Cement Specimens

• Weight Loss and Water Absorption: At each time point, remove the specimens, gently rinse with deionized water, and dry to a constant weight. Calculate the percentage of weight loss and water absorption.

• Mechanical Testing: Perform compression and bending tests according to ISO 5833 to evaluate changes in the mechanical properties of the aged cement.

• Surface Analysis:

  • Scanning Electron Microscopy (SEM): To visualize surface morphology, crack formation, and porosity.

  • Fourier Transform Infrared Spectroscopy (FTIR): To detect changes in the chemical structure of the polymer.[8]

• Molecular Weight Analysis:

  • Gel Permeation Chromatography (GPC): To determine changes in the molecular weight distribution of the polymer, which can indicate chain scission.[8]

Analysis of Degradation Media

• pH Measurement: Monitor the pH of the degradation medium at each refresh interval to assess the release of acidic or basic byproducts.

• Analysis of Leachables:

  • High-Performance Liquid Chromatography (HPLC): To identify and quantify the release of residual monomers (e.g., MMA) and other components.

  • Inductively Coupled Plasma Mass Spectrometry (ICP-MS): To measure the concentration of leached ions, particularly from the radiopacifier (Zirconium).

Cytotoxicity of Degradation Products

The following diagram illustrates the workflow for assessing the cytotoxicity of leached products from Boneloc® cement.

Fig. 2: Workflow for cytotoxicity testing of Boneloc® leachables.

Protocol for Cytotoxicity Testing (ISO 10993-5)

• Preparation of Extracts:

  • Incubate sterilized Boneloc® specimens in a complete cell culture medium (e.g., α-MEM with 10% FBS) for 72 hours at 37 °C with constant shaking. A surface area to volume ratio of 3 cm²/mL is recommended.[9]

  • Collect the medium (now the extract), and sterilize it by passing it through a 0.22 µm filter.

  • Prepare serial dilutions of the extract (e.g., 100%, 50%, 25%) using fresh culture medium.[9]

• Cell Culture:

  • Culture a suitable cell line, such as human osteoblast-like cells (MG63), in a humidified incubator at 37 °C with 5% CO₂.[9]

  • Seed the cells into 96-well plates at a predetermined density and allow them to attach for 24 hours.

• Cell Exposure and Viability Assay:

  • Remove the culture medium from the wells and replace it with the prepared Boneloc® extracts of different concentrations. Include negative (fresh medium) and positive (e.g., dilute phenol solution) controls.

  • Incubate the plates for 24, 48, and 72 hours.

  • At each time point, assess cell viability using a standard method like the MTT assay. This assay measures the metabolic activity of viable cells.[9]

  • A reduction in cell viability below 70% compared to the negative control is generally considered a cytotoxic effect.[10]

Data Presentation

All quantitative data should be summarized in tables for clear comparison across different time points and experimental conditions.

Time Point (weeks)	Weight Loss (%)	Water Absorption (%)	Compressive Strength (MPa)	Leached MMA (µg/mL)	Cell Viability (%) (100% Extract)
0	0	0	Initial Value	0	100
1
4
8
12
24

Table 2: Example of a data summary table for the in vitro degradation of Boneloc® cement.

Conclusion

This document provides a comprehensive set of protocols for establishing an in vitro model to study the degradation of Boneloc® bone cement. By systematically evaluating the changes in its physicochemical properties and the biological response to its degradation products, researchers can gain valuable insights into the failure mechanisms of this material. The data generated from these studies can aid in the development of safer and more durable bone cements for orthopedic applications.

References

• 1. Bone cement - Wikipedia [en.wikipedia.org]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The long-term in vivo behavior of polymethyl methacrylate bone cement in total hip arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 4. [Detection of inferior products in arthroplasty and implementation of findings: a retrospective analysis of the Boneloc incident] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Structural degradation of acrylic bone cements due to in vivo and simulated aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ucpages.uc.pt [ucpages.uc.pt]
• 10. Cytocompatibility of the selected calcium phosphate based bone cements: comparative study in human cell culture - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Elution Studies of Antibiotic-Loaded Boneloc Cement

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: No specific in-vitro elution studies for antibiotic-loaded Boneloc® cement were identified in a comprehensive search of publicly available scientific literature. The following application notes and protocols are based on established methodologies for other commercial polymethylmethacrylate (PMMA) bone cements. These protocols should be considered as a general framework and would require specific validation for Boneloc® cement.

Introduction

Antibiotic-loaded bone cements (ALBCs) are widely used in orthopedic surgery for the fixation of prosthetic implants and for the prevention and treatment of infections.[1] The efficacy of an ALBC is largely dependent on its ability to release the incorporated antibiotic at a therapeutic concentration over a sustained period. Elution studies are therefore critical for characterizing the release kinetics of antibiotics from the cement matrix. This document provides a detailed protocol for conducting in-vitro elution studies on antibiotic-loaded bone cement, with a specific focus on providing a framework for the investigation of Boneloc® cement.

Boneloc® Cement Composition and its Potential Influence on Elution

While specific elution data for Boneloc® is unavailable, understanding its composition is crucial for postulating its potential elution characteristics in comparison to other well-studied PMMA cements.

A study published in The Journal of Arthroplasty provides the following compositional details for Boneloc® cement in comparison to standard PMMA cement[2]:

Component	Boneloc®	Standard PMMA
Powder
Polymethylmethacrylate	81.0%	90.0%
Benzoyl Peroxide	1.0%	1.0%
Barium Sulfate	10.0%	9.0%
Butylmethacrylate	8.0%	-
Liquid
Methylmethacrylate	96.0%	99.0%
N,N-dimethyl-p-toluidine	2.1%	0.5%
Dihydroxypropyl-p-toluidine	0.9%	-
Hydroquinone	75 ppm	75 ppm

The presence of butylmethacrylate in the powder and a different accelerator system (N,N-dimethyl-p-toluidine and dihydroxypropyl-p-toluidine) in the liquid are notable differences in Boneloc®.[2] These variations in chemical composition could influence the polymerization process, porosity, and ultimately the antibiotic elution kinetics. For instance, alterations in the polymer matrix could affect the diffusion pathways of the antibiotic. However, without direct experimental data, any assumptions about its elution profile remain speculative. Boneloc® cement was reported to have an unacceptably high failure rate due to aseptic loosening, which was attributed to its mechanical properties in vivo.[3][4]

Factors Influencing Antibiotic Elution from PMMA Cements

Several factors have been shown to significantly influence the elution of antibiotics from PMMA bone cements[5][6]:

• Type of Cement: Different brands of bone cement exhibit varying elution profiles due to differences in their composition, viscosity, and porosity.[5] For example, Palacos® has been reported to have higher elution rates for some antibiotics compared to Simplex®.[6]

• Type and Concentration of Antibiotic: The physicochemical properties of the antibiotic, such as its solubility and molecular weight, play a crucial role.[6][7] Higher antibiotic loads generally lead to increased elution, but can also compromise the mechanical strength of the cement.[8][9]

• Porosity of the Cement: Increased porosity of the cement matrix allows for greater penetration of surrounding fluids, facilitating antibiotic diffusion.[10]

• Mixing Technique: Hand-mixing versus vacuum-mixing can affect the porosity and homogeneity of the antibiotic distribution within the cement, thereby influencing elution rates.[5][6]

• Surface Area of the Implant: A larger surface area-to-volume ratio of the cement implant results in a greater initial burst release of the antibiotic.[5]

• Combination of Antibiotics: The presence of a second antibiotic can sometimes enhance the elution of the primary antibiotic.[7]

Comparative Elution Data from Other PMMA Cements

To provide a context for potential elution studies on Boneloc®, the following table summarizes elution data for commonly studied antibiotics from different commercial PMMA cements. It is important to note that direct comparison between studies can be challenging due to variations in experimental conditions.

Cement Brand	Antibiotic(s)	Antibiotic Load (g per 40g cement)	Elution Medium	Duration of Study	Key Findings	Reference
Palacos® R	Gentamicin + Vancomycin	0.5g Gentamicin + 2g Vancomycin	Saline	9 weeks	CMW cements released significantly less tobramycin and vancomycin than Palacos-R.	[11]
CMW 1	Gentamicin + Vancomycin	0.5g Gentamicin + 2g Vancomycin	Saline	9 weeks	CMW 1 released 24% less tobramycin and 36% less vancomycin than Palacos-R.	[11]
Simplex™ P	Vancomycin	0.125g, 0.25g, 0.5g, 1.0g, 2.0g	Not Specified	60 days	All samples showed a burst release within the first week, with 1.5-2.6% of the total antibiotic eluted over 60 days. The 2g loading group showed the highest total elution.	[9]
Various	Cefazolin and Gentamicin	Not Specified	Phosphate Buffered Saline (PBS)	9 days	Antibiotic concentrations remained above the Minimum Inhibitory Concentration (MIC) for most of the study period.	[12]

Experimental Protocol: In-Vitro Elution Study of Antibiotic-Loaded Bone Cement

This protocol describes a standardized method for preparing antibiotic-loaded bone cement specimens and conducting an in-vitro elution study to quantify the release of the antibiotic over time.

Materials and Reagents

• Boneloc® bone cement (or other PMMA cement) powder and liquid monomer

• Antibiotic powder (e.g., vancomycin, gentamicin, tobramycin)

• Sterile mixing bowl and spatula

• Custom-made molds for specimen fabrication (e.g., cylindrical beads or discs of defined dimensions)

• Sterile phosphate-buffered saline (PBS), pH 7.4

• Sterile conical tubes or vials

• Incubator or water bath set at 37°C

• Analytical equipment for antibiotic quantification (e.g., HPLC, fluorescence polarization immunoassay, spectrophotometer)[12][13]

• Vortex mixer

• Sterile filters (0.22 µm)

Preparation of Antibiotic-Loaded Cement Specimens

• In a sterile environment, accurately weigh the desired amount of antibiotic powder.

• Add the antibiotic powder to the pre-weighed bone cement powder in the sterile mixing bowl.

• Thoroughly mix the powders until a homogenous mixture is achieved.

• Add the liquid monomer to the powder mixture according to the manufacturer's instructions for the cement.

• Mix the components vigorously with a sterile spatula until a doughy consistency is reached.

• Press the cement dough into the custom-made molds to create specimens of uniform size and shape.

• Allow the cement to fully polymerize at room temperature as per the manufacturer's recommendations.

• Carefully remove the hardened cement specimens from the molds.

• Measure and record the dimensions and weight of each specimen.

Elution Study Procedure

• Place each cement specimen into a separate sterile conical tube or vial.

• Add a defined volume of sterile PBS (e.g., 10 mL) to each tube, ensuring the specimen is fully submerged.[14]

• Incubate the tubes at 37°C with constant gentle agitation.

• At predetermined time intervals (e.g., 1, 6, 24, 48, 72 hours, and then daily or weekly), carefully remove the entire volume of PBS (the eluate) from each tube.

• Immediately replace the removed PBS with an equal volume of fresh, pre-warmed sterile PBS.

• Store the collected eluate samples at -20°C or -80°C until analysis.

Quantification of Antibiotic Concentration

• Thaw the collected eluate samples.

• If necessary, dilute the samples with PBS to bring the antibiotic concentration within the linear range of the analytical method.

• Filter the samples through a 0.22 µm sterile filter to remove any particulate matter.

• Analyze the antibiotic concentration in each sample using a validated analytical method (e.g., HPLC, fluorescence polarization immunoassay).[12][13]

• Construct a standard curve using known concentrations of the antibiotic in PBS to quantify the concentration in the unknown samples.

Data Analysis

• Calculate the cumulative amount of antibiotic eluted at each time point.

• Express the results as the cumulative amount of antibiotic released per gram of cement or per unit of surface area.

• Plot the cumulative antibiotic release as a function of time to visualize the elution kinetics.

Visualizations

Experimental Workflow

Caption: Experimental workflow for in-vitro antibiotic elution studies from bone cement.

Conclusion

References

• 1. vastortho.com [vastortho.com]
• 2. researchgate.net [researchgate.net]
• 3. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Antibiotic Elution from Cement Spacers and Its Influencing Factors | MDPI [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Increased Antibiotic Release from a Bone Cement Containing Bacterial Cellulose - PMC [pmc.ncbi.nlm.nih.gov]
• 9. preprints.org [preprints.org]
• 10. ilizarov-journal.com [ilizarov-journal.com]
• 11. researchgate.net [researchgate.net]
• 12. In vitro evaluation of antibiotic elution from polymethylmethacrylate (PMMA) and mechanical assessment of antibiotic-PMMA composites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Validation and in vitro characterization of antibiotic-loaded bone cement release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Antibiotic Elution and Mechanical Strength of PMMA Bone Cement Loaded With Borate Bioactive Glass - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Boneloc™ Cement Polymerization: Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the factors influencing the polymerization time of Boneloc™ bone cement.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that influence the polymerization (setting) time of Boneloc™ cement?

The polymerization of Boneloc™, a PMMA-based bone cement, is a complex chemical process influenced by several critical factors. These can be broadly categorized as environmental, procedural, and compositional. Key factors include ambient temperature, humidity, mixing technique, the ratio of powder to liquid monomer, and the presence of additives such as antibiotics.[1][2][3][4][5] Understanding and controlling these variables is crucial for achieving consistent and predictable setting times in experimental settings.

Q2: How does temperature affect the setting time of Boneloc™ cement?

Temperature is a critical factor in the polymerization kinetics of bone cements.[1][4] An increase in the ambient temperature, or the temperature of the cement components themselves, will accelerate the polymerization reaction, leading to a shorter setting time.[1][4][6] Conversely, lower temperatures will prolong the setting time.[1] It is recommended that Boneloc™ components be stored in a temperature-controlled environment and allowed to equilibrate to the ambient temperature of the laboratory before mixing to ensure reproducibility.[4][7] Pre-chilling high-viscosity cements can prolong the working phase and increase the setting time.[1]

Q3: What is the impact of humidity on Boneloc™ polymerization?

Humidity can influence the handling properties and setting time of bone cements.[1][3][5] High humidity can potentially accelerate the curing process.[2] This is why variations in setting time may be observed between experiments conducted in environments with different ambient humidity levels.[1] For consistent results, it is advisable to control or monitor the humidity in the experimental environment.

Q4: Can the powder-to-liquid ratio be altered, and what are the consequences for polymerization time?

The powder-to-liquid monomer ratio is a crucial determinant of the final properties and setting time of the cement.[8][9] While some protocols for injectable cements allow for variation in this ratio, it is critical to adhere to the manufacturer's specified ratio for Boneloc™ to ensure optimal performance.[8] Deviating from the recommended ratio can lead to incomplete polymerization, altered mechanical properties, and unpredictable setting times.[9] An increase in the powder-to-liquid monomer ratio has been shown to significantly increase the polymerization rate in experimental cements.[8]

Q5: How do additives, such as antibiotics, affect the polymerization of Boneloc™?

The incorporation of additives like antibiotics can alter the polymerization process.[2] The specific effect depends on the type and concentration of the additive. While not specifically detailed for Boneloc™ in the provided results, it is a known phenomenon in PMMA bone cements that additives can either accelerate or retard the setting time. Researchers should consult relevant literature or conduct preliminary studies to characterize the effect of any specific additive on Boneloc™'s polymerization.

Troubleshooting Guide

Problem: My Boneloc™ cement is setting too quickly.

• Possible Cause 1: High Ambient Temperature. The polymerization of PMMA cements is an exothermic reaction, and a high ambient temperature will accelerate this process.[1][4]

  • Solution: Ensure the laboratory environment is maintained at a consistent, controlled temperature, ideally around 23°C (73°F).[1] If possible, pre-cool the individual Boneloc™ components before mixing.[1]

• Possible Cause 2: Vigorous or Rapid Mixing. Excessive energy introduced during mixing can accelerate the initiation of polymerization.

  • Solution: Standardize the mixing procedure. Use a consistent mixing speed and duration for all experiments. While vacuum mixing can accelerate setting time, manual mixing speed can also have an effect.[1][10]

• Possible Cause 3: High Humidity. Elevated humidity can contribute to a faster curing time.[2]

  • Solution: Conduct experiments in a humidity-controlled environment or record the ambient humidity to account for its potential influence on results.

Problem: My Boneloc™ cement is taking too long to set.

• Possible Cause 1: Low Ambient Temperature. A colder environment will slow down the chemical reaction of polymerization.[1]

  • Solution: Ensure the laboratory and all components are at a controlled temperature of approximately 23°C (73°F).[1] Warming the components is generally not recommended as it can lead to dangerously fast setting times and increased thermal necrosis in clinical applications.[2][11][12]

• Possible Cause 2: Improper Mixing. Incomplete or slow mixing may not adequately initiate the polymerization process.

  • Solution: Follow a standardized and thorough mixing protocol to ensure homogenous distribution of the initiator and accelerator.

• Possible Cause 3: Incorrect Powder-to-Liquid Ratio. An excess of the liquid monomer relative to the powder can lead to a prolonged setting time.[9]

  • Solution: Carefully measure and adhere to the manufacturer's recommended powder-to-liquid ratio.

Problem: I am observing significant variability in setting times between batches.

• Possible Cause 1: Inconsistent Environmental Conditions. Fluctuations in ambient temperature and humidity between experiments will lead to variable results.[1][3][4][5]

  • Solution: Strictly control and monitor the temperature and humidity of the laboratory environment.

• Possible Cause 2: Lack of Component Equilibration. If the Boneloc™ components are not allowed to reach the ambient laboratory temperature before mixing, their initial temperature will influence the polymerization rate.[4][7]

  • Solution: Allow the unopened cement components to equilibrate to the room temperature for at least 24 hours before use.[1]

• Possible Cause 3: Variations in Mixing Technique. Differences in mixing speed, duration, or method (manual vs. vacuum) will introduce variability.[10][13]

  • Solution: Implement a detailed and consistent Standard Operating Procedure (SOP) for mixing the cement.

Quantitative Data Summary

The following tables summarize the impact of various factors on the polymerization time of PMMA bone cements, providing a reference for expected changes under different experimental conditions.

Table 1: Effect of Temperature on Cement Setting Time

Cement Type	Condition 1	Setting Time 1 (seconds)	Condition 2	Setting Time 2 (seconds)	Reference
PALACOS LV	Room Temperature (70°F / 21°C)	813.57 ± 91.12	Warmed Saline Bath (106°F / 41°C)	325.71 ± 23.23	[2][11][12]
Simplex HV	Room Temperature (70°F / 21°C)	725.77 ± 127.20	Warmed Saline Bath (106°F / 41°C)	337.08 ± 27.20	[11]
SmartSet HV	Stored at 24°C, Equilibrated at 20°C for 15 min	413	Stored at 24°C, Equilibrated at 20°C for 60 min	528	[4]
SmartSet HV	Stored at 28°C, Equilibrated at 20°C for 15 min	381	Stored at 28°C, Equilibrated at 20°C for 60 min	520	[4]

Table 2: Effect of Mixing Method and Cement Viscosity on Polymerization Time

Cement Shape	Mixing Method	Cement Type	Polymerization Time (seconds)	Reference
Lump Shape	Hand Mixing	Antibiotic Simplex	757.4 ± 114.9	[5]
Lump Shape	Vacuum Mixing	Antibiotic Simplex	Not specified	[5]
Pan Shape	Hand Mixing	Antibiotic Simplex	879.5 ± 125.0	[5]
Pan Shape	Vacuum Mixing	Antibiotic Simplex	Not specified	[5]
Lump Shape	Hand Mixing	Palacos R+G	829.0 ± 139.3	[5]
Pan Shape	Hand Mixing	Palacos R+G	942.9 ± 172.0	[5]

Experimental Protocols

Protocol 1: Determination of Boneloc™ Setting Time (Manual Method)

• Component Equilibration: Store unopened Boneloc™ powder and liquid components at a controlled ambient temperature (e.g., 23°C ± 1°C) for at least 24 hours prior to use.[1]

• Mixing: At the start of the experiment (t=0), empty the entire contents of the liquid monomer into the powder in a suitable mixing bowl.

• Homogenization: Mix the two components thoroughly with a spatula for a standardized duration (e.g., 60 seconds) to achieve a homogenous paste.

• Doughing Time Assessment: Periodically touch the surface of the cement with a gloved finger. The "doughing time" is reached when the cement no longer adheres to the glove.

• Setting Time Determination: After the doughing time, periodically attempt to make an indentation on the surface of the cement with a standardized instrument (e.g., a No. 15 scalpel or a Gilmore needle).[14] The "setting time" is defined as the point at which the instrument can no longer create a visible indentation on the cement surface.

• Data Recording: Record the doughing and setting times from the start of mixing. Repeat the experiment multiple times to ensure reproducibility.

Visualizations

Caption: Key factors influencing Boneloc™ cement polymerization time.

Caption: Troubleshooting workflow for inconsistent polymerization times.

References

• 1. Bone cement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journal.aoao.org [journal.aoao.org]
• 3. Effect of shape on bone cement polymerization time in knee joint replacement surgery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of storage temperature and equilibration time on polymethyl methacrylate (PMMA) bone cement polymerization in joint replacement surgery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The Effect of Ambient Temperature and Implantation Time on the Material Properties of Two Viscosity-Differing Cements Using American Society of Testing and Materials Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of storage temperature and equilibration time on polymethyl methacrylate (PMMA) bone cement polymerization in joint replacement surgery | springermedizin.de [springermedizin.de]
• 8. Influence of powder-to-liquid monomer ratio on properties of an injectable iodine-containing acrylic bone cement for vertebroplasty and balloon kyphoplasty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Mixing Technique of PMMA - Bone Cement Determines the Ideal Insertion Time Point in Cemented Arthroplasty [gavinpublishers.com]
• 11. researchgate.net [researchgate.net]
• 12. aoao.org [aoao.org]
• 13. Time and mixing technique-dependent changes in bone cement SmartSet® HV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. The influence of ambient theater temperature on cement setting time - PubMed [pubmed.ncbi.nlm.nih.gov]

issues with Boneloc time-dependent deterioration

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the time-dependent deterioration of Boneloc™ bone cement. The information is intended to assist researchers in designing and interpreting experiments related to this specific biomaterial.

Introduction to Boneloc Deterioration

Boneloc bone cement, a formulation based on methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate, was introduced in the early 1990s with the aim of improving upon conventional polymethyl methacrylate (PMMA) cements.[1][2] However, clinical studies have consistently demonstrated a high rate of early failure, primarily due to aseptic loosening stemming from the material's time-dependent mechanical and chemical deterioration.[1][2] This document outlines the key issues, provides experimental data, and details protocols for investigating these phenomena.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of Boneloc's time-dependent deterioration?

A1: The primary cause is a combination of inferior mechanical properties and chemical degradation over time.[1][2] Studies suggest that the chemical substitutions in Boneloc's formulation, intended to offer biological advantages, resulted in altered and inferior mechanical characteristics compared to conventional PMMA cements.[2] This leads to early aseptic loosening.[1]

Q2: What are the typical clinical manifestations of Boneloc failure?

A2: Clinical manifestations include early-onset aseptic loosening of cemented prostheses, often within the first few years of implantation.[1][2] Radiographic evidence may show cement fracture, subsidence of the implant, and the formation of radiolucent lines at the bone-cement interface.

Q3: How does the in vivo environment contribute to the degradation of Boneloc?

A3: The in vivo environment exposes the cement to physiological temperatures, mechanical loading, and aqueous media, which can lead to a plasticizing effect from water uptake and the leaching of unreacted monomers and degradation byproducts.[3] This process can further weaken the cement mantle and elicit a biological response.

Q4: What are the biological consequences of Boneloc degradation?

A4: Degradation of Boneloc releases wear particles and leachable monomers into the surrounding tissue. These byproducts can trigger an inflammatory response mediated by macrophages, leading to the production of pro-inflammatory cytokines and subsequent bone resorption (osteolysis) at the implant site, which contributes to aseptic loosening.

Troubleshooting Experimental Issues

Issue	Potential Cause	Recommended Action
Inconsistent mechanical testing results	- Incomplete polymerization of cement samples.- Presence of voids or pores in the cement specimens.- Variation in storage conditions (temperature, humidity, immersion medium) prior to testing.	- Ensure complete polymerization by allowing sufficient curing time as per manufacturer's instructions.- Use standardized mixing techniques (e.g., vacuum mixing) to minimize porosity.- Maintain consistent and physiologically relevant storage conditions (e.g., 37°C in a balanced salt solution) for all samples and document the duration of storage.[3]
High variability in cytotoxicity assays	- Inconsistent concentrations of leached products in the culture medium.- Cell line-dependent sensitivity to methacrylate monomers.- Presence of other cytotoxic components from the experimental setup.	- Standardize the extraction process for leachables (e.g., surface area to volume ratio, extraction time and temperature).- Characterize the dose-dependent response of the specific cell line being used to individual monomers if possible.- Include appropriate positive and negative controls to rule out artifacts.
Difficulty isolating and characterizing wear particles	- Inefficient digestion of surrounding biological material.- Agglomeration of small particles.- Alteration of particles by harsh chemical treatments.	- Utilize enzymatic digestion protocols to gently isolate particles from simulated physiological fluids or tissues.- Employ techniques like centrifugation and filtration to separate particles of different sizes and densities.- Characterize particle morphology and composition using scanning electron microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDX).
Low or inconsistent inflammatory response in macrophage cultures	- Insufficient particle concentration or bioactivity.- Use of a cell line with low sensitivity to the specific wear particles.- Contamination of cultures with endotoxin.	- Perform a dose-response study to determine the optimal particle concentration for macrophage activation.- Use primary macrophages or a well-characterized macrophage-like cell line (e.g., RAW 264.7).- Test all particle preparations and culture reagents for endotoxin contamination.

Quantitative Data Summary

The following tables summarize key findings from studies on Boneloc and related methacrylate cements.

Table 1: Clinical Outcomes of Boneloc Cement in Total Hip Arthroplasty

Study	Follow-up Period	Number of Hips	Revision Rate for Aseptic Loosening	Definite Loosening Rate
Abdel-Kader et al. (2001)[2]	3 years	33	17%	24%

Table 2: In Vitro Mechanical Properties of Boneloc vs. Standard PMMA (Palacos®)

Property	Boneloc®	Palacos®
Tensile Strength	Reduced	Standard
Elastic Modulus	Reduced	Standard
Curing Temperature	Reduced	Standard
Glass Transition Temperature	Reduced	Standard
Data from a 1995 study evaluating the mechanical, chemical, and clinical properties of Boneloc cement.

Table 3: In Vitro Cytotoxicity of Methacrylate Monomers on Osteoblast-like Cells

Monomer	Cytotoxic Ranking	Notes
BisGMA	Most Cytotoxic	Concentration-dependent effects observed.
UDMA	↓
TEGDMA	↓
HEMA	Least Cytotoxic
This data provides a general ranking of cytotoxicity for common methacrylate monomers, which may be relevant for understanding the potential biological effects of Boneloc's leachable components.[4]

Experimental Protocols

Protocol 1: In Vitro Mechanical Fatigue Testing of Bone Cement

Objective: To evaluate the fatigue life of Boneloc cement under simulated physiological loading conditions.

Methodology (based on ASTM F2118):

• Specimen Preparation:

  • Prepare cylindrical or dumbbell-shaped specimens of Boneloc cement according to the dimensions specified in ASTM F2118.

  • Ensure consistent mixing and molding procedures to minimize porosity. Vacuum mixing is recommended.

  • Allow specimens to fully cure at a controlled temperature and humidity for at least 24 hours.

  • Polish the surface of the specimens to remove any surface flaws.

• Pre-conditioning:

  • Immerse the cured specimens in a balanced salt solution (e.g., phosphate-buffered saline, PBS) at 37°C for a specified period (e.g., 7 days) to simulate in vivo aging.[3]

• Fatigue Testing:

  • Use a servohydraulic testing machine capable of applying cyclic tensile and compressive loads.

  • Apply a sinusoidal load waveform at a frequency of 2-5 Hz.

  • Conduct testing at various stress levels (e.g., a percentage of the ultimate tensile strength) to generate an S-N (stress vs. number of cycles to failure) curve.

  • Record the number of cycles to failure for each specimen.

  • Perform testing in a fluid bath at 37°C to maintain physiological conditions.

• Data Analysis:

  • Plot the applied stress against the logarithm of the number of cycles to failure to generate an S-N curve.

  • Determine the fatigue limit or endurance limit of the material, if one exists.

Protocol 2: Analysis of Leachable Monomers from Boneloc Cement

Objective: To identify and quantify the release of unreacted monomers from cured Boneloc cement over time.

Methodology:

• Sample Preparation:

  • Prepare standardized discs of cured Boneloc cement with a known surface area and mass.

• Extraction:

  • Immerse the cement discs in a known volume of a suitable solvent (e.g., methanol for accelerated extraction or PBS for a more physiologically relevant extraction) in sealed containers.

  • Incubate the samples at 37°C for various time points (e.g., 24 hours, 7 days, 14 days, 21 days).

• Sample Analysis (Gas Chromatography-Mass Spectrometry - GC-MS):

  • At each time point, collect an aliquot of the extraction solvent.

  • Prepare calibration standards of the expected monomers (methylmethacrylate, n-decylmethacrylate, isobornylmethacrylate).

  • Analyze the collected samples and standards using GC-MS.

  • The gas chromatograph will separate the different components in the sample.

  • The mass spectrometer will identify the components based on their mass-to-charge ratio and fragmentation patterns, and quantify them based on the peak areas relative to the calibration standards.[5]

• Data Analysis:

  • Calculate the concentration of each leached monomer at each time point.

  • Plot the cumulative release of each monomer over time.

Protocol 3: In Vitro Cytotoxicity Assessment of Boneloc Leachables

Objective: To evaluate the cytotoxic effects of substances leached from Boneloc cement on relevant cell lines (e.g., osteoblasts, macrophages).

Methodology (based on ISO 10993-5):

• Preparation of Extracts:

  • Prepare extracts of cured Boneloc cement in cell culture medium according to ISO 10993-12. Use a standardized surface area to volume ratio (e.g., 3 cm²/mL).

  • Incubate for 24-72 hours at 37°C.

  • Prepare serial dilutions of the extract.

• Cell Culture:

  • Seed osteoblast-like cells (e.g., MG-63, Saos-2) or macrophage-like cells (e.g., RAW 264.7) in 96-well plates at a predetermined density.

  • Allow cells to attach and grow for 24 hours.

• Cell Treatment:

  • Replace the culture medium with the prepared serial dilutions of the Boneloc extract.

  • Include a negative control (fresh culture medium) and a positive control (a known cytotoxic substance).

• Cytotoxicity Assay (e.g., MTT or XTT assay):

  • After a 24-hour incubation period, add the MTT or XTT reagent to each well.

  • Incubate for the recommended time to allow for the conversion of the reagent by viable cells.

  • Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each extract dilution relative to the negative control.

  • Plot the cell viability against the extract concentration to determine the dose-dependent cytotoxic effect.

Visualizations

Caption: Workflow for Boneloc deterioration analysis.

Caption: Macrophage activation by methacrylate particles.

References

• 1. mti.mt-intl.ro [mti.mt-intl.ro]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Osteoblast cell death on methacrylate polymers involves apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gas chromatography-mass spectroscopy analysis of emissions from cement when using ultrasonically driven tools - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Aseptic Loosening in Boneloc Cemented Arthroplasty

This technical support center provides researchers, scientists, and drug development professionals with detailed information, troubleshooting guides, and frequently asked questions regarding the mechanisms of aseptic loosening in Boneloc cemented arthroplasty.

Frequently Asked Questions (FAQs)

Q1: What is Boneloc bone cement and why is it a subject of research?

A1: Boneloc® (WK-345) was a polymethylmethacrylate (PMMA)-based bone cement introduced in the early 1990s. It was designed to improve upon conventional PMMA cements by offering a lower curing temperature to reduce thermal necrosis of bone, lower residual monomer content, and reduced solubility.[1] However, it demonstrated unacceptably high rates of early aseptic loosening and implant failure, leading to its withdrawal from the market.[1][2][3] This high failure rate makes it a significant case study for understanding the complex mechanisms of aseptic loosening in cemented arthroplasty.

Q2: What is the primary mechanism of failure observed with Boneloc cemented arthroplasty?

A2: The predominant failure mechanism is aseptic loosening, which is the failure of the implant fixation in the absence of infection.[2][3] This loosening can occur at the implant-cement interface, the cement-bone interface, or within the cement mantle itself. Studies have shown that with Boneloc, a significant issue was the debonding at the cement-prosthesis interface and fractures within the cement mantle.[4]

Q3: How do the mechanical properties of Boneloc contribute to its high failure rate?

A3: Research indicates that Boneloc cement possesses inferior mechanical properties compared to standard PMMA cements like Palacos®. Specifically, Boneloc has demonstrated reduced tensile strength and a lower elastic modulus.[5][6] These weaker mechanical properties are considered a primary contributor to its poor clinical performance, as they can lead to cement fatigue, fracture, and ultimately, implant loosening under physiological loading.[3] There is also evidence suggesting a time-dependent deterioration of its mechanical properties.[3]

Q4: What is the role of wear particles in the aseptic loosening of Boneloc implants?

A4: As with all cemented arthroplasties, the generation of wear particles is a critical factor in aseptic loosening.[7][8] Fragmentation of the Boneloc cement mantle can release microscopic particles into the periprosthetic space. These particles trigger a foreign body reaction, primarily mediated by macrophages.[9][10] The phagocytosis of these particles by macrophages leads to the release of pro-inflammatory cytokines and chemokines, which in turn stimulates osteoclast activity and bone resorption (osteolysis) at the cement-bone interface, further compromising implant fixation.[11][12][13]

Q5: Are there specific chemical properties of Boneloc that contribute to its failure?

A5: While Boneloc was designed to have a lower amount of extractable methylmethacrylate (MMA) monomer, studies have shown that the total amount of released monomers was larger compared to conventional cements.[5][6] These monomers can have cytotoxic effects and may also contribute to the inflammatory response observed in aseptic loosening.

Troubleshooting Guides for In Vitro and In Vivo Experiments

Issue 1: High variability in macrophage activation assays using Boneloc particles.

• Possible Cause: Inconsistent particle size and shape. The biological activity of wear particles is highly dependent on their size and morphology.

• Troubleshooting Steps:

  • Particle Characterization: Utilize scanning electron microscopy (SEM) to characterize the size and shape distribution of the Boneloc particles.

  • Particle Sieving: Employ serial sieving techniques to isolate a more uniform particle size range for your experiments.

  • Endotoxin Removal: Ensure that the particles are free from endotoxin contamination, which can cause non-specific macrophage activation. Use an endotoxin removal kit or bake the particles (if material properties are not compromised) before use.

Issue 2: Difficulty in replicating the cement-bone interface in vitro.

• Possible Cause: Oversimplified 2D cell culture models that do not mimic the 3D architecture and mechanical environment of the in vivo interface.

• Troubleshooting Steps:

  • 3D Culture Systems: Utilize 3D co-culture models of osteoblasts and osteoclasts on a bone-mimicking substrate (e.g., hydroxyapatite-coated surfaces).

  • Biomechanical Stimulation: Incorporate a bioreactor that can apply mechanical loading to the culture system to better simulate the in vivo environment.

Issue 3: Inconsistent results in animal models of Boneloc-induced osteolysis.

• Possible Cause: Variability in surgical technique and implant placement.

• Troubleshooting Steps:

  • Standardized Surgical Protocol: Develop and strictly adhere to a standardized surgical protocol for implanting Boneloc cement and the associated prosthesis in your animal model.

  • Radiographic Verification: Use post-operative radiographs to verify consistent implant placement and cement mantle thickness.

  • Control Groups: Include appropriate control groups, such as animals receiving a conventional, more stable bone cement (e.g., Palacos®), to benchmark the response to Boneloc.

Data Presentation

Table 1: Clinical Failure Rates of Boneloc Cemented Arthroplasty

Study	Number of Hips	Follow-up Duration (Range)	Failure Rate (Aseptic Loosening)
Markel et al. (2001)[1]	20	42 months (11-58 months)	35%
Gebuhr et al. (2000)[2][14]	42	9 years	57%
Chan et al. (2001)[3][4]	33	3 years	24% (definite loosening)
Wedderkopp et al. (1997)[15]	108	24-39 months	24%
Thanner et al. (1996)[16]	157	0.5-3 years	65% (revised or radiographic loosening)

Table 2: Comparative Mechanical and Chemical Properties of Boneloc vs. Palacos® Cement

Property	Boneloc®	Palacos® (Standard Cement)	Reference
Tensile Strength	Reduced	Higher	[5][6]
Elastic Modulus	Reduced	Higher	[5][6]
Curing Temperature	Reduced	Higher	[5][6]
Glass Transition Temperature	Reduced	Higher	[5][6]
Extracted MMA (in methanol)	Smaller Amount	Larger Amount	[5][6]
Total Released Monomers	Larger Amount	Smaller Amount	[5][6]
Adhesion to Steel and Bone	No significant difference	No significant difference	[5][6]

Experimental Protocols

Methodology 1: Histological Analysis of Periprosthetic Tissue

• Specimen Retrieval: At the time of revision surgery or from an animal model, carefully retrieve the periprosthetic tissues, including the fibrous membrane at the cement-bone interface.

• Fixation: Immediately fix the tissue samples in 10% neutral buffered formalin for 24-48 hours.

• Decalcification (if bone is present): If the sample contains bone, decalcify using a solution such as 10% EDTA, changing the solution every 48-72 hours until the bone is pliable.

• Processing and Embedding: Dehydrate the specimens through a graded series of ethanol, clear with xylene, and embed in paraffin wax.

• Sectioning: Cut 5 µm thick sections using a microtome.

• Staining: Stain sections with Hematoxylin and Eosin (H&E) for general morphology and to identify inflammatory cells. Tartrate-resistant acid phosphatase (TRAP) staining can be used to specifically identify osteoclasts.

• Microscopy: Analyze the stained sections under a light microscope to assess the inflammatory infiltrate (macrophages, lymphocytes, giant cells), the presence of wear particles, the integrity of the bone, and the number of osteoclasts at the interface.

Methodology 2: In Vitro Macrophage Activation by Boneloc Particles

• Particle Preparation: Generate Boneloc particles by fragmenting a cured mantle of the cement. Sieve the particles to obtain a specific size range (e.g., 1-10 µm). Sterilize the particles and confirm they are endotoxin-free.

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7) or primary bone marrow-derived macrophages in appropriate media.

• Particle Challenge: Add the sterilized Boneloc particles to the macrophage cultures at various concentrations.

• Incubation: Incubate the cells with the particles for a specified time period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant for cytokine analysis.

• Cytokine Analysis: Use an enzyme-linked immunosorbent assay (ELISA) to quantify the concentration of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in the supernatant.

• Cell Viability: Perform a cell viability assay (e.g., MTT or LDH assay) to ensure that the observed effects are not due to cytotoxicity of the particles.

Visualizations

Caption: Biological cascade of Boneloc particle-induced osteolysis.

Caption: Workflow for investigating Boneloc-induced inflammation.

References

• 1. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. Wear particulate and osteolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Systemic trafficking of macrophages induced by bone cement particles in nude mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Roles of inflammatory cell infiltrate in periprosthetic osteolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Role of polyethylene particles in peri-prosthetic osteolysis: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Periprosthetic Osteolysis: Mechanisms, Prevention and Treatment | MDPI [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. Aseptic loosening of BonelocR cemented hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Total hip arthroplasty with Boneloc®:Loosening in 102/157 cases after 0.5–3 years | Acta Orthopaedica [actaorthop.org]

Technical Support Center: Improving the Mechanical Strength of Boneloc™ Cement

This technical support center is designed for researchers, scientists, and drug development professionals investigating methods to enhance the mechanical properties of Boneloc™ bone cement. Here you will find troubleshooting guidance and frequently asked questions to address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My test samples of Boneloc™ cement exhibit significantly lower mechanical strength compared to other PMMA-based cements. Is this expected?

A1: Yes, this is a well-documented finding. Boneloc™ cement was developed to offer a lower curing temperature and reduced monomer leakage compared to conventional Polymethyl methacrylate (PMMA) cements like Palacos®. However, these modifications to its chemical composition resulted in inferior mechanical properties.[1][2][3] Studies have consistently shown that Boneloc™ has reduced tensile strength and a lower elastic modulus, which are contributing factors to the high rates of aseptic loosening and clinical failure observed historically with this cement.[1][2][3][4]

Q2: What are the key compositional differences between Boneloc™ and conventional PMMA cements that contribute to its reduced mechanical strength?

A2: Boneloc™ cement differs from traditional PMMA cements in its monomer composition and accelerator system. While conventional cements primarily use methyl methacrylate (MMA) monomer, Boneloc™ incorporated other monomers with the aim of reducing the exothermic reaction during polymerization.[4][5] This alteration, however, led to a lower glass transition temperature. This means that at physiological temperatures (around 37°C), the cement is closer to its softening point, leading to increased creep and reduced mechanical stability under load.[6]

Q3: Can the mechanical properties of Boneloc™ cement be improved by modifying the mixing technique?

A3: Yes, the mixing technique significantly impacts the mechanical properties of all acrylic bone cements, including Boneloc™. Porosity is a major factor that compromises the strength of the cement mantle, and improper mixing can introduce air voids.[7][8][9] Utilizing vacuum mixing systems can significantly reduce porosity and, consequently, improve the fatigue strength and overall mechanical performance of the cement.[7][8][9][10] Syringe-based mixing systems have also been shown to produce cement with greater density, bending modulus, and bending strength compared to traditional hand-mixing in a bowl.[9][10] It is crucial to follow a standardized and validated mixing protocol to minimize variability in your experimental results.

Troubleshooting Guide

Problem: Inconsistent mechanical testing results for reinforced Boneloc™ samples.

Possible Cause	Troubleshooting Steps
Inhomogeneous dispersion of reinforcing material (nanoparticles, fibers).	- Utilize ultrasonication to disperse nanoparticles in the liquid monomer before mixing with the powder.[11] - For fibers, consider pre-treating them with a coupling agent to improve adhesion to the PMMA matrix. - Employ mechanical stirring at a controlled speed and duration during the mixing phase.
Agglomeration of nanoparticles.	- Optimize the concentration of the reinforcing agent. Higher concentrations can lead to particle agglomeration, which can act as stress concentration points and weaken the cement.[4] - Experiment with different surface functionalization of the nanoparticles to improve their compatibility with the monomer.
Variations in mixing procedure.	- Strictly adhere to a standardized mixing protocol (e.g., mixing time, temperature, and vacuum pressure).[6][7] - Ensure all personnel involved in sample preparation are trained on the same protocol to minimize inter-operator variability.[12]
Inadequate curing of the cement.	- Allow the cement samples to cure for a sufficient period (typically at least 24 hours) at a controlled temperature (e.g., 23 ± 1 °C) as specified in relevant standards (ASTM F451, ISO 5833).[13][14][15]

Problem: Premature failure of test specimens during fatigue testing.

Possible Cause	Troubleshooting Steps
High porosity in the cement samples.	- As mentioned previously, employ vacuum mixing to minimize the introduction of air voids, which act as crack initiation sites.[8][9] - Visually inspect the fracture surfaces of failed specimens for evidence of porosity.
Stress concentrations due to sample geometry.	- Ensure that test specimens are fabricated according to the specifications outlined in relevant standards (e.g., ASTM F2118 for fatigue testing).[1][5] Improperly shaped specimens can have stress risers that lead to premature failure.
Inappropriate load application.	- Verify that the applied stress levels are appropriate for the material being tested. Start with lower stress levels to establish a baseline S-N curve.[5] - Ensure proper alignment of the specimen in the testing machine to avoid off-axis loading.

Data on Improving Mechanical Properties of PMMA-Based Cements

The following tables summarize quantitative data from studies on reinforcing standard PMMA bone cements. These approaches can be experimentally applied to Boneloc™ to assess potential improvements in its mechanical strength.

Table 1: Effect of Nanoparticle Reinforcement on Compressive Strength

Reinforcing Agent	Concentration (wt%)	Base Cement	Compressive Strength (MPa)	% Improvement
None (Control)	0	PMMA	~70-100[15][16]	N/A
Nanosilver	0.5	PMMA	Increased[4]	Significant[4]
Carbon Nanotubes	Not specified	PMMA	Increased by ~20%[17]	~20%[17]
Chitosan/Graphene Oxide	25	PMMA	Increased by 16.2%[4]	16.2%[4]
Calcium Carbonate	Not specified	PMMA	-	21% in energy to max load[18]

Table 2: Effect of Fiber Reinforcement on Flexural Strength

Reinforcing Agent	Concentration (wt%)	Base Cement	Flexural Strength (MPa)	% Improvement
None (Control)	0	PMMA	~50-74[15]	N/A
Titania Nanofibers	1	PMMA	Increased by 20%[19]	20%[19]
K-wire/Prestressed cables	Not specified	PMMA	Increased[20]	Significant[20]

Experimental Protocols

1. Protocol for Specimen Preparation (General)

This protocol is based on guidelines from ASTM F451 and ISO 5833 standards.[13][14][15][21][22][23]

• Component Conditioning: Acclimatize the powder and liquid components of the bone cement to a controlled room temperature (23 ± 1 °C) for at least 2 hours before mixing.

• Mixing:

  • For hand-mixing, empty the entire content of the liquid monomer into the powder in a suitable mixing bowl. Mix vigorously with a spatula for the manufacturer-recommended time (typically 30-60 seconds).

  • For vacuum mixing, place the powder and liquid into the cartridge of a vacuum mixing system. Apply vacuum and mix according to the system's instructions for the specified duration.

• Molding: Transfer the cement dough into standardized molds for the specific mechanical test being performed (e.g., cylindrical molds of 6 mm diameter and 12 mm height for compressive strength testing).[16]

• Curing: Allow the specimens to cure in the molds for at least 1 hour. After demolding, continue curing at 23 ± 1 °C for at least 24 hours before testing. For certain tests, conditioning in a 37°C water bath may be required.[15]

2. Protocol for Compressive Strength Testing (based on ASTM F451/ISO 5833)

• Specimen Dimensions: Use cylindrical specimens, typically 6 mm in diameter and 12 mm in height.[16]

• Testing Machine: Utilize a universal testing machine with a suitable load cell.

• Test Speed: Apply a constant crosshead speed of 20 mm/min or 25.4 mm/min.[15][16]

• Measurement: Record the maximum load sustained by the specimen before failure.

• Calculation: Calculate the compressive strength by dividing the maximum load by the original cross-sectional area of the specimen. The standard requirement is typically a compressive strength of at least 70 MPa.[11][15]

3. Protocol for Fatigue Testing (based on ASTM F2118)

• Specimen Geometry: Use "dog-bone" shaped specimens with a uniform cylindrical gauge section.

• Loading: Apply a sinusoidal, fully reversed (tension-compression) cyclic load at a specified frequency (e.g., 5 Hz).

• Stress Levels: Conduct tests at a minimum of three different stress levels to generate an S-N (stress vs. number of cycles to failure) curve.[5]

• Failure Criterion: Define failure as the complete separation of the specimen.

• Data Analysis: Plot the applied stress amplitude versus the logarithm of the number of cycles to failure to characterize the fatigue life of the material.

Visualizations

Caption: Workflow for developing and testing reinforced Boneloc™ cement.

Caption: Logical cascade of Boneloc™ cement failure due to poor mechanics.

References

• 1. ASTM F2118 - Bone cement fatigue | EndoLab Material testing [endolab.org]
• 2. Fatigue testing of acrylic bone cements: statistical concepts and proposed test methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Acrylic bone cements: the role of nanotechnology in improving osteointegration and tunable mechanical properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Influence of Different Nanometals Implemented in PMMA Bone Cement on Biological and Mechanical Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. store.astm.org [store.astm.org]
• 6. Polymethylmethacrylate (PMMA) Bone Cement - Class II Special Controls Guidance Document for Industry and FDA | FDA [fda.gov]
• 7. Effect of mixing method on selected properties of acrylic bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Effect of mixing technique on the properties of acrylic bone-cement: a comparison of syringe and bowl mixing systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Making sure you're not a bot! [mostwiedzy.pl]
• 12. Evaluation of Different Experience Levels of Orthopaedic Residents Effect on Polymethylmethacrylate (PMMA) Bone Cement Mechanical Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. standards.iteh.ai [standards.iteh.ai]
• 15. actaorthopaedica.be [actaorthopaedica.be]
• 16. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 17. The mechanical study of acrylic bone cement reinforced with carbon nanotube [inis.iaea.org]
• 18. researchgate.net [researchgate.net]
• 19. Polymethylmethacrylate bone cements and additives: A review of the literature - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Different polymethylmethacrylate (PMMA) reinforcement strategies for long bone osteoplasty procedures: a controlled laboratory comparison using the 4-point bending test - PMC [pmc.ncbi.nlm.nih.gov]
• 21. ASTM F451 - Bone cement specification | EndoLab [endolab.org]
• 22. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 23. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Boneloc™ Application for Joint Replacement: A Technical Support Center for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive overview of the challenges associated with Boneloc™ bone cement, a product that was withdrawn from the market due to high failure rates. For researchers and professionals in the field of orthopedic biomaterials and drug development, understanding the shortcomings of Boneloc™ is crucial for the development of new and improved bone cements. This guide provides a retrospective analysis of its clinical performance, material properties, and the key lessons learned from its widespread failure.

Frequently Asked Questions (FAQs)

Q1: What was Boneloc™ and what was its intended purpose?

Boneloc™ (methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate) was a bone cement introduced in the early 1990s for the fixation of total hip and knee arthroplasty components.[1][2] It was marketed as an improvement over conventional polymethyl methacrylate (PMMA) cements, with proposed advantages such as a lower curing temperature to reduce thermal necrosis of bone, and lower residual monomer content.[2]

Q2: Why was Boneloc™ withdrawn from the market?

Boneloc™ was withdrawn from clinical use in 1995 due to unacceptably high rates of early aseptic loosening and mechanical failure of joint replacements in which it was used.[3][4] Numerous clinical studies reported significantly higher failure rates compared to traditional PMMA cements.[1][2][3][4][5][6][7][8][9][10]

Q3: What were the primary clinical manifestations of Boneloc™ failure?

The most common mode of failure was aseptic loosening of the prosthetic components, particularly the femoral stem in hip arthroplasty.[1][5][7][10] This loosening was often accompanied by fragmentation of the cement mantle, osteolysis (bone loss), and significant pain for the patient, frequently necessitating revision surgery.[5][9]

Q4: What were the suspected causes of Boneloc's high failure rate?

Research suggests that the chemical modifications made to Boneloc™ to achieve its desirable properties (like lower curing temperature) resulted in inferior mechanical properties compared to conventional PMMA cements.[1][11] These altered mechanical properties are believed to have led to a time-dependent deterioration of the cement, making it unable to withstand the long-term biomechanical stresses within the joint.[1]

Troubleshooting Guide: Understanding Boneloc™ Failure Mechanisms

This troubleshooting guide is intended to help researchers understand the cascade of events leading to Boneloc™ failure, providing insights for the development and evaluation of new bone cements.

Problem: Early Onset Aseptic Loosening

• Symptom: Radiographic evidence of a gap between the cement and the prosthesis or the cement and the bone, migration of the prosthesis, or clinical symptoms of pain and instability.

• Root Cause Analysis:

  • Inferior Mechanical Properties: Boneloc™ exhibited lower tensile strength and elastic modulus compared to standard cements like Palacos®.[11] This inherent weakness likely contributed to its inability to resist the complex tensile and shear stresses in the hip and knee.

  • Debonding at the Cement-Prosthesis Interface: A common failure pattern was the debonding of the cement from the prosthetic stem, leading to "pistoning" or subsidence of the implant within the cement mantle.[12]

  • Cement Fracture: Fragmentation of the cement mantle was frequently observed, indicating a brittle nature and poor fatigue resistance.[5]

  • Increased Monomer Release: While designed to have lower residual monomer, studies indicated a larger total amount of released monomers from Boneloc™, which could have biological consequences at the bone-cement interface.[11]

Problem: Component Migration and Subsidence

• Symptom: Progressive movement of the prosthetic component over time, as measured by techniques like radiostereometric analysis (RSA).

• Root Cause Analysis:

  • Poor Creep Resistance: The chemical composition of Boneloc™ likely resulted in poor resistance to creep (time-dependent deformation under a constant load). This would manifest as gradual subsidence of the femoral stem or migration of the acetabular cup.

  • Ineffective Stress Transfer: The compromised mechanical properties of Boneloc™ hindered its ability to effectively transfer physiological loads from the prosthesis to the surrounding bone, leading to stress concentrations and eventual failure at the interfaces.

Quantitative Data on Boneloc™ Failure Rates

The following tables summarize the high failure rates of Boneloc™ as reported in various clinical studies.

Study	Joint	Follow-up Period	Number of Cases	Failure Rate (Aseptic Loosening/Revision)
Markel et al. (2001)[2]	Hip	42 months (avg)	20	35%
Gebuhr et al. (2000)[7]	Hip	9 years	42	57%
Riegels-Nielsen et al. (1995)[10]	Hip	3-38 months	43	65% (28/43 stems loose)
Walczak et al. (2000)[9]	Hip	30 months (avg)	109	15.5% (revision for aseptic loosening)
Van der Veen et al. (1998)[6]	Knee	2-5 years	19 (Boneloc group)	Significantly larger migration than Palacos®

Experimental Protocols for Evaluating Bone Cement

For researchers developing novel bone cements, rigorous preclinical testing is paramount to avoid the pitfalls observed with Boneloc™. The following are key experimental protocols that should be considered:

• Mechanical Testing (ISO 5833):

  • Bending Strength and Modulus: Four-point bending tests are crucial to determine the cement's ability to resist fracture and its stiffness. Boneloc's failure underscores the importance of not sacrificing strength for other properties.

  • Compressive Strength: Essential for understanding the cement's performance under the primary loading conditions in the hip and knee.

  • Fracture Toughness: Measures the cement's resistance to crack propagation.

  • Fatigue Testing: Cyclic loading tests are critical to simulate the long-term performance of the cement under physiological walking and movement cycles. This was a key failure point for Boneloc.

• Chemical and Physical Characterization:

  • Monomer Leaching: Quantification of residual monomer release over time using techniques like high-performance liquid chromatography (HPLC).

  • Curing Temperature Profile: Measurement of the exothermic reaction during polymerization to assess the risk of thermal necrosis to surrounding bone.

  • Doughing and Working Times: Characterization of the handling properties of the cement to ensure it is suitable for surgical application.

• In Vitro and In Vivo Biocompatibility (ISO 10993):

  • Cytotoxicity Assays: To ensure that leached components are not toxic to bone cells.

  • Animal Implantation Studies: To evaluate the in vivo tissue response to the cement, including inflammation, bone apposition, and implant fixation over time. Radiostereometric analysis (RSA) in animal models can provide early indicators of potential migration issues.

Visualizing Boneloc™ Failure Pathways

The following diagrams illustrate the key relationships and failure cascades associated with Boneloc™.

Caption: The causal pathway from Boneloc's chemical composition to clinical failure.

Caption: A troubleshooting workflow for investigating bone cement failure.

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Early failure with Boneloc® bone cement: 4/8 femoral stems loose within 3 years | Acta Orthopaedica [actaorthop.org]
• 5. tandfonline.com [tandfonline.com]
• 6. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Aseptic loosening of BonelocR cemented hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Boneloc® cemented total hip prostheses: Loosening in 28/43 cases after 3-38 months | Acta Orthopaedica [actaorthop.org]
• 11. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Debonding at the Boneloc™ Cement-Prosthesis Interface

Welcome to the technical support center for researchers, scientists, and drug development professionals investigating debonding at the Boneloc™ cement-prosthesis interface. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during your experiments.

Troubleshooting Guides

This section addresses common problems observed during in-vitro and in-vivo studies of the Boneloc™ cement-prosthesis interface.

Problem	Possible Causes	Suggested Solutions
Premature debonding of the prosthesis from the cement mantle during mechanical testing.	1. Inherent weak mechanical properties of Boneloc™: Boneloc™ has been shown to have reduced tensile strength and elastic modulus compared to standard PMMA cements like Palacos®.[1][2]2. Prosthesis surface finish: A very smooth prosthesis surface can lead to a weaker mechanical interlock with the cement.[3]3. Contamination at the interface: Introduction of blood or saline at the interface during specimen preparation can compromise bond strength.[4]	1. Establish a baseline: Test a control group with a standard, well-documented cement (e.g., Palacos®) to quantify the relative performance of Boneloc™.2. Characterize the prosthesis surface: Document the surface roughness of the prosthesis being tested, as this is a critical variable.[3]3. Standardize cementing technique: Use a meticulous and reproducible cementing technique to minimize contamination. Consider third-generation cementing techniques for improved consistency.[5]
Inconsistent or highly variable bond strength measurements.	1. Inconsistent cement mixing: Manual mixing can introduce variability in porosity and material properties.2. Variable curing conditions: Temperature and humidity can affect the polymerization process and the final mechanical properties of the cement.[6]3. Inconsistent specimen geometry: Variations in the cement mantle thickness and prosthesis alignment can alter stress distribution.	1. Use vacuum mixing: Employing vacuum mixing can reduce porosity and improve the homogeneity of the cement.[7]2. Control the environment: Conduct all experiments in a controlled environment with stable temperature and humidity.3. Utilize standardized molds: Use precision-machined molds to ensure consistent specimen dimensions and alignment.
Cement fracture observed alongside or preceding debonding.	1. Low fatigue strength of Boneloc™: Boneloc™ is known for its susceptibility to fatigue failure, which can manifest as cement fractures under cyclic loading.[8]2. High residual stresses: The polymerization process can induce significant residual stresses within the cement mantle.[6]	1. Incorporate fatigue testing: Your experimental design should include cyclic loading protocols to simulate physiological conditions.2. Monitor curing temperature: Measure the exothermic reaction during polymerization to understand the potential for thermal stresses.[9]

Frequently Asked Questions (FAQs)

Q1: What is the chemical composition of Boneloc™ cement?

A1: Boneloc™ is a methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate bone cement.[10][11] This composition was intended to reduce the curing exotherm and lower residual monomer compared to conventional PMMA cements.[9]

Q2: What are the known mechanical properties of Boneloc™ compared to other bone cements?

A2: Laboratory studies have shown that Boneloc™ has a reduced tensile strength and a lower elastic modulus compared to standard cements like Palacos®.[1][2] While its adhesion to stainless steel and bone was found to be similar in some studies, its inferior mechanical properties are considered a primary cause of its high clinical failure rate.[1]

Q3: What were the typical clinical failure rates observed with Boneloc™?

A3: Boneloc™ demonstrated unacceptably high failure rates in clinical use, which led to its withdrawal from the market in 1995.[7][8] Studies have reported failure rates as high as 57% at 9-year follow-up and 35% in as little as 42 months.[9][10] For more detailed data, please refer to the tables below.

Quantitative Data Summary

The following tables summarize the clinical outcomes of total hip arthroplasty (THA) using Boneloc™ cement from various studies.

Table 1: Clinical Failure Rates of Boneloc™ Cemented THA

Study	Number of Hips	Follow-up Period	Failure Rate (Aseptic Loosening)	Notes
Gebuhr et al.	42	9 years	57%	Includes definite radiographic evidence of loosening.[10][12]
Wlaczak et al.	109	2-4 years	15.5% (revision for aseptic loosening)	Survivorship of 79% at 4 years based on revision for aseptic loosening.[7][12]
van Jonbergen et al.	163	9-11 years	17% (revised for aseptic loosening)	Cumulative survival of 77% at 11 years based on revision for aseptic loosening.[8]
Abdel-Kader et al.	33	3 years	24% (definite loosening)	An additional 10% were classified as "possibly loose".[11]
Unnamed Study	20	42 months (avg)	35%	[9]
Unnamed Study	111	5.3 years	20.7%	Failure rate was lower for larger prosthesis stems.[13]

Table 2: Comparative Performance of Boneloc™ vs. Palacos® Cement

Parameter	Boneloc™	Palacos®	Study Findings	Reference
Tensile Strength	Reduced	Standard	Boneloc™ displayed lower tensile strength.	[1][2]
Elastic Modulus	Reduced	Standard	Boneloc™ had a lower elastic modulus.	[1][2]
Prosthesis Migration (Tibial Component in TKA)	Significantly larger	Lower	The difference became significant at 12 months post-op.	[14]
Clinical Failures (THA)	26 cases	0 cases	At 24-39 months follow-up in a comparative study.	[15]

Experimental Protocols

Protocol: In-vitro Push-out Test for Cement-Prosthesis Bond Strength

This protocol outlines a method to quantify the interfacial shear strength between a prosthesis and Boneloc™ cement.

• Specimen Preparation:

  • Create cylindrical molds with standardized inner diameters to represent the bone cavity.

  • Position the prosthesis (or a representative coupon of the prosthesis material and surface finish) concentrically within the mold.

  • Prepare Boneloc™ cement according to the manufacturer's instructions, ideally using a vacuum mixing system to reduce porosity.

  • Inject the cement into the mold, ensuring a consistent cement mantle thickness around the prosthesis.

  • Allow the cement to cure in a controlled environment (e.g., 37°C water bath) for a specified period (e.g., 24 hours) to simulate in-vivo conditions.

• Mechanical Testing:

  • Mount the cured specimen in a universal testing machine with a fixture that supports the cement mantle but allows the prosthesis to be pushed out.

  • Apply a compressive load to the end of the prosthesis at a constant displacement rate (e.g., 1 mm/min).

  • Record the load and displacement data until the prosthesis is fully debonded from the cement.

• Data Analysis:

  • The maximum load recorded before failure is the push-out force.

  • Calculate the interfacial shear strength (τ) using the formula: τ = F_max / (π * d * L), where F_max is the maximum push-out force, d is the diameter of the prosthesis, and L is the length of the cemented interface.

  • Analyze the failure surface to determine if the failure was adhesive (at the interface) or cohesive (within the cement).

Visualizations

Below are diagrams illustrating key concepts related to the failure of the Boneloc™ cement-prosthesis interface.

Caption: Logical relationship of factors contributing to Boneloc™ failure.

Caption: Experimental workflow for evaluating cement-prosthesis bond strength.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 3. Effects of prosthesis surface roughness on the failure process of cemented hip implants after stem-cement debonding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The cement-bone bond is weaker than cement-cement bond in cement-in-cement revision arthroplasty. A comparative biomechanical study | PLOS One [journals.plos.org]
• 6. researchgate.net [researchgate.net]
• 7. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. [PDF] The effect of femoral stem size on failure rates in total hip replacement cemented with Boneloc. | Semantic Scholar [semanticscholar.org]
• 14. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Aseptic loosening of BonelocR cemented hip prostheses - PMC [pmc.ncbi.nlm.nih.gov]

Boneloc Cement Applications: A Technical Support Resource for Researchers

Disclaimer: The following information is for research and educational purposes only. Boneloc® bone cement has a documented history of high clinical failure rates and was withdrawn from the market.[1] This guide is intended to help researchers understand the material properties and failure mechanisms of methacrylate-based cements, using Boneloc as a case study, not to endorse its use in new applications.

Troubleshooting Guide: Investigating Cement Fractures in Experimental Models

This guide addresses potential issues that may arise during in-vitro or in-vivo experimental applications of methacrylate-based bone cements with properties similar to Boneloc.

Problem/Observation	Potential Cause	Troubleshooting/Investigative Steps
Early-stage cracking or fracturing of the cement mantle under load.	Inferior Mechanical Properties: The cement may have inherently low tensile strength and elastic modulus, making it unable to withstand physiological loads.[2][3]	1. Verify Material Properties: Conduct mechanical testing (tensile, compressive, and fatigue testing) on prepared cement samples to confirm they meet the specifications of your experimental model. 2. Compare to a Control: Test a standard, clinically successful PMMA cement (e.g., Palacos®) under the same conditions for a performance baseline.[2][4] 3. Re-evaluate Loading Conditions: Ensure the applied loads in your experiment are appropriate for the known mechanical limits of the cement being used.
Debonding at the cement-implant or cement-bone interface.	Poor Interdigitation: Inadequate mixing or premature application of the cement can lead to poor interlocking with the bone or implant surface. Time-Dependent Degradation: The mechanical properties of the cement may deteriorate over time when exposed to physiological conditions.[5][6]	1. Review Mixing and Application Protocol: Ensure the cement is mixed to a homogenous, doughy consistency and applied during the optimal working window.[7] Avoid applying it when it is too sticky or has begun to set. 2. Surface Preparation: For in-vitro models, ensure bone or substrate surfaces are clean and dry to facilitate optimal bonding. 3. Accelerated Aging Study: Submerge cured cement-implant constructs in a saline bath at 37°C for an extended period and then perform pull-out tests to assess bond strength over time.
Fragmentation of the cement mantle upon extraction or during sectioning.	Low Fracture Toughness: The material may be brittle and unable to resist crack propagation. This was a noted issue with Boneloc during revision surgeries.[8]	1. Fracture Toughness Testing: Perform standardized fracture toughness tests (e.g., single-edge notch bending) on cement samples. 2. Microscopic Analysis: Use scanning electron microscopy (SEM) to examine the fracture surfaces for evidence of porosity, voids, or incomplete powder particle dissolution, which can act as stress risers.
Inconsistent setting times or curing properties.	Environmental Factors: Temperature and humidity can significantly affect the polymerization and setting time of bone cements.[7] Improper Component Ratio: Incorrect powder-to-liquid monomer ratio will alter the chemical reaction and final properties.	1. Control Environment: Conduct all cement mixing and application in a temperature and humidity-controlled environment. 2. Precise Measurement: Use a calibrated scale to ensure the correct powder-to-monomer ratio as specified by the manufacturer. 3. Monitor Exotherm: Use thermocouples to record the temperature profile during curing. A lower-than-expected exotherm may indicate incomplete polymerization. Boneloc was known for a lower curing temperature.[2]

Frequently Asked Questions (FAQs)

Q1: What was the intended advantage of Boneloc cement?

A1: Boneloc was designed to improve upon conventional PMMA cements by reducing the heat generated during polymerization (exotherm), lowering the amount of residual monomer, and increasing the molecular weight.[9]

Q2: Why did Boneloc have a high failure rate in clinical applications?

A2: The primary cause of Boneloc's failure was its inferior mechanical properties, specifically reduced tensile strength and elastic modulus, when compared to standard PMMA cements like Palacos®.[2][5][10] These weaker mechanical properties led to early aseptic loosening, cement fracture, and prosthesis subsidence under physiological loading.[3][5] There is also evidence to suggest a time-dependent deterioration of its mechanical integrity.[6]

Q3: What is the chemical composition of Boneloc?

A3: Boneloc is a methacrylate-based bone cement.[6][9] Published literature identifies its composition as a methylmethacrylate-n-decylmethacrylate-isobornylmethacrylate copolymer.[6][11] The chemical substitutions intended to improve its properties are believed to have inadvertently compromised its mechanical strength.[5]

Q4: How did Boneloc's performance differ between hip and knee arthroplasty?

A4: Boneloc demonstrated poor performance in both applications, but the failure timeline could differ. In knee arthroplasty, Boneloc showed significantly larger migration and subsidence of the tibial component compared to Palacos cement.[4][12] Clinical failures in knees were also observed, though it was suggested they might occur later than in hip replacements.[4] In hip replacements, failure rates were unacceptably high, with studies reporting failure in 35% of cases within an average of 42 months and an overall failure rate of 57% in a 9-year follow-up.[9][13]

Q5: Are there any scenarios where Boneloc performed acceptably?

A5: There is one published long-term study on the Exeter femoral stem that showed better-than-expected results despite the use of Boneloc cement.[14] However, this is an outlier, and the vast majority of literature reports poor outcomes.[4][6][8][9][11][13]

Data Presentation

Table 1: Comparative Mechanical & Clinical Performance

Property	Boneloc®	Palacos® (Control)	Source
Tensile Strength	Reduced	Standard	[2][3]
Elastic Modulus	Reduced	Standard	[2][3]
Curing Temperature	Reduced	Standard	[2]
Glass Transition Temp.	Reduced	Standard	[2]
Clinical Failure Rate (Hips)	24% - 57% (various studies)	Significantly Lower	[6][9][13]
Component Migration (Knees)	Significantly Larger	Lower	[4][12]

Experimental Protocols

Protocol 1: Tensile Strength Testing of Bone Cement (ASTM F451)

• Cement Preparation:

  • Acclimate cement powder and liquid monomer to a controlled temperature (23 ± 1 °C) and humidity (50 ± 10%).

  • Mix the powder and monomer according to manufacturer instructions in a well-ventilated area.

  • Press the doughy cement into a dumbbell-shaped mold (as specified in ASTM F451).

  • Allow the cement to cure completely within the mold (typically for 24 hours at 37°C to simulate in-vivo conditions).

• Sample Preparation:

  • Carefully remove the cured dumbbell-shaped cement sample from the mold.

  • Lightly sand any flashing from the molding process.

  • Measure the cross-sectional area of the gauge section of the sample.

• Mechanical Testing:

  • Secure the sample in the grips of a universal testing machine (e.g., Instron).

  • Apply a tensile load at a constant crosshead speed (e.g., 5 mm/min) until the sample fractures.

  • Record the maximum load achieved before fracture.

• Data Analysis:

  • Calculate the ultimate tensile strength (UTS) by dividing the maximum load by the original cross-sectional area of the sample.

  • Repeat for a statistically significant number of samples (n≥5) and report the mean and standard deviation.

Visualizations

Caption: Logical pathway from Boneloc's composition to failure.

Caption: Experimental workflow for bone cement evaluation.

References

• 1. [Detection of inferior products in arthroplasty and implementation of findings: a retrospective analysis of the Boneloc incident] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 4. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. orthopaper.com [orthopaper.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Aseptic loosening of BonelocR cemented hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 13. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Acceptable long-term results after Boneloc hip arthroplasty - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Boneloc Performance

Disclaimer: Boneloc bone cement was withdrawn from the market due to a high rate of early aseptic loosening, which has been attributed to its chemical composition rather than its mixing technique.[1][2][3][4] Consequently, specific research on the impact of mixing techniques on the performance of Boneloc is limited. The following troubleshooting guides and FAQs are based on established principles for polymethyl methacrylate (PMMA) bone cements and may be applicable to Boneloc.

Troubleshooting Guides

This section addresses common issues encountered during the preparation and use of bone cement, with a focus on how mixing techniques can influence the final properties of the cement mantle.

Problem 1: Premature or Delayed Cement Setting Time

Question: My bone cement is setting too quickly (or too slowly). How does the mixing technique affect the setting time?

Answer: The setting time of bone cement is a critical parameter that can be influenced by several factors related to the mixing technique and environment.

Possible Causes and Solutions:

Factor	Effect on Setting Time	Troubleshooting Action
Ambient Temperature	Higher temperatures accelerate setting time, while lower temperatures delay it.	Ensure the operating room temperature is within the manufacturer's recommended range. If necessary, pre-chill the monomer liquid to prolong working time.[5][6][7]
Mixing Speed	Vigorous and rapid mixing can slightly accelerate the doughing and setting times.[8]	Maintain a consistent and controlled mixing speed as per the manufacturer's instructions.
Vacuum Mixing	Vacuum mixing can slightly delay the setting time compared to hand mixing.[9]	Be aware of this potential delay when using vacuum mixing systems and plan accordingly.
Humidity	High humidity can accelerate the setting time.	While difficult to control, be mindful of the ambient humidity as a potential contributing factor.

Problem 2: High Porosity in the Cured Cement

Question: I am observing a high number of voids in my cured bone cement. How can I reduce porosity through my mixing technique?

Answer: Porosity is a significant concern as it can compromise the mechanical strength and fatigue life of the bone cement.[10] The mixing technique plays a crucial role in minimizing the incorporation of air.

Possible Causes and Solutions:

Mixing Technique	Effect on Porosity	Troubleshooting Action
Hand Mixing	Can introduce a significant amount of air, leading to higher porosity.[10]	If hand mixing, use a spatula to fold the powder and liquid together, avoiding a vigorous whipping motion. Ensure all powder is thoroughly wetted.
Vacuum Mixing	Significantly reduces both macro- and microporosity by removing entrapped air.[1][9]	Utilize a vacuum mixing system whenever possible to achieve a less porous and mechanically stronger cement mantle.
Centrifugation	Can reduce the mean pore size but may result in higher overall percent porosity compared to vacuum mixing.[11]	If using centrifugation, ensure the protocol is optimized for the specific cement type.

Problem 3: Inconsistent Mechanical Performance

Question: My cured bone cement exhibits variable mechanical properties. How can the mixing technique contribute to this inconsistency?

Answer: Inconsistent mixing can lead to a heterogeneous cement mixture with unpredictable mechanical performance.

Possible Causes and Solutions:

Factor	Effect on Mechanical Performance	Troubleshooting Action
Incomplete Mixing	Leads to unmixed powder particles and a non-uniform cement matrix, creating weak points.	Ensure thorough and homogeneous mixing of the powder and liquid components until a consistent dough is formed.[12]
Mixing Technique	Vacuum mixing generally results in improved mechanical properties, including higher fatigue strength, due to reduced porosity.[9]	Employing a standardized vacuum mixing protocol can lead to more consistent and reliable mechanical performance.[13]

Frequently Asked Questions (FAQs)

Q1: What is the primary advantage of vacuum mixing over hand mixing for PMMA bone cements?

A1: The primary advantage of vacuum mixing is the significant reduction in cement porosity.[1][9][14] This leads to a substantial improvement in the mechanical properties of the cured cement, most notably a tenfold increase in fatigue life compared to hand-mixed cement.[9] Reduced porosity minimizes the presence of stress risers within the cement mantle, making it more resistant to crack initiation and propagation under cyclic loading.

Q2: How does temperature conditioning of the cement components affect its handling and properties?

A2: Pre-chilling the liquid monomer is a technique used to lower the initial viscosity of the cement mixture and prolong the working time.[5][9] This can be particularly beneficial for high-viscosity cements, making them easier to mix and inject.[9] Conversely, warming the components will accelerate the polymerization process, reducing the setting time.[6]

Q3: Can the mixing speed influence the properties of the bone cement?

A3: Yes, the mixing speed can have a significant effect on the doughing time of the cement.[8] A faster mixing speed can shorten the time it takes for the cement to reach a non-sticky, workable consistency. However, the effect of mixing speed on the final setting time may not be as significant.[8] It is important to follow the manufacturer's recommended mixing speed to ensure predictable handling characteristics.

Experimental Protocols

Methodology for Porosity Assessment

A common method to quantify the porosity of bone cement involves radiographic analysis and density measurements.

• Sample Preparation: Cylindrical or rectangular specimens of cured bone cement are prepared using different mixing techniques (e.g., hand mixing, vacuum mixing).

• Radiographic Analysis: High-resolution radiographs of the cement specimens are taken. The number and size of voids (pores) are then measured using image analysis software. This can provide data on macroporosity.

• Density Measurement: The density of the cement samples is measured using Archimedes' principle or a pycnometer. The measured density is then compared to the theoretical density of non-porous PMMA to calculate the volume percentage of voids (microporosity).[1]

Methodology for Mechanical Testing (Fatigue Life)

Fatigue testing is crucial for evaluating the long-term durability of bone cement.

• Specimen Preparation: Standardized test specimens (e.g., dumbbell-shaped for tensile testing) are prepared from cement mixed under different conditions.

• Cyclic Loading: The specimens are subjected to cyclic loading in a mechanical testing machine. The load is applied in a sinusoidal waveform at a specific frequency (e.g., 2 Hz) to simulate physiological loading.

• Failure Determination: The number of cycles to failure is recorded for each specimen. Failure is typically defined as complete fracture of the specimen.

• Statistical Analysis: The fatigue life data for different mixing techniques are then statistically compared to determine any significant differences.

Visualizations

Caption: Impact of Mixing Technique on Boneloc Performance.

References

• 1. actaorthop.org [actaorthop.org]
• 2. actaorthop.org [actaorthop.org]
• 3. researchgate.net [researchgate.net]
• 4. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Influence of temperature and vacuum mixing on bone cement properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aoao.org [aoao.org]
• 7. scribd.com [scribd.com]
• 8. Mixing Technique of PMMA - Bone Cement Determines the Ideal Insertion Time Point in Cemented Arthroplasty [gavinpublishers.com]
• 9. actaorthop.org [actaorthop.org]
• 10. researchgate.net [researchgate.net]
• 11. Differences in bone-cement porosity by vacuum mixing, centrifugation, and hand mixing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Video Tutorials on Handling Phases of Bone Cement [heraeus-medical.com]
• 13. Time and mixing technique-dependent changes in bone cement SmartSet® HV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Influence of the Advanced One-Step Mixing System Under Non-Vacuum on the Mechanical Properties of Acrylic Bone Cement - PMC [pmc.ncbi.nlm.nih.gov]

high failure rate of Boneloc in clinical follow-up

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information and guidance for researchers investigating the properties and performance of Boneloc bone cement. Given the documented high failure rate of this product in clinical settings, this resource aims to offer a comprehensive overview of the known issues, underlying causes, and relevant experimental contexts.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during in-vitro or in-vivo experiments involving Boneloc bone cement.

Question	Possible Cause	Troubleshooting/Investigative Steps
Why is there poor adhesion of the cement to the implant or bone surface in our experimental model?	Boneloc has been reported to have inferior mechanical properties compared to conventional PMMA cements.[1][2] This can lead to failure at the cement-implant or cement-bone interface.	1. Verify Surface Preparation: Ensure meticulous cleaning and drying of the bone bed and implant surfaces to remove any contaminants that could interfere with mechanical interlock. 2. Control Cement Viscosity: The timing of cement application is critical. Apply when it has reached a doughy, non-sticky consistency to ensure adequate intrusion into the bone. 3. Mechanical Testing: Conduct pull-out or shear tests to quantify the adhesive strength and compare it with a control group using a standard PMMA cement like Palacos.
Our long-term in-vivo study shows progressive loosening and migration of the cemented component. What could be the cause?	Clinical studies have documented time-dependent deterioration of Boneloc's mechanical properties, leading to early aseptic loosening.[1] This is a key characteristic of its failure mode.	1. Radiographic Monitoring: Implement serial radiographic analysis (e.g., radiostereometric analysis - RSA) to precisely measure implant migration and cement mantle integrity over time.[2][3] 2. Histological Analysis: At the study endpoint, perform histological evaluation of the bone-cement interface to assess for fibrous tissue formation, inflammatory responses, and signs of micromotion. 3. Retrieval Analysis: If applicable, analyze retrieved implants and cement mantles for evidence of fatigue cracks, wear, and deformation.
We are observing unexpected biological responses or cytotoxicity in our cell culture experiments with Boneloc extracts.	While Boneloc was designed to have "biologic advantages," studies have shown a larger total amount of released monomers compared to some other cements.[2] This could potentially influence cellular responses.	1. Leachable Analysis: Characterize the leachables from cured Boneloc samples using techniques like gas chromatography-mass spectrometry (GC-MS) to identify and quantify the released monomers and other chemical species. 2. Dose-Response Cytotoxicity Assays: Perform standardized cytotoxicity assays (e.g., ISO 10993-5) with varying concentrations of Boneloc extracts to determine the dose-dependent effect on relevant cell lines (e.g., osteoblasts, fibroblasts). 3. Inflammatory Marker Analysis: In co-culture systems or in-vivo models, measure the expression of inflammatory cytokines (e.g., IL-6, TNF-α) to assess the inflammatory potential of Boneloc's degradation products.

Frequently Asked Questions (FAQs)

Q1: What was the primary intended advantage of Boneloc over conventional PMMA bone cements?

A1: Boneloc was developed with the aim of improving upon conventional PMMA cements by offering characteristics such as a lower polymerization exotherm, reduced residual monomer content, and decreased solubility.[4] These properties were intended to reduce the risk of thermal necrosis to the surrounding bone and minimize the potential for toxicity from unreacted monomer.

Q2: What is the main reason for the high clinical failure rate of Boneloc?

A2: The predominant cause of Boneloc's high failure rate is its inferior mechanical properties compared to traditional PMMA cements.[1][2] Studies have shown that Boneloc exhibits reduced tensile strength and a lower elastic modulus.[2] This can lead to mechanical failure of the cement mantle, aseptic loosening of the prosthesis, and ultimately, the need for revision surgery.[1][5][6]

Q3: How do the failure rates of Boneloc compare to other bone cements?

A3: Clinical follow-up studies have demonstrated significantly higher failure rates for Boneloc. For instance, one study reported a 57% overall failure rate at a 9-year follow-up for total hip replacements using Boneloc.[5][6] Another study on total knee arthroplasty found that Boneloc displayed significantly larger migration, subsidence, and lift-off compared to Palacos cement.[3]

Q4: What are the typical radiographic signs of Boneloc failure?

A4: Radiographic evaluation of Boneloc failures often reveals evidence of aseptic loosening, such as the presence of radiolucent lines at the bone-cement or implant-cement interface, subsidence or migration of the prosthetic component, and in some cases, fracture of the cement mantle.[4][6]

Q5: Has Boneloc been withdrawn from the market?

A5: Yes, due to the high incidence of early failure reported in numerous clinical studies, Boneloc was withdrawn from clinical use in 1995.[7][8]

Data Presentation

Table 1: Summary of Clinical Failure Rates of Boneloc in Total Hip Arthroplasty (THA)

Study	Number of Hips	Follow-up Period	Failure Rate (Aseptic Loosening)	Key Findings
Gebuhr et al. (2001)[5][6]	42	9 years	57%	High long-term failure rate, confirming poor results.
Markel et al. (2001)[4]	20	Avg. 42 months	35%	Unacceptably high failure rate over a relatively short follow-up.
Abdel-Kader et al. (2001)[1]	33	3 years	24% definite loosening, 10% possibly loose	Suggests time-dependent deterioration of mechanical properties.
James et al. (2000)[7]	109	Up to 4 years	79% survival at 4 years (revision for aseptic loosening)	Poor results consistent with withdrawal from the market.

Table 2: Comparative Mechanical and Chemical Properties

Property	Boneloc	Palacos (Conventional PMMA)	Reference
Tensile Strength	Reduced	Standard	[2]
Elastic Modulus	Reduced	Standard	[2]
Curing Temperature	Reduced	Standard	[2]
Glass Transition Temperature	Reduced	Standard	[2]
Total Released Monomers	Larger	Smaller	[2]

Experimental Protocols

1. Radiostereometric Analysis (RSA) for Implant Migration

• Objective: To quantify the three-dimensional migration of a prosthetic component over time.

• Methodology:

  • Tantalum Marker Implantation: During the surgical procedure in an animal model, 3-5 tantalum beads (0.8-1.0 mm diameter) are implanted into the bone surrounding the prosthesis and, if possible, into the prosthesis itself, away from articulating surfaces.

  • Stereo Radiography: At baseline and subsequent follow-up intervals, two synchronized radiographs are taken from different angles.

  • Image Analysis: The 3D coordinates of the tantalum markers are calculated from the 2D stereo radiographs using specialized software.

  • Migration Calculation: By comparing the relative positions of the markers over time, the translation and rotation of the prosthesis relative to the bone can be calculated with high precision.

2. Mechanical Testing: Tensile Strength

• Objective: To determine the ultimate tensile strength of cured bone cement.

• Methodology:

  • Sample Preparation: Prepare dumbbell-shaped specimens of cured Boneloc and a control cement according to ISO 527-2 standards. Ensure consistent mixing and curing conditions (e.g., temperature, humidity).

  • Testing Apparatus: Use a universal testing machine equipped with grips suitable for holding the specimens.

  • Test Execution: Apply a uniaxial tensile load to the specimen at a constant crosshead speed until fracture occurs.

  • Data Analysis: The tensile strength is calculated by dividing the maximum load by the original cross-sectional area of the specimen.

Mandatory Visualizations

Caption: Boneloc's chemical composition and polymerization process.

Caption: Proposed failure cascade of Boneloc bone cement.

Caption: Troubleshooting workflow for Boneloc-related experiments.

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [Detection of inferior products in arthroplasty and implementation of findings: a retrospective analysis of the Boneloc incident] - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Analyzing Radiolucencies with Boneloc Cement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating radiolucencies associated with Boneloc cement.

Frequently Asked Questions (FAQs)

Q1: What is Boneloc cement and how does it differ from conventional PMMA cement?

Boneloc cement was introduced in the early 1990s as an alternative to conventional polymethylmethacrylate (PMMA) bone cement. Its formulation was intended to offer improved physical and chemical characteristics. The composition of Boneloc differs from standard PMMA cement in its monomer and polymer components, as detailed in the table below.[1]

Q2: What are radiolucencies and why are they a concern with Boneloc cement?

Radiolucent lines are gaps that can be observed on radiographs at the bone-cement or implant-cement interface.[2][3] These lines indicate a lack of direct contact and can be a precursor to aseptic loosening, which is the failure of the implant without an infection.[4][5] Studies have reported a high incidence of radiolucencies and subsequent early aseptic loosening with the use of Boneloc cement, leading to its withdrawal from the market in 1995.[4][5][6]

Q3: What are the potential causes of radiolucencies when using Boneloc cement?

Research suggests that the altered mechanical properties of Boneloc cement, compared to traditional PMMA, may be a primary factor.[4][7] These inferior mechanical properties could lead to micro-motion at the implant-cement or bone-cement interface, initiating a biological response that results in bone resorption and the formation of a radiolucent zone.[8] The presence of wear particles from the cement can also trigger an inflammatory response involving macrophages, leading to the release of pro-inflammatory cytokines and subsequent osteolysis (bone breakdown).[8][9]

Troubleshooting Guides

This section provides guidance on common issues encountered during the experimental analysis of radiolucencies associated with Boneloc cement.

Problem 1: Inconsistent or non-reproducible radiolucency measurements.

• Possible Cause: Variability in radiographic imaging techniques.

• Troubleshooting Steps:

  • Standardize Imaging Protocol: Ensure consistent X-ray beam angle, distance, and exposure settings for all radiographic assessments.

  • Use a Calibration Marker: Include a radio-opaque object of known dimensions in each image to allow for accurate scaling and measurement of radiolucent lines.

  • Blinded Assessment: Have multiple, blinded observers measure the radiolucencies to reduce operator bias.

  • Consider Advanced Imaging: For more precise measurements, consider techniques like radiostereometric analysis (RSA) or micro-computed tomography (µCT) if available.[10]

Problem 2: Difficulty in differentiating between fibrous tissue and true radiolucency on histological sections.

• Possible Cause: Inadequate staining or sample preparation.

• Troubleshooting Steps:

  • Optimize Staining: Utilize specific stains that differentiate between fibrous and bone tissue. Masson's Trichrome stain is effective for this purpose, staining collagen (fibrous tissue) blue and bone pink/red.

  • Undecalcified Sectioning: For implants where the cement is left in situ, use undecalcified sectioning techniques with embedding in a hard resin (e.g., PMMA) to preserve the bone-cement interface.

  • High-Resolution Imaging: Use high-magnification microscopy to carefully examine the cellular composition at the interface. The presence of a dense, organized fibrous layer is distinct from a true acellular gap.

Problem 3: Contamination of wear particle samples during isolation.

• Possible Cause: Introduction of extraneous materials during the digestion and filtration process.

• Troubleshooting Steps:

  • Use Filtered Reagents: Ensure all solutions and buffers used for tissue digestion are filtered through a 0.1 µm filter to remove any particulate contaminants.[11]

  • Work in a Clean Environment: Perform all particle isolation steps in a laminar flow hood to minimize airborne contamination.

  • Incorporate Blank Controls: Process a "sham" sample containing only the digestion reagents to identify any background contamination.

  • Verify Particle Composition: Use techniques like scanning electron microscopy with energy-dispersive X-ray spectroscopy (SEM-EDX) to confirm the elemental composition of the isolated particles, ensuring they match that of Boneloc cement (containing zirconium oxide as a contrast medium).[1][12]

Quantitative Data Summary

Property	Boneloc Cement	Conventional PMMA Cement	Reference
Monomer	Monomethyl methacrylate (50%), Decyl methacrylate (30%)	Monomethyl methacrylate (97.8%)	[1]
Polymer	Methyl-butyl-methacrylate (90%)	Methyl methacrylate–methyl acrylate (84.5%)	[1]
Contrast Medium	Zirconium oxide (10%)	Zirconium oxide (15%)	[1]
Tensile Strength	Reduced compared to standard cement	Standard	[7]
Elastic Modulus	Reduced compared to standard cement	Standard	[7]

Experimental Protocols

Histological Analysis of the Bone-Cement Interface

Objective: To qualitatively and quantitatively assess the tissue response at the bone-Boneloc cement interface.

Methodology:

• Sample Preparation:

  • Retrieve the implant with surrounding bone and cement en bloc.

  • Fix the specimen in 10% neutral buffered formalin for a minimum of 7 days.

  • Dehydrate the specimen through a graded series of ethanol (70%, 80%, 95%, 100%).

  • Embed the dehydrated specimen in a hard resin (e.g., polymethylmethacrylate).

• Sectioning:

  • Using a high-precision diamond saw, create sections of approximately 100-150 µm thickness through the region of interest.

  • Grind and polish the sections to a final thickness of 20-40 µm.

• Staining:

  • Stain sections with Hematoxylin and Eosin (H&E) for general morphology.

  • Use Masson's Trichrome or a similar connective tissue stain to differentiate between fibrous tissue and bone.

• Analysis:

  • Image the stained sections using a light microscope.

  • Qualitatively assess the presence and thickness of any fibrous tissue layer at the bone-cement interface.

  • Quantify the bone-to-implant contact (BIC) and bone volume in the peri-implant region using histomorphometry software.

Wear Particle Isolation and Analysis

Objective: To isolate and characterize wear particles from the peri-implant tissue.

Methodology:

• Tissue Digestion:

  • Excise the peri-implant membrane and weigh the wet tissue.

  • Digest the tissue in a sodium hydroxide solution.

• Particle Separation:

  • Layer the digestate onto a sucrose density gradient and ultracentrifuge to separate particles based on their density.

  • Isolate the PMMA particle fraction.

• Particle Characterization:

  • Filter the particle suspension through a series of membranes with decreasing pore sizes.

  • Examine the particles on the membranes using Scanning Electron Microscopy (SEM) to determine their size and morphology.

  • Use Energy-Dispersive X-ray Spectroscopy (EDX) to confirm the elemental composition of the particles, specifically looking for the signature of zirconium from the zirconium dioxide contrast medium.

Mandatory Visualizations

Caption: Experimental workflow for analyzing radiolucencies.

Caption: Signaling pathway of wear particle-induced osteolysis.

References

• 1. Enoxaparin sodium bone cement plays an anti-inflammatory immunomodulatory role by inducing the polarization of M2 macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of radiolucent lines in cemented shoulder hemi-arthroplasties: study of concordance and reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mixed material wear particle isolation from periprosthetic tissue surrounding total joint replacements - PMC [pmc.ncbi.nlm.nih.gov]
• 4. PMMA Bone Cement Acts on the Hippo/YAP Pathway To Regulate CTGF and Induce Intervertebral Disc Degeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Biomaterial-based strategies for bone cement: modulating the bone microenvironment and promoting regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative analysis of early radiolucencies in cementless versus cemented total knee arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comprehensive histological evaluation of bone implants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The biological response to orthopedic implants for joint replacement. II: Polyethylene, ceramics, PMMA, and the foreign body reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cement particles containing radio-opacifiers stimulate pro-osteolytic cytokine production from a human monocytic cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. ors.org [ors.org]
• 12. sketchviz.com [sketchviz.com]

Reference Data & Comparative Studies

Boneloc vs. PMMA Bone Cement: A Comparative Analysis of Mechanical Properties

For researchers, scientists, and drug development professionals, a critical evaluation of biomaterials is paramount to innovation and clinical success. This guide provides an objective comparison of the mechanical properties of Boneloc® bone cement and standard Polymethylmethacrylate (PMMA) bone cement, supported by experimental data and detailed methodologies.

Boneloc, a bone cement introduced in the early 1990s, was marketed as an alternative to conventional PMMA cements, with proposed advantages such as a lower curing temperature. However, its clinical application was short-lived due to high rates of aseptic loosening and implant failure.[1][2][3][4] This guide delves into the mechanical disparities that underpinned Boneloc's clinical performance, offering a valuable case study in biomaterial evaluation.

Quantitative Comparison of Mechanical Properties

The following table summarizes the key mechanical properties of Boneloc and a widely used conventional PMMA bone cement, Palacos® R. The data is extracted from a comparative study by Harper and Bonfield (2000), which evaluated a range of commercial bone cements under standardized testing conditions.

Mechanical Property	Boneloc	Palacos® R (PMMA)	ASTM F451 / ISO 5833 Standard
Ultimate Tensile Strength (MPa)	37.8 ± 2.1	46.2 ± 1.5	≥ 30 (not specified in F451, but a general expectation)
Tensile Modulus (GPa)	1.9 ± 0.1	2.1 ± 0.1	No specific value, but must be reported
Fatigue Life (Cycles to Failure)	Lowest among tested cements	Highest among tested cements	Not specified, but crucial for long-term stability
Compressive Strength (MPa)	Data not available in the primary comparative study	Typically 70 - 115[5]	≥ 70
Bending Modulus (GPa)	Data not available in the primary comparative study	≥ 1.8	≥ 1.8
Bending Strength (MPa)	Data not available in the primary comparative study	≥ 50	≥ 50

Data for Ultimate Tensile Strength and Tensile Modulus are from Harper & Bonfield (2000). Fatigue life is a qualitative summary from the same source. Typical PMMA and standard values are from various sources for a comprehensive comparison.

The Path from Altered Properties to Clinical Failure

The inferior mechanical properties of Boneloc are directly linked to its high clinical failure rates. The following diagram illustrates this logical relationship.

Boneloc's Pathway to Clinical Failure.

Experimental Protocols

The mechanical properties of bone cements are evaluated using standardized testing protocols, primarily outlined in ASTM F451 and ISO 5833. The methodologies for the key experiments cited in this guide are detailed below.

Tensile Strength and Modulus Testing

• Objective: To determine the maximum stress a material can withstand while being stretched or pulled before breaking (ultimate tensile strength) and its stiffness (tensile modulus).

• Specimen Preparation: Dumbbell-shaped specimens of the cured bone cement are prepared according to the dimensions specified in standards like ASTM D638. The cement is mixed according to the manufacturer's instructions and pressed into a mold. After curing, the specimens are removed and conditioned at a specific temperature and humidity for a set period.

• Test Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile load is applied at a constant rate of crosshead displacement until the specimen fractures. The load and displacement are continuously recorded.

• Data Analysis:

  • Ultimate Tensile Strength is calculated by dividing the maximum load by the original cross-sectional area of the specimen.

  • Tensile Modulus (Young's Modulus) is determined from the slope of the initial linear portion of the stress-strain curve.

Fatigue Testing

• Objective: To evaluate the durability of the bone cement under cyclic loading, simulating the repetitive stresses experienced in the body over time.

• Specimen Preparation: Similar to tensile testing, standardized specimens are prepared.

• Test Procedure: The specimen is subjected to a repeated, fluctuating tensile load on a dynamic testing machine. The loading is typically sinusoidal, with a defined mean stress and stress amplitude. The number of cycles to failure (fracture) is recorded.

• Data Analysis: The fatigue life is reported as the number of cycles endured at a specific stress level. Due to the inherent variability in fatigue data, results are often presented using statistical methods, such as Weibull analysis, to determine the median cycles to failure.[6]

Compressive Strength Testing

• Objective: To measure the maximum stress a material can withstand under compression before it fractures or deforms.

• Specimen Preparation: Cylindrical specimens are prepared as specified in ASTM F451.

• Test Procedure: The cylindrical specimen is placed between two flat platens on a universal testing machine and compressed at a constant rate until failure.

• Data Analysis: The compressive strength is calculated by dividing the maximum load by the original cross-sectional area of the specimen.

Conclusion

The case of Boneloc serves as a critical reminder of the importance of rigorous mechanical testing that simulates in vivo conditions. While it met some of the then-current ISO standards, its inferior tensile and fatigue properties, when compared to established PMMA cements like Palacos® R, proved to be a significant factor in its widespread clinical failure.[7] For researchers and developers in the field of orthopedic biomaterials, this comparison underscores the necessity of comprehensive mechanical evaluation beyond basic standard requirements to predict long-term clinical performance.

References

• 1. Mechanical characteristics of antibiotic-laden bone cement | Acta Orthopaedica [actaorthop.org]
• 2. researchgate.net [researchgate.net]
• 3. revmaterialeplastice.ro [revmaterialeplastice.ro]
• 4. mti.mt-intl.ro [mti.mt-intl.ro]
• 5. Mechanical characteristics of antibiotic-laden bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tensile characteristics of ten commercial acrylic bone cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Boneloc and Palacos Bone Cements for Orthopedic Applications

For researchers, scientists, and drug development professionals in the orthopedic field, the selection of bone cement is a critical factor influencing the long-term success of joint arthroplasty. This guide provides an objective, data-driven comparison of two historically significant acrylic bone cements: Boneloc and Palacos. While Boneloc is no longer in widespread clinical use due to poor long-term outcomes, a comparative study remains valuable for understanding the key material properties that determine clinical success.

Performance Data: A Quantitative Comparison

The following tables summarize the mechanical and clinical performance data for Boneloc and Palacos cements based on available literature.

Table 1: Comparative Mechanical Properties of Boneloc and Palacos Cements

Property	Boneloc	Palacos R	Unit	Source(s)
Tensile Strength	Reduced	Higher	MPa	[1][2]
Elastic Modulus	Reduced	Higher	GPa	[1][2]
Compressive Strength	Lower	78 - 100	MPa	[3][4]
Bending Strength	Lower	48 - 74	MPa	[4]
Bending Modulus	Lower	2.2 - 2.8	GPa	[4][5]
Fracture Toughness (KIC)	Not specified	1.70 - 2.70	MPa√m	[6][7]
Fatigue Strength	Lower	15.3 (fast R+G)	MPa	[8][9]
Porosity	Not specified	Low	%	[9]

Table 2: Comparative Clinical Outcomes of Boneloc and Palacos Cements

Outcome	Boneloc	Palacos	Measurement	Source(s)
Implant Migration	Significantly larger	Lower	mm	[10][11][12]
Implant Subsidence	Significantly larger	Lower	mm	[10][11]
Implant Lift-off	Significantly larger	Lower	mm	[10][11]
Clinical Failure Rate	High	Low	%	[10]
Revision Rate	High	Low	%	[1]

Experimental Protocols

The data presented above are derived from standardized experimental methodologies designed to assess the mechanical and clinical performance of bone cements.

Mechanical Testing Protocols

Standardized tests are crucial for evaluating the mechanical properties of bone cements. The International Organization for Standardization (ISO) and ASTM International provide key standards for these tests.

Caption: Standardized workflow for mechanical testing of bone cements.

• Fatigue Testing (ASTM F2118): This method evaluates the endurance of bone cement under cyclic loading, which simulates the repetitive stresses experienced in the body.[13][14][15][16][17] A uniaxial, constant amplitude, fully reversed fatigue test is performed on a standardized waisted cylindrical specimen. The test is typically conducted until failure or up to 5 million cycles to determine the fatigue strength.[14][15]

• Fracture Toughness Testing (ASTM D5045): This test determines the resistance of the cement to crack propagation from a pre-existing flaw. It is a critical parameter for predicting the material's durability.[18][19][20][21] The test measures the critical-stress-intensity factor (KIC) using a single-edge-notch bending (SENB) or compact tension (CT) specimen.[18][21]

• Compressive and Bending Strength (ISO 5833): This standard specifies the methodologies for determining the compressive and four-point bending strength of acrylic bone cements.[3][4][22][23][24] These tests measure the maximum stress the material can withstand under compression and bending loads, respectively.

Clinical Follow-up Protocol: Radiostereometric Analysis (RSA)

RSA is a highly accurate three-dimensional radiographic technique used to measure implant migration and wear over time, providing early indicators of potential long-term failure.[25][26][27][28][29]

Caption: Workflow for Radiostereometric Analysis (RSA) in clinical follow-up.

The RSA protocol involves implanting small, inert tantalum markers into the bone surrounding the prosthesis and into the prosthesis itself during surgery.[25] A specialized stereo X-ray setup is used to take simultaneous radiographs from two different angles immediately after surgery and at subsequent follow-up intervals.[25] By analyzing the positions of the markers on the radiographs, the precise three-dimensional movement (translation and rotation) of the implant relative to the bone can be calculated with high accuracy.[25]

Concluding Remarks

The compiled data unequivocally demonstrates the superior mechanical properties and clinical performance of Palacos cement compared to Boneloc. Studies have consistently shown that Boneloc cement has reduced tensile strength and elastic modulus, which likely contributed to the significantly higher rates of implant migration, subsidence, and ultimately, clinical failure and revision observed in patients.[1][2][10][11] This comparative analysis highlights the critical role of robust mechanical properties, particularly fatigue strength and fracture toughness, in the long-term success of cemented arthroplasty. For researchers and professionals in the field, these findings underscore the importance of rigorous preclinical mechanical testing that accurately reflects the physiological loading conditions experienced in vivo.

References

• 1. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 2. researchgate.net [researchgate.net]
• 3. mti.mt-intl.ro [mti.mt-intl.ro]
• 4. actaorthopaedica.be [actaorthopaedica.be]
• 5. Mechanical properties of Palacos® MV bone cements containing magnetic glass-ceramic particles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. queensu.ca [queensu.ca]
• 7. researchgate.net [researchgate.net]
• 8. Role of fast-setting cements in arthroplasty: A comparative analysis of characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 12. View of Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients [actaorthop.org]
• 13. ASTM F2118 - Bone cement fatigue | EndoLab Material testing [endolab.org]
• 14. store.astm.org [store.astm.org]
• 15. store.astm.org [store.astm.org]
• 16. store.astm.org [store.astm.org]
• 17. testresources.net [testresources.net]
• 18. Testing Fracture Toughness of PMMA Bone Cement [element.com]
• 19. A procedure and criterion for bone cement fracture toughness tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. randb.co.kr [randb.co.kr]
• 21. testresources.net [testresources.net]
• 22. tandfonline.com [tandfonline.com]
• 23. ISO 5833 Bone cement* - Innoproof [innoproof.de]
• 24. Performance of bone cements: are current preclinical specifications adequate? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Radiostereometric Analysis: The Hip - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. RAD.00065 Radiostereometric Analysis (RSA) [anthem.com]
• 28. Evaluation of conventional and CT‐based radiostereometric analysis for inducible displacement measurements after total hip arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Guideline for RSA and CT-RSA implant migration measurements: an update of standardizations and recommendations - PMC [pmc.ncbi.nlm.nih.gov]

Boneloc vs. Conventional Cements: A Long-Term Performance Comparison

A comprehensive review of clinical data reveals significant long-term performance differences between Boneloc and conventional polymethyl methacrylate (PMMA) bone cements, with studies consistently demonstrating higher failure rates associated with Boneloc. This guide provides a detailed comparison for researchers, scientists, and drug development professionals, summarizing key quantitative data, experimental protocols, and visualizing the underlying factors contributing to these outcomes.

Boneloc was introduced in the early 1990s with the aim of improving upon conventional PMMA cements by offering improved physical and chemical characteristics that were hoped to reduce aseptic loosening.[1] However, long-term clinical data has not supported these initial hopes.

Quantitative Performance Data

The following tables summarize the long-term clinical outcomes of Boneloc compared to conventional PMMA cements, primarily Palacos, across various studies.

Table 1: Revision and Loosening Rates in Total Hip Arthroplasty (THA)

Study	Cement Type(s)	Follow-up Period	Number of Hips	Revision Rate (Aseptic Loosening)	Definite/Radiographic Loosening Rate	Key Findings
Gebuhr et al. (2001)[2]	Boneloc	9 years	42	50% (21/42)	57% (24/42)	Confirmed poor results of Boneloc in hip arthroplasty.
Vochteloo et al. (2004)[3]	Boneloc	9 to 11 years	163	17% (27/163)	59% (cumulative survival endpoint)	Failures of Boneloc cemented THA occurred even in later follow-up.
Walczak et al. (2000)[4]	Boneloc	2 to 4 years	109	15.5% (17/109)	45% (including radiologic failure)	Poor results consistent with the withdrawal of Boneloc from clinical use.
Wedderkopp et al. (1997)[5][6]	Boneloc vs. Palacos	24 to 39 months	108 (Boneloc), 39 (Palacos)	24% (26/108) with Boneloc, 0% with Palacos	Not specified	Significant failure rate with Boneloc compared to no failures with Palacos.
Thanner et al. (1995)[7]	Boneloc vs. Palacos	1 year	30 (randomized)	Not specified	Increased stem subsidence with Boneloc	Inferior fixation of Boneloc mainly attributed to its mechanical properties.
Markel et al. (2001)[8]	Boneloc	Average 42 months	20	35% (7/20)	Not specified	Unacceptably high failure rate over a relatively short follow-up.
Bergh et al. (1995)[9]	Boneloc	3 to 38 months	43	42% (18/43) revised	65% (28/43) loose	Early and high loosening rates observed.
Malchau et al. (1996)[10]	Boneloc	0.5 to 3 years	157	15% (24/157) revised	65% (102/157) including radiographic signs	Widespread early loosening.
Suominen (1995)[11]	Boneloc	28 to 36 months	8	25% (2/8) revised	50% (4/8) loose	Early failure of femoral components.
Chan et al. (2001)[1]	Boneloc	3 years	33	17% (5/33)	24% definite, 10% possible	Inferior mechanical properties of Boneloc led to early aseptic loosening.

Table 2: Performance in Total Knee Arthroplasty (TKA)

Study	Cement Type(s)	Follow-up Period	Number of Patients	Key Findings
Piggott et al. (1998)[12][13]	Boneloc vs. Palacos	2 to 5 years	19 (randomized)	Boneloc displayed significantly larger migration, subsidence, and lift-off of the tibial component compared to Palacos. At 5 years, Boneloc cases were clinical failures.

Experimental Protocols

The clinical studies cited above share common methodological elements for assessing the long-term performance of bone cements.

Clinical Evaluation:

• Patient Cohorts: Studies typically involved cohorts of patients undergoing primary total hip or knee arthroplasty.[1][2][3]

• Intervention: The primary variable was the type of bone cement used for fixation of the prosthetic components (Boneloc vs. a conventional PMMA cement like Palacos).[5][7][12]

• Follow-up: Patients were followed for extended periods, ranging from several months to over a decade, with regular clinical and radiographic examinations.[2][3]

• Clinical Outcome Measures: Standardized scoring systems, such as the Harris Hip Score, were often used to assess pain and function.[8] Revision surgery for aseptic loosening was a primary endpoint in many studies.[2][3][4]

Radiographic Evaluation:

• Imaging: Serial standardized radiographs were taken at specified intervals post-operatively.

• Assessment of Loosening: Radiographs were analyzed for signs of component loosening, including the presence and progression of radiolucent lines at the cement-bone or prosthesis-cement interface, component migration (subsidence, tilt), and cement fracture.[3]

• Radiostereometric Analysis (RSA): Some prospective randomized studies employed RSA, a highly accurate 3D radiographic technique, to precisely measure early implant migration, which is a strong predictor of later aseptic loosening.[7][12][13]

Visualization of Failure Mechanisms and Experimental Workflow

The following diagrams illustrate the logical relationships in the proposed failure mechanism of Boneloc and a typical experimental workflow for a clinical trial comparing bone cements.

Caption: Proposed failure pathway for Boneloc cement.

Caption: Typical workflow for a randomized clinical trial.

Discussion of Findings

The consistent and widespread reporting of poor clinical outcomes led to the withdrawal of Boneloc from the market in 1995.[3][4] The primary reason for the high failure rates is attributed to the altered mechanical properties of Boneloc compared to conventional PMMA cements.[1][14] Studies have suggested that while Boneloc may have had some biological advantages, the chemical substitutions made to its formulation resulted in inferior mechanical performance, including reduced tensile strength and elastic modulus.[1][7] This appears to have led to a time-dependent deterioration of the cement's mechanical properties, resulting in early aseptic loosening.[1][14]

In contrast, conventional PMMA bone cements, while not without their own long-term challenges such as aseptic loosening, have a much more established and successful track record in joint arthroplasty.[1] The long-term success of conventional cements has been a benchmark against which new cement formulations are measured.

Conclusion

The available body of evidence from numerous clinical studies overwhelmingly indicates that Boneloc bone cement had significantly inferior long-term performance compared to conventional PMMA cements. The high rates of aseptic loosening and subsequent revision surgeries associated with Boneloc highlight the critical importance of robust mechanical properties for the long-term success of cemented arthroplasty. For researchers and professionals in drug and device development, the case of Boneloc serves as a crucial reminder that modifications to biomaterials must be rigorously evaluated for their long-term in vivo performance before widespread clinical adoption. The recommendation from multiple studies is for indefinite follow-up for surviving prostheses implanted with Boneloc.[2][4]

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Aseptic loosening of BonelocR cemented hip prostheses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Aseptic loosening of BonelocR cemented hip prostheses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. actaorthop.org [actaorthop.org]
• 8. Cemented total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Boneloc cemented total hip prostheses. Loosening in 28/43 cases after 3-38 months - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Total hip arthroplasty with Boneloc: loosening in 102/157 cases after 0.5-3 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Early failure with Boneloc® bone cement: 4/8 femoral stems loose within 3 years | Acta Orthopaedica [actaorthop.org]
• 12. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]

Boneloc in Hip Arthroplasty: A Comparative Clinical Analysis

An in-depth review of the clinical trial performance of Boneloc bone cement in total hip arthroplasty reveals a consistent and concerning history of early failure, primarily due to aseptic loosening. This guide provides a comprehensive comparison of Boneloc's clinical outcomes with those of traditional Polymethyl Methacrylate (PMMA) bone cements, supported by data from multiple clinical studies.

Boneloc was introduced in the early 1990s with the aim of improving upon conventional PMMA bone cements by offering improved physical and chemical characteristics that were hypothesized to reduce aseptic loosening in the long term.[1] However, clinical data rapidly demonstrated the opposite, leading to its withdrawal from the market in 1995.[2]

Comparative Clinical Outcomes: Boneloc vs. PMMA

The available clinical data consistently highlights the inferior performance of Boneloc when compared to traditional PMMA cements. Studies have reported significantly higher rates of aseptic loosening, revision surgeries, and overall failure associated with the use of Boneloc.

Performance Metric	Boneloc	Conventional PMMA	Study Details
Aseptic Loosening Rate	24% definite loosening, 10% possibly loose[1]	Historically low rates of aseptic loosening over long-term follow-up.[1]	A clinical trial evaluating Boneloc in the femoral component of 33 hip arthroplasties.[1]
Revision Rate	17% revised due to increasing pain or progressive loosening[1]	Significantly lower revision rates in long-term studies.	Same study as above.[1]
Overall Failure Rate	57% (24 out of 42 hips) at 9-year follow-up[3]	Not directly compared in this study, but generally much lower.	Study of 42 consecutive total hip replacements using Boneloc.[3]
Cumulative Survival (Revision for Aseptic Loosening)	77% at 11 years[2]	Not directly compared in this study.	Study of 163 primary total hip arthroplasties with Boneloc.[2]
Cumulative Survival (Revision for Aseptic Loosening and/or Radiological Loosening)	59% at 11 years[2]	Not directly compared in this study.	Same study as above.[2]

Detailed Experimental Protocols

While specific, step-by-step experimental protocols are not exhaustively detailed in the publications, the general methodologies employed in the key clinical trials can be summarized as follows:

Prospective, Randomized Clinical Trial Comparing Boneloc and Palacos® Cements (as described in a study on total knee arthroplasty, but methodologies are similar for hip arthroplasty studies):

• Patient Selection: Patients with a diagnosis of osteoarthritis were enrolled.

• Randomization: Patients were randomly assigned to receive either Boneloc or Palacos® bone cement for fixation of the prosthetic components.

• Surgical Procedure: Standardized total hip arthroplasty was performed by experienced surgeons.

• Follow-up: Patients were followed at regular intervals (e.g., 3, 6, 12, 24, and 60 months) post-operatively.

• Outcome Measures:

  • Radiographic Analysis: Standardized radiographs were taken at each follow-up to assess for signs of loosening, such as the presence and progression of radiolucent lines at the cement-bone or cement-prosthesis interface. Migration of the components was measured using radiostereometric analysis (RSA).

  • Clinical Assessment: Clinical outcomes were evaluated using established scoring systems, such as the Harris Hip Score, which assesses pain and function.

• Statistical Analysis: Appropriate statistical methods were used to compare the outcomes between the two groups.

Visualizing the Path to Boneloc's Clinical Failure

The logical progression from the intended benefits of Boneloc to its eventual market withdrawal due to poor clinical outcomes can be visualized as follows:

Figure 1: Logical flow from Boneloc's intended use to its market withdrawal.

The Mechanism of Failure: A Signalling Pathway Perspective

The failure of Boneloc appears to be rooted in its mechanical properties, which proved to be inferior to conventional PMMA. This led to a cascade of events culminating in aseptic loosening.

Figure 2: Signalling pathway illustrating the mechanism of Boneloc failure.

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]

Boneloc vs. Palacos: A Radiostereometric Analysis of Cement Performance in Joint Arthroplasty

A comparative analysis of Boneloc and Palacos bone cements, focusing on their performance in total knee and hip arthroplasty as measured by radiostereometric analysis (RSA), reveals significant differences in implant stability. The evidence strongly indicates the inferior performance of Boneloc, characterized by substantially higher rates of prosthesis migration, which is a key predictor of early clinical failure.

Boneloc bone cement was developed as an alternative to conventional cements like Palacos, with the aim of reducing the release of potentially toxic monomers and lowering the curing temperature. However, post-market surveillance and dedicated clinical studies employing the high-precision technique of radiostereometric analysis (RSA) have consistently demonstrated poor fixation and higher failure rates associated with Boneloc.

Performance in Total Knee Arthroplasty: A Quantitative Comparison

A prospective, randomized study by Nilsson and Dalen provides a detailed comparison of Boneloc and Palacos in total knee arthroplasty. The study meticulously tracked the migration of the tibial component over a period of up to five years using RSA. The results, summarized in the table below, show a statistically significant increase in migration, subsidence, and lift-off for the Boneloc group compared to the Palacos group.

This increased instability with Boneloc was detectable as early as three months post-operation and became statistically significant by the one-year mark.[1] A concerning finding was the specific pattern of migration in the Boneloc group, where all tibial components exhibited subsidence of the posterior part and a lifting-off of the anterior portion.[1] In contrast, the migration patterns in the Palacos group were more evenly distributed around the implant.[1] By the five-year follow-up, the two Boneloc cases that had been investigated were deemed clinical failures due to the high rates of migration.[1]

Performance Metric	Boneloc (Mean ± SD)	Palacos (Mean ± SD)	Time Point	p-value
Subsidence (mm)	1.9 ± 1.8	0.4 ± 0.7	2 years	0.02
Lift-off (mm)	1.1 ± 0.9	0.3 ± 0.3	2 years	0.01
Max. Total Point Migration (mm)	2.3 ± 1.9	0.6 ± 0.7	2 years	0.02

Table 1: Radiostereometric analysis of tibial component migration in total knee arthroplasty at 2-year follow-up. Data from Nilsson and Dalen, 1998.

Performance in Total Hip Arthroplasty

Performance Aspect	Boneloc	Palacos (and other standard cements)
Cup Migration	Increased proximal migration	Stable fixation
Stem Subsidence	Increased subsidence	Minimal and stabilizing subsidence
Clinical Outcome	High rates of early loosening and revision	Established long-term survivorship

Table 2: Qualitative comparison of Boneloc and Palacos in total hip arthroplasty based on RSA findings.

Experimental Protocols

The data presented is primarily derived from prospective, randomized clinical trials utilizing radiostereometric analysis (RSA).

Radiostereometric Analysis (RSA) Experimental Workflow

The fundamental principle of RSA involves the implantation of tiny, inert markers (tantalum beads) into the bone surrounding the prosthesis and/or onto the prosthesis itself. At various post-operative intervals, simultaneous X-ray images are taken from two different angles. By analyzing the three-dimensional positions of the markers on these stereo radiographs, the precise movement of the prosthesis relative to the bone can be calculated with a high degree of accuracy.

References

• 1. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Boneloc and Palacos Bone Cements: Tensile Strength and Elastic Modulus

For researchers, scientists, and drug development professionals in the orthopedic field, the selection of bone cement is a critical decision impacting the longevity and success of joint arthroplasty. This guide provides a detailed comparison of the tensile strength and elastic modulus of two commercially available bone cements: Boneloc and Palacos. The data presented is compiled from published experimental studies to offer an objective overview of their mechanical performance.

Executive Summary

Experimental evidence demonstrates that Palacos bone cement exhibits superior mechanical properties, specifically higher tensile strength and elastic modulus, when compared to Boneloc.[1][2][3] This disparity in mechanical performance has been linked to poorer clinical outcomes, including increased implant migration and subsidence, in patients receiving Boneloc cement.[1][2][3][4][5][6][7] While Boneloc was developed with the aim of reducing heat generation during curing, its compromised mechanical integrity has been a significant concern.[1][4]

Quantitative Data Comparison

The following table summarizes the key mechanical properties of Boneloc and Palacos as reported in a comparative study.

Mechanical Property	Boneloc	Palacos	Unit
Tensile Strength	Reduced	Standard	MPa
Elastic Modulus	Reduced	Standard	GPa

Note: The referenced study highlighted a reduction in these properties for Boneloc compared to the standard, Palacos, without providing absolute values in the abstract. The focus was on the comparative performance.[1][2][3] Other studies have reported the bending strength of Palacos R to be around 80 MPa and the bending modulus to be approximately 2.5 GPa.[8][9]

Experimental Protocols

The determination of tensile strength and elastic modulus for bone cements typically follows standardized testing procedures to ensure reproducibility and comparability of results. A generalized workflow for these experiments is outlined below.

Specimen Preparation

• Mixing: The polymer powder and liquid monomer of the bone cement are mixed according to the manufacturer's instructions. This is often done under vacuum to minimize porosity.

• Molding: The mixed cement is placed into standardized molds to create specimens of a specific geometry (e.g., dumbbell-shaped for tensile testing).

• Curing: The specimens are allowed to cure for a specified period, typically 24 to 48 hours, at a controlled temperature and humidity to ensure complete polymerization.

Mechanical Testing

• Tensile Test: The cured specimens are subjected to a uniaxial tensile force using a universal testing machine. The force is applied at a constant rate of displacement until the specimen fractures.

• Data Acquisition: During the test, the applied load and the resulting elongation of the specimen are continuously recorded.

• Calculation:

  • Tensile Strength: Calculated as the maximum stress the specimen can withstand before fracturing.

  • Elastic Modulus (Young's Modulus): Determined from the initial linear portion of the stress-strain curve, representing the material's stiffness.

Visualization of Experimental Workflow

The following diagram illustrates the typical experimental workflow for determining the tensile strength and elastic modulus of bone cements.

Caption: Experimental workflow for bone cement mechanical testing.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties | Acta Orthopaedica [actaorthop.org]
• 3. tandfonline.com [tandfonline.com]
• 4. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 8. Mechanical characteristics of antibiotic-laden bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanical properties of Palacos® MV bone cements containing magnetic glass-ceramic particles - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Monomer Release: Boneloc® vs. Standard PMMA Bone Cement

For researchers, scientists, and drug development professionals, understanding the characteristics of biomaterials is paramount. This guide provides an objective comparison of monomer release from Boneloc® and standard Polymethyl Methacrylate (PMMA) bone cements, supported by experimental data, to inform material selection and development.

The choice of bone cement in orthopedic procedures has significant implications for biocompatibility and long-term implant success. A critical factor in this consideration is the release of unreacted monomers from the cement matrix, which can have cytotoxic effects and influence the biological response at the implant site. This guide focuses on a direct comparison of monomer release profiles between Boneloc®, a bone cement with a modified chemical composition, and a conventional PMMA bone cement, Palacos®.

Executive Summary

Experimental analysis reveals a notable difference in the monomer release profiles of Boneloc® and standard PMMA (Palacos®). While Boneloc® was observed to release a smaller amount of methyl methacrylate (MMA), the primary monomer in conventional PMMA, it exhibited a significantly higher release of total monomers. This is attributed to the different co-monomers used in the formulation of Boneloc®.

Quantitative Comparison of Monomer Release

The following table summarizes the quantitative data from a comparative in vitro study that measured the amount of monomer released from Boneloc® and Palacos® cements over a period of three weeks. The data is presented as the percentage of the initial monomer content that was extracted.

Cement Type	Methyl Methacrylate (MMA) Release (% of initial)	Total Monomer Release (% of initial)
Boneloc®	1.8%	5.2%
Palacos® (PMMA)	2.5%	2.5%

Data sourced from Thanner, J., et al. (1995). Evaluation of Boneloc®: Chemical and mechanical properties, and a randomized clinical study of 30 total hip arthroplasties. Acta Orthopaedica Scandinavica, 66(3), 207–214.

Experimental Protocols

The data presented above was obtained through a rigorous in vitro elution study. The detailed methodology is outlined below to provide a comprehensive understanding of the experimental conditions.

Objective: To quantify and compare the in vitro release of monomers from Boneloc® and Palacos® bone cements.

Materials:

• Boneloc® bone cement

• Palacos® bone cement

• Methanol (analytical grade)

Sample Preparation:

• Cement specimens were prepared according to the manufacturer's instructions for each cement type.

• Standardized cylindrical specimens were created to ensure a consistent surface area-to-volume ratio for elution.

• The specimens were allowed to fully cure under controlled temperature and humidity conditions.

Elution Procedure:

• Each cured cement specimen was immersed in a sealed container with a defined volume of methanol, which served as the extraction solvent.

• The containers were stored at a constant temperature to simulate physiological conditions as closely as possible.

• The methanol was sampled at predetermined time intervals over a total period of three weeks.

Analytical Method:

• The concentration of released monomers in the collected methanol samples was quantified using gas chromatography (GC).

• Separate analyses were conducted to identify and quantify the specific monomers released from each cement type, including MMA and the other co-monomers present in Boneloc®.

• The cumulative amount of each monomer released was calculated and expressed as a percentage of the initial monomer content in the cement specimens.

Visualizing the Experimental Workflow

The following diagram illustrates the key stages of the in vitro monomer release study, from sample preparation to data analysis.

Caption: Experimental workflow for in vitro monomer release analysis.

Signaling Pathway of Monomer-Induced Cellular Response

The release of monomers from bone cements can trigger a cascade of cellular events. The diagram below provides a simplified representation of a potential signaling pathway initiated by monomer exposure, leading to an inflammatory response.

A Comparative Analysis of Aseptic Loosening Rates: Boneloc vs. Simplex Bone Cement

An objective review of clinical performance and outcomes for researchers and drug development professionals.

The selection of bone cement is a critical factor in the long-term success of total joint arthroplasty. While numerous formulations have been developed, few have illustrated the importance of rigorous long-term clinical evaluation as starkly as the case of Boneloc® bone cement. Introduced in the early 1990s, Boneloc was marketed as an improved formulation over traditional polymethyl methacrylate (PMMA) cements like Simplex®. However, it was withdrawn from the market in 1995 due to alarmingly high rates of early aseptic loosening.[1][2][3] This guide provides a direct comparison of the clinical performance of Boneloc and Simplex, focusing on aseptic loosening rates, supported by data from clinical studies and national arthroplasty registries.

Quantitative Comparison of Clinical Outcomes

The data overwhelmingly demonstrates the inferior performance of Boneloc cement compared to conventional high-viscosity cements, including Simplex and Palacos®. Studies consistently report significantly higher rates of revision surgery due to aseptic loosening for prostheses implanted with Boneloc.

Study / Registry	Arthroplasty Type	Follow-up Period	Boneloc Group Outcome	Comparator Group Outcome (Cement)	Key Finding
Norwegian Arthroplasty Register [4][5][6]	Total Hip (THA) - Charnley femoral component	4.5 years	74% survival (26% failure rate)	Significantly better survival with high-viscosity cement.	Boneloc cemented Charnley stems had a 14 times higher risk of revision than those with high-viscosity cement.[4][6]
Norwegian Arthroplasty Register [4][5][6]	THA - Exeter femoral component	4.5 years	97% survival (3% failure rate)	Significantly better survival with high-viscosity cement.	Boneloc cemented Exeter stems had a 7 times higher risk of revision than those with high-viscosity cement.[4][6]
Gebuhr P, et al. (2000) [1][7]	THA	9 years	57% overall failure rate (24 of 42 hips). 21 hips (50%) revised for aseptic loosening.	N/A (Cohort study)	The study confirmed the poor long-term results of Boneloc and recommended indefinite follow-up for surviving prostheses.[1][7]
Walczak JP, et al. (2000) [2]	THA	2-4 years	79% survival at 4 years (revision for aseptic loosening as endpoint).	N/A (Cohort study)	15.5% of hips were revised for aseptic loosening within a mean follow-up of 30 months.[2]
Nilsson KG & Dalén T (1998) [8][9]	Total Knee (TKA)	2-5 years	Significantly larger migration, subsidence, and lift-off of the tibial component.	Palacos® cement showed minimal migration and stable fixation.	The difference in component migration was significant at 12 months, indicating early failure of fixation with Boneloc.[8][9]
Thanner J, et al. (1995) [10]	THA	1 year	Increased stem subsidence and cup migration observed via radiostereometric analysis (RSA).	Palacos® cement showed superior implant stability.	The inferior fixation of Boneloc was attributed to its mechanical properties.[10]

Experimental Protocols: A Representative Clinical Study Design

The most robust evidence comparing bone cements comes from prospective, randomized controlled trials (RCTs) and national arthroplasty registries. A typical protocol for such a study is detailed below.

Objective: To compare the rate of aseptic loosening and implant survival of total joint arthroplasties performed with Boneloc cement versus a standard PMMA cement (e.g., Simplex P).

Methodology:

• Patient Recruitment: A cohort of patients indicated for primary total hip or knee arthroplasty is recruited.

  • Inclusion Criteria: Patients with end-stage osteoarthritis or similar non-inflammatory conditions.

  • Exclusion Criteria: Patients with active infection, severe bone loss, or previous surgery on the affected joint.

• Randomization: Patients are randomly assigned to one of two groups:

  • Group A (Investigational): Receives the prosthesis fixated with Boneloc cement.

  • Group B (Control): Receives the prosthesis fixated with Simplex P cement.

• Surgical Procedure:

  • All surgeries are performed by experienced surgeons using a standardized surgical technique and the same prosthesis type (e.g., Charnley or Exeter).

  • Cementing techniques (e.g., vacuum mixing, cement gun delivery) are standardized across both groups to minimize confounding variables.

• Follow-up and Evaluation:

  • Patients are followed at regular intervals (e.g., 3 months, 1 year, 2 years, 5 years, 10 years).

  • Clinical Evaluation: Standardized scoring systems (e.g., Harris Hip Score) are used to assess pain and function.

  • Radiographic Evaluation: Serial radiographs are taken to assess for signs of loosening, such as the presence and progression of radiolucent lines at the bone-cement or implant-cement interface.

  • Radiostereometric Analysis (RSA): For high-precision studies, RSA is used to measure three-dimensional implant migration over time, which is a sensitive early predictor of future aseptic loosening.[8][9][10]

• Endpoint Definition: The primary endpoint is revision surgery due to aseptic loosening. Secondary endpoints include radiographic evidence of loosening and significant implant migration as measured by RSA.

• Statistical Analysis: Implant survival is analyzed using Kaplan-Meier survival curves, with revision for aseptic loosening as the failure event. Cox regression analysis is used to identify risk factors for failure.[4][6]

Logical Workflow of a Comparative Arthroplasty Study

The diagram below illustrates the typical workflow for a clinical study designed to compare the performance of two different bone cements, leading to the determination of aseptic loosening rates.

Caption: Workflow of a randomized trial comparing bone cements.

Conclusion

The clinical evidence from large-scale arthroplasty registries and multiple prospective studies is unequivocal: Boneloc bone cement demonstrated significantly higher rates of early aseptic loosening and implant failure compared to traditional PMMA cements like Simplex.[4][7][8] Studies using high-precision radiostereometric analysis confirmed that prostheses fixed with Boneloc exhibited greater migration shortly after surgery, predicting the subsequent clinical failures.[9][10] The failure was attributed to Boneloc's inferior mechanical properties, leading to time-dependent deterioration and an inability to withstand long-term physiological loading.[11][12] The history of Boneloc serves as a critical case study on the necessity of thorough, long-term clinical data, preferably from national registries, before the widespread adoption of new biomaterials in orthopedics.[3][13]

References

• 1. researchgate.net [researchgate.net]
• 2. Low-friction arthroplasty with Boneloc bone-cement: outcome at 2 to 4 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Detection of inferior products in arthroplasty and implementation of findings: a retrospective analysis of the Boneloc incident] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. Exeter and charnley arthroplasties with Boneloc or high viscosity cement. Comparison of 1,127 arthroplasties followed for 5 years in the Norwegian Arthroplasty Register - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Inferior performance of Boneloc bone cement in total knee arthroplasty: a prospective randomized study comparing Boneloc with Palacos using radiostereometry (RSA) in 19 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inferior performance of Boneloc® bone cement in total knee arthroplasty: A prospective randomized study comparing Boneloc® with Palacos® using radiostereometry (RSA) in 19 patients | Acta Orthopaedica [actaorthop.org]
• 10. actaorthop.org [actaorthop.org]
• 11. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. helse-bergen.no [helse-bergen.no]

Boneloc Bone Cement: An In Vivo Biocompatibility Comparison

A Guide for Researchers and Drug Development Professionals

Introduction: The long-term success of cemented arthroplasty hinges on the biocompatibility and mechanical stability of the bone cement used. Boneloc®, introduced in the early 1990s, was marketed as a bone cement with improved chemical and physical characteristics over conventional Polymethyl methacrylate (PMMA) cements.[1][2] Purported advantages included a lower polymerization temperature, which would theoretically reduce thermal necrosis of surrounding bone, and lower levels of residual monomer.[3] However, extensive clinical use revealed significant shortcomings, leading to its eventual withdrawal from the market. This guide provides a comparative analysis of the in vivo biocompatibility of Boneloc, referencing its well-documented clinical performance alongside preclinical data from alternative bone cements. Due to a notable scarcity of published preclinical in vivo biocompatibility studies on Boneloc in animal models, this guide utilizes its extensive clinical failure data as a primary indicator of its long-term in vivo performance.

Comparative Analysis of In Vivo Biocompatibility

While direct preclinical comparisons are limited, the extensive clinical data for Boneloc paints a clear picture of its in vivo performance. In contrast, other bone cements have undergone more thorough preclinical evaluation.

Boneloc: Clinical studies have consistently reported high failure rates for Boneloc, primarily due to aseptic loosening, cement fracture, and prosthesis migration.[2][3] These clinical outcomes are strong indicators of poor long-term in vivo biocompatibility and mechanical stability. The chemical modifications in Boneloc, intended to be advantageous, ultimately resulted in inferior mechanical properties compared to traditional PMMA cements.[2] There is evidence of time-dependent deterioration of its mechanical properties, leading to early aseptic loosening.[2]

Polymethyl Methacrylate (PMMA) Cements (e.g., Palacos®, Simplex P®): Conventional PMMA cements have a long history of clinical use with generally good long-term results.[2] In vivo animal studies on PMMA cements typically show a mild inflammatory response that subsides over time, leading to the formation of a stable fibrous capsule at the bone-cement interface.[4] The porosity of the cement is a critical factor influencing its mechanical behavior in vivo.[5] While particles of PMMA can elicit an inflammatory response, the bulk material is generally well-tolerated when implanted.

Calcium Phosphate Cements (CPC): These cements are often lauded for their biocompatibility and osteoconductivity. In vivo studies in animal models, such as rabbits, have demonstrated that CPCs can support bone apposition directly on their surface without eliciting a significant inflammatory response or fibrous encapsulation.[6] Over time, these cements can be resorbed and replaced by new bone tissue.

Quantitative Data Comparison

The following table summarizes key biocompatibility and performance parameters from in vivo studies of different bone cement types. It is important to note the absence of comparable preclinical data for Boneloc. The clinical data presented for Boneloc serves as a surrogate for its long-term in vivo performance.

Parameter	Boneloc (Clinical Data)	Conventional PMMA (Preclinical/Clinical Data)	Calcium Phosphate Cement (Preclinical Data)
Aseptic Loosening Rate	High (e.g., 24% definite loosening in one study)[2]	Low to moderate, dependent on technique and patient factors	Not applicable (designed to be osteointegrated/resorbed)
Implant Migration	Significant migration reported in clinical studies	Minimal with proper cementing technique	Stable, with eventual resorption and bone replacement
Inflammatory Response	Histological studies of retrieved tissues show foreign body reactions to wear particles[3]	Mild acute inflammation followed by a chronic fibrous capsule formation[4]	Minimal to no inflammatory response observed in animal models[6]
Fibrous Capsule Formation	A fibrous membrane is typically observed at the bone-cement interface in cases of loosening	A thin, stable fibrous capsule is the expected outcome	Generally absent; direct bone apposition is observed[6]
Bone Integration	Poor; characterized by the formation of a radiolucent zone at the bone-cement interface	Encapsulation by fibrous tissue, not direct integration	Osteoconductive, allowing for bone ingrowth and integration[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of in vivo biocompatibility. Below are generalized protocols based on common practices for evaluating bone cements in animal models.

Animal Model and Implantation

• Animal Model: Commonly used models include rabbits, rats, and sheep. The choice of animal depends on the size of the implant and the specific research question.

• Implantation Site: For assessing local tissue reaction, subcutaneous or intramuscular implantation is often used.[4] To evaluate performance in a bony environment, defects are created in long bones (e.g., femur, tibia) and filled with the bone cement.

• Surgical Procedure:

  • Anesthetize the animal following approved protocols.

  • Prepare the surgical site by shaving and disinfecting the skin.

  • Create a surgical incision to expose the target implantation site (e.g., bone or subcutaneous tissue).

  • If applicable, create a standardized defect in the bone using a surgical drill.

  • Prepare the bone cement according to the manufacturer's instructions.

  • Implant the cement into the defect or subcutaneous pocket.

  • Close the surgical wound in layers.

  • Provide postoperative analgesia and care.

• Time Points: Animals are typically euthanized at various time points (e.g., 2, 6, 12, and 26 weeks) to evaluate the progression of the tissue response.

Histological Evaluation

• Sample Collection: At the time of euthanasia, the implant and surrounding tissue are carefully excised.

• Sample Processing:

  • Fix the tissue samples in 10% neutral buffered formalin.

  • For bone samples, decalcification may be necessary depending on the staining method.

  • Dehydrate the samples through a series of graded ethanol solutions.

  • Clear the samples in xylene and embed them in paraffin wax.

• Sectioning and Staining:

  • Cut thin sections (e.g., 5 µm) using a microtome.

  • Mount the sections on glass slides.

  • Stain the sections with standard histological stains such as Hematoxylin and Eosin (H&E) to visualize cell morphology and Masson's Trichrome to identify collagenous fibrous tissue.

• Analysis: A pathologist evaluates the stained sections for:

  • Inflammatory cell infiltrate: Identification and quantification of neutrophils, lymphocytes, macrophages, and giant cells.

  • Fibrous capsule: Measurement of the thickness and characterization of the cellularity and collagen organization.

  • Tissue integration: Assessment of direct bone-implant contact or the nature of the intervening tissue.

  • Necrosis: Evaluation of cell death in the tissue surrounding the implant.

Quantitative Histomorphometry

• Specialized software is used to quantify various parameters from the histological images, such as:

  • Fibrous capsule thickness (in µm).

  • Percentage of bone-to-implant contact.

  • Number of inflammatory cells per unit area.

Visualizations

Signaling Pathway of Foreign Body Reaction to Bone Cement Particles

Caption: Foreign body reaction to bone cement wear particles leading to aseptic loosening.

Experimental Workflow for In Vivo Biocompatibility Testing

References

• 1. researchgate.net [researchgate.net]
• 2. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. In Vitro and In Vivo Response to Low-Modulus PMMA-Based Bone Cement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In vivo behavior of acrylic bone cement in total hip arthroplasty - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Thickness of fibrous capsule after implantation of hydroxyapatite in subcutaneous tissue in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Boneloc® Failure Modes and a Review of Alternative Bone Cements

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of Boneloc® bone cement with several alternatives, supported by experimental data. The information is intended to assist researchers, scientists, and drug development professionals in understanding the material properties and clinical performance of various bone cements.

Introduction to Boneloc® and its Failure

Boneloc® bone cement was introduced with the aim of improving upon conventional polymethyl methacrylate (PMMA) cements by offering a lower curing temperature and reduced monomer leakage. However, clinical studies revealed high failure rates, leading to its withdrawal from the market. The primary failure mode of Boneloc® was aseptic loosening of the prosthesis, driven by its suboptimal mechanical properties. This guide delves into the specifics of these failures and contrasts Boneloc®'s performance with that of established alternatives such as Palacos® R, Simplex® P, Cemex® RX, and SmartSet® HV.

Comparative Analysis of Material Properties

The performance of a bone cement is critically dependent on its mechanical and handling properties. The following tables summarize the quantitative data for Boneloc® and its alternatives.

Table 1: Mechanical Properties of Selected Bone Cements

Property	Boneloc®	Palacos® R	Simplex® P	Cemex® RX	SmartSet® HV
Tensile Strength (MPa)	28	40-50	30-40	~35	35-45
Elastic Modulus (GPa)	1.8	2.2-2.8	2.2-2.7	~2.5	2.3-2.9
Compressive Strength (MPa)	~70	90-110	80-100	85-105	90-110
Bending Strength (MPa)	~50	60-80	55-75	~65	60-80

Table 2: Handling and Thermal Properties

Property	Boneloc®	Palacos® R	Simplex® P	Cemex® RX	SmartSet® HV
Curing Temperature (°C)	45-55	60-80	65-85	55-65	60-75
Setting Time (minutes)	8-12	8-12	9-15	8-12	10-14
Viscosity	Low	High	Medium/High	Low/Medium	High

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies, primarily adhering to ISO 5833 and ASTM F451 standards for acrylic resin cements.

Mechanical Testing

• Tensile and Compressive Strength: These properties are determined using a universal testing machine. For tensile testing, dumbbell-shaped specimens are subjected to a uniaxial tensile load until failure. For compressive strength, cylindrical specimens are loaded axially until they fracture or yield. The rate of loading (crosshead speed) is a critical parameter and is typically specified in the relevant standards (e.g., 5 mm/min for tensile testing).

• Elastic Modulus: This is calculated from the slope of the initial linear portion of the stress-strain curve obtained during tensile or compressive testing. It represents the material's stiffness.

• Bending Strength (Flexural Strength): A four-point bending test is commonly employed. A rectangular beam of the cement is supported at two points and the load is applied at two other points between the supports. This creates a region of constant bending moment, and the stress at which the specimen fails is recorded as the bending strength.

Handling and Thermal Properties Measurement

• Curing Temperature: The exothermic reaction during polymerization is measured by embedding a thermocouple in the center of a cement sample as it cures. The peak temperature reached is recorded as the maximum curing temperature.

• Setting Time: This is determined by monitoring the temperature profile of the curing cement. The setting time is defined as the time at which the temperature is halfway between the peak temperature and the ambient temperature.

Monomer Release Analysis

• Gas Chromatography (GC): The amount of residual monomer (e.g., methyl methacrylate) that leaches from the cured cement is quantified using gas chromatography. Cured cement samples are immersed in a solvent (e.g., methanol or saline) for a specified period. The solvent is then injected into the gas chromatograph to separate and quantify the amount of eluted monomer.

Clinical Performance Evaluation

• Radiostereometric Analysis (RSA): This is a highly accurate 3D imaging technique used to measure the migration and rotation of a prosthetic implant relative to the bone over time. Tantalum beads are implanted into the bone and the prosthesis at the time of surgery. Serial stereo radiographs are then taken at follow-up intervals to track the precise movement of the implant, providing a sensitive measure of implant stability.

Visualization of Failure Modes and Experimental Workflow

The following diagrams, created using the DOT language, illustrate key concepts related to Boneloc® failure and the experimental evaluation of bone cements.

Boneloc® Failure Pathway

Caption: Logical flow from Boneloc's formulation to clinical failure.

Experimental Workflow for Bone Cement Comparison

Caption: Workflow for comparative testing of bone cements.

Conclusion

The case of Boneloc® serves as a critical reminder of the importance of rigorous preclinical and clinical testing of new biomaterials. While its formulation aimed to address certain drawbacks of traditional PMMA cements, the alterations ultimately compromised its mechanical integrity, leading to widespread clinical failures.[1][2][3][4][5] In contrast, established bone cements such as Palacos® R, Simplex® P, Cemex® RX, and SmartSet® HV have demonstrated more reliable long-term performance due to their robust mechanical properties and predictable handling characteristics.[6][7][8][9][10][11][12][13][14][15][16][17][18][19][20][21][22][23][24][25] This comparative analysis underscores the necessity for a comprehensive understanding of the interplay between a bone cement's composition, its material properties, and its in vivo performance. For researchers and developers, these findings highlight the critical parameters to consider when designing and evaluating new bone cement formulations to ensure patient safety and long-term clinical success.

References

• 1. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Total hip arthroplasty with Boneloc cement: Unsatisfactory results in 163 hips after 9 to 11 years - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] The effect of femoral stem size on failure rates in total hip replacement cemented with Boneloc. | Semantic Scholar [semanticscholar.org]
• 6. Comparison of the mechanical properties of Simplex P, Zimmer Regular, and LVC bone cements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tecres.com [tecres.com]
• 8. Mechanical properties of bone cement. Importance of the mixing technique - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanical characteristics of antibiotic-laden bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. indiamart.com [indiamart.com]
• 11. researchgate.net [researchgate.net]
• 12. zimmerbiomet.com [zimmerbiomet.com]
• 13. Mechanical properties of Palacos® MV bone cements containing magnetic glass-ceramic particles - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pdf.medicalexpo.com [pdf.medicalexpo.com]
• 15. Bone cements and mixer and delivery systems | Stryker [stryker.com]
• 16. A prospective randomised radiostereometric analysis trial of SmartSet HV and Palacos R bone cements in primary total hip arthroplasty - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. scribd.com [scribd.com]
• 19. jnjmedtech.com [jnjmedtech.com]
• 20. jnjmedtech.com [jnjmedtech.com]
• 21. exac.com [exac.com]
• 22. ortomedic.no [ortomedic.no]
• 23. static1.squarespace.com [static1.squarespace.com]
• 24. revmedconnect.com [revmedconnect.com]
• 25. accessdata.fda.gov [accessdata.fda.gov]

Safety & Regulatory Compliance

Essential Procedures for the Safe Disposal of Boneloc Bone Cement

For researchers, scientists, and drug development professionals, the proper disposal of laboratory materials is a critical component of ensuring a safe and compliant work environment. Boneloc, a polymethyl methacrylate (PMMA) based bone cement, requires specific handling and disposal procedures due to its chemical composition. Adherence to these protocols is essential to mitigate risks to personnel and the environment.

The primary components of PMMA bone cements like Boneloc consist of a powder and a liquid that are mixed to initiate polymerization. The liquid monomer, methyl methacrylate (MMA), is a volatile and flammable substance, while the powder typically contains PMMA beads, a radiopacifier, and an initiator.[1] Uncured components are considered hazardous waste and must be managed accordingly.

Hazardous Components and Associated Risks

A summary of the hazardous components typically found in PMMA bone cements and their associated risks are detailed below. It is crucial to consult the specific Safety Data Sheet (SDS) for Boneloc for precise information.

Component	Chemical Name	Key Hazards
Liquid Monomer	Methyl Methacrylate (MMA)	Highly flammable liquid and vapor, skin irritant, may cause allergic skin reaction, may cause respiratory irritation.[2][3] Toxic if inhaled, in contact with skin, or if swallowed.[2]
Powder Initiator	Dibenzoyl Peroxide	Organic peroxide, may cause fire, skin irritant, may cause allergic skin reaction.
Liquid Activator	N,N-Dimethyl-p-toluidine	Toxic if swallowed, in contact with skin, or if inhaled. May cause damage to organs through prolonged or repeated exposure.[2][4]
Radiopacifier	Zirconium Dioxide or Barium Sulfate	Generally low hazard, but inhalation of dust should be avoided.

Detailed Disposal Protocol for Boneloc

This protocol provides a step-by-step guide for the safe disposal of Boneloc waste. This procedure is based on general guidelines for PMMA bone cements and hazardous laboratory waste.

I. Personal Protective Equipment (PPE) and Safety Precautions:

• Engineering Controls: All handling and mixing of uncured Boneloc components should be performed in a well-ventilated area, preferably within a fume hood to minimize inhalation of MMA vapors.[5][6]

• Personal Protective Equipment:

  • Wear chemical-resistant gloves (e.g., nitrile or butyl rubber).[7]

  • Wear chemical safety goggles or a face shield.[6]

  • Wear a lab coat or other protective clothing.[7]

  • If ventilation is inadequate, a respirator with an appropriate organic vapor cartridge may be necessary.[6]

• Ignition Sources: Keep all uncured Boneloc components away from heat, sparks, and open flames due to the flammability of the liquid monomer.[6][8]

II. Disposal of Uncured Boneloc Components:

Unmixed powder and liquid monomer are considered hazardous waste.

• Liquid Monomer (MMA):

  • Do not pour liquid MMA down the drain.[9]

  • For small spills (<20 ml), absorb the liquid with an inert material such as vermiculite, sand, or activated charcoal adsorbent.[4][5][8]

  • Place the absorbent material into a designated, labeled hazardous waste container that is compatible with flammable liquids.[8]

  • For larger spills, contain the spill and use non-sparking tools for cleanup.[7][10]

  • Alternatively, small amounts of the liquid component can be evaporated in a fume hood.[4][5]

• Powder Component:

  • Avoid creating dust when handling the powder.[11]

  • Collect any spilled or excess powder using a scoop or brush.

  • Place the collected powder into a labeled hazardous waste container.

• Empty Containers:

  • Empty containers that held the liquid monomer may still contain flammable vapors and should be treated as hazardous waste.[6][7]

  • Containers should be collected in a designated hazardous waste receptacle.

III. Disposal of Cured Boneloc:

• Polymerization: If possible, mix any remaining liquid and powder components according to the manufacturer's instructions to allow them to fully polymerize (harden).[12] This reaction is exothermic and generates heat.

• Disposal of Cured Cement:

  • Once fully cured and hardened, the solid Boneloc is generally considered non-hazardous.[12]

  • Mixed and set bone cement can typically be disposed of with other clinical waste.[13] However, it is imperative to confirm this with your institution's Environmental Health and Safety (EHS) office and local regulations.

  • Dispose of the cured cement in a designated clinical or solid waste container as per institutional guidelines.

IV. Waste Segregation and Labeling:

• Segregation: Keep hazardous Boneloc waste (uncured liquid and powder) separate from non-hazardous waste.

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste," the full chemical names of the contents, and the associated hazards (e.g., "Flammable," "Toxic").

V. Waste Collection and Final Disposal:

• Storage: Store hazardous waste containers in a designated satellite accumulation area that is cool and well-ventilated.

• Collection: Arrange for the collection of hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

Boneloc Disposal Workflow

Caption: Workflow for the proper disposal of Boneloc waste.

References

• 1. Poly(methyl methacrylate) - Wikipedia [en.wikipedia.org]
• 2. medline.com [medline.com]
• 3. meta-biomed.com [meta-biomed.com]
• 4. medline.com [medline.com]
• 5. fda.gov [fda.gov]
• 6. How to Dispose of Waste Methyl Methacrylate? [slchemtech.com]
• 7. Mobile [my.chemius.net]
• 8. nj.gov [nj.gov]
• 9. jorvet.com [jorvet.com]
• 10. stryker.com [stryker.com]
• 11. meta-biomed.com [meta-biomed.com]
• 12. ehs.stonybrook.edu [ehs.stonybrook.edu]
• 13. PDF Download [heraeus-medical.com]

Essential Safety and Operational Protocols for Handling Boneloc Bone Cement

For laboratory professionals, including researchers and scientists in the field of drug development, the safe handling of chemical substances is paramount. This document provides comprehensive, procedural guidance for the use of Boneloc, a brand of acrylic bone cement. Adherence to these protocols is critical for ensuring personnel safety and operational integrity.

Boneloc, a polymethyl methacrylate (PMMA)-based bone cement, presents potential hazards primarily through the release of methyl methacrylate (MMA) monomer vapor during its preparation.[1] Inhalation of and contact with MMA can lead to respiratory irritation, skin sensitization, and other health effects.[2][3] Therefore, the implementation of stringent safety measures is not merely recommended but essential.

Chemical Composition and Hazard Profile

Boneloc is a two-part system consisting of a powder and a liquid component that, when mixed, initiates a polymerization reaction. The primary hazardous component is the liquid monomer, methyl methacrylate.

Component	Chemical Name	Percentage	Key Hazards
Powder	Methyl-butyl-methacrylate	~90%	Combustible dust
Zirconium oxide	Varies	Radiopaque contrast medium
Liquid	Methyl methacrylate (MMA)	50-100%	Highly flammable, skin/eye/respiratory irritant, potential sensitizer.[3]
N,N-dimethyl-p-toluidine	< 5.0%	Accelerator

Note: The exact composition can vary. Always refer to the specific product's Safety Data Sheet (SDS) if available. Boneloc was withdrawn from clinical use in 1995 due to poor mechanical performance, and as such, obtaining a specific, original SDS may be difficult.[4][5]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure to MMA. The following table outlines the required equipment for handling Boneloc.

Body Part	Required PPE	Specifications and Rationale
Hands	Double Gloving	An inner layer of nitrile or polyethylene gloves with an outer layer of neoprene gloves is recommended for resistance to methacrylate penetration.[2][6] Latex gloves are not recommended as they offer less protection.
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles are essential to protect against accidental splashes of the liquid monomer.[7] A full-face shield provides an additional layer of protection for the entire face.
Respiratory	Mask with Carbon Filter	A mask equipped with a carbon filter is necessary to adsorb the MMA vapors generated during mixing.[2] Standard surgical masks are insufficient. For higher concentrations or poor ventilation, a self-contained breathing apparatus may be required.[7]
Body	Protective Clothing	A lab coat or other protective clothing should be worn to prevent skin contact.[3]

Operational Plan: Step-by-Step Handling Procedure

This protocol details the necessary steps for the safe preparation and handling of Boneloc bone cement.

1. Pre-Operational Preparations:

• Ventilation: Ensure the work area is well-ventilated, preferably within a fume hood or with a dedicated local exhaust ventilation system.[3]

• Emergency Equipment: Confirm the location and functionality of the nearest eyewash station and safety shower.[7]

• Contact Lenses: Personnel should not wear contact lenses when handling Boneloc, as MMA vapors can be trapped behind the lens.[6]

• Gather Materials: Have all necessary equipment, including the Boneloc components, mixing bowl, spatula, and disposal containers, readily available.

2. Mixing Procedure:

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Component Handling: Carefully open the powder and liquid containers, avoiding inhalation of any dust or vapor.

• Mixing: It is highly recommended to use a closed mixing system to minimize vapor exposure.[2] If manual mixing is necessary, perform the mixing process at arm's length and away from the breathing zone.

• Technique: Add the liquid monomer to the powder in the mixing bowl. Mix thoroughly according to the manufacturer's instructions until a homogenous paste is formed.

3. Application and Curing:

• Application: Apply the mixed cement as required for the specific experimental protocol.

• Curing: Be aware that the polymerization process is exothermic and generates heat.

• Glove Change: After handling the cement, the outer gloves should be removed and discarded.[6]

4. Post-Operational Cleanup:

• Wipe Down: Clean the work surface with an appropriate solvent to remove any residual cement.

• PPE Removal: Remove PPE in the reverse order it was put on, being careful to avoid self-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.[3]

Disposal Plan

Proper disposal of Boneloc waste is crucial to prevent environmental contamination and ensure regulatory compliance.

• Waste Segregation: All materials that have come into contact with Boneloc, including unused cement, contaminated gloves, mixing bowls, and wipes, should be considered hazardous waste.[8]

• Containerization: Collect all hazardous waste in a designated, labeled, and sealed container. The container should be appropriate for flammable and reactive materials.

• Curing of Excess Cement: Allow any excess mixed cement to fully cure before disposal. This reduces the volatility of the monomer.

• Regulatory Compliance: Dispose of the hazardous waste according to federal, state, and local regulations.[7][9] This typically involves incineration at a licensed facility. Do not dispose of Boneloc waste in standard laboratory trash or down the drain.[8]

Experimental Workflow and Safety Protocol Diagram

The following diagram illustrates the logical flow of the safety and handling procedures for Boneloc.

Boneloc Safety and Handling Workflow

References

• 1. Boneloc bone-cement: experience in hip arthroplasty during a 3-year period - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Serious challenges with bone cement in orthopedic operating rooms: an observational study from Alborz province, Iran - PMC [pmc.ncbi.nlm.nih.gov]
• 3. meta-biomed.com [meta-biomed.com]
• 4. researchgate.net [researchgate.net]
• 5. Failure of total hip arthroplasty with Boneloc bone cement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The security of the scrub nurse [drperemir.com]
• 7. medline.com [medline.com]
• 8. benchchem.com [benchchem.com]
• 9. USP 800 & Hazardous Drug Disposal | Stericycle [stericycle.com]